Phenylcarbylamine chloride

• CAS: 622-44-6

Core Science & Biosynthesis

A Comprehensive Technical Guide to Phenylcarbylamine Chloride: Properties, Reactivity, and Experimental Protocols

Abstract: This technical guide provides an in-depth analysis of phenylcarbylamine chloride (CAS 622-44-6), also known as phenyl isocyanide dichloride. Intended for researchers, chemists, and drug development professionals, this document details the compound's core physical and chemical properties, explores its significant reactivity as a potent electrophile, and offers practical, field-proven experimental protocols for its synthesis and safe handling. The guide emphasizes the causality behind its chemical behavior, grounded in its unique molecular structure, and serves as an authoritative resource for its application in advanced organic synthesis.

Compound Identification and Nomenclature

Phenylcarbylamine chloride is an organochlorine compound with a variety of synonyms used across chemical literature and commercial suppliers. Accurate identification is crucial for both procurement and safety.

• Systematic IUPAC Name: 1,1-dichloro-N-phenylmethanimine[1]

• Common Names: Phenylcarbylamine chloride, Phenyl isocyanide dichloride[2][3], N-Phenylcarbonimidic dichloride[4][5]

• Other Synonyms: N-(Dichloromethylene)aniline, Phenyliminophosgene, N-Phenylimidophosgene[1][4][5]

• CAS Number: 622-44-6[4][6]

• Molecular Formula: C₇H₅Cl₂N[4][6]

• Molecular Weight: 174.02 g/mol [1][6][7]

• InChI Key: TTWWZVGVBRPHLE-UHFFFAOYSA-N[4][7]

• SMILES: C1=CC=C(C=C1)N=C(Cl)Cl[1][7]

Physical and Chemical Properties

Phenylcarbylamine chloride is typically a pale yellow, oily liquid at room temperature, characterized by a potent, onion-like odor.[5][7][8] Its physical state is temperature-dependent, with a melting point just below standard room temperature. It is non-combustible but may decompose upon heating to produce corrosive and toxic fumes, including hydrogen chloride and nitrogen oxides.[5][8]

Table 1: Physical Properties of Phenylcarbylamine Chloride

Property	Value	Source(s)
Appearance	Colorless to pale yellow oily liquid	[4][5][8]
Odor	Strong, onion-like	[2][7][8]
Melting Point	19.5 °C	[7][9]
Boiling Point	210 °C @ 760 mmHg 103-106 °C @ 30-31 mmHg	[2][6][9][10]
Density	1.265 g/cm³ at 25 °C	[1][8][10]
Refractive Index (n20/D)	1.571	[8][9][10]
Flash Point	79 °C (174.2 °F) - closed cup	[6][9][10]
Solubility	Insoluble and slowly decomposed in water; Soluble in alcohol	[5][7][8][11]
Stability	Stable under recommended storage conditions (2-8°C, inert gas).[10] Slowly decomposes at room temperature, which can lead to pressure buildup in sealed containers.[8][11]

Chemical Reactivity and Synthetic Utility

The reactivity of phenylcarbylamine chloride is dominated by the electrophilic character of the carbon atom in the dichloromethanimine (-N=CCl₂) group. The two chlorine atoms are excellent leaving groups, making the compound a powerful synthetic intermediate for introducing the C=N-Ph moiety.

Electrophilicity and Nucleophilic Substitution

The core of its utility stems from its function as an N-phenylcarbonimidoylating agent. It readily reacts with a wide range of nucleophiles.[4] This reactivity is analogous to that of phosgene, earning it the synonym "phenyliminophosgene."

• Reaction with Amines: Primary and secondary amines attack the electrophilic carbon, displacing the chlorine atoms to form substituted carbodiimides or guanidines, respectively. This is a cornerstone reaction for peptide coupling and heterocycle synthesis.

• Reaction with Alcohols and Water: Alcohols react to form isoureas, while water causes slow hydrolysis to the corresponding formamide (formanilide) and hydrochloric acid.[11] This moisture sensitivity necessitates handling under anhydrous conditions.[4][6]

• Incompatibilities: The compound is highly incompatible with strong oxidizing agents, alcohols, and water.[8][11] Vigorous or explosive reactions have been reported with ethers like diisopropyl ether, particularly in the presence of metal salts.[8][11]

Below is a generalized workflow illustrating the reaction of phenylcarbylamine chloride with a primary amine to yield a carbodiimide, a vital functional group in organic chemistry.

Caption: Reaction of Phenylcarbylamine Chloride with a Primary Amine.

Spectroscopic Profile

While detailed spectral analyses are not broadly published, the structure of phenylcarbylamine chloride allows for the prediction of its key spectroscopic features, which are essential for reaction monitoring and quality control.

• ¹³C NMR: A characteristic signal is expected in the low-field region (typically >140 ppm) for the N=CCl₂ carbon due to the deshielding effects of the two chlorine atoms and the nitrogen atom. Aromatic signals would appear in the typical 120-150 ppm range.

• ¹H NMR: The spectrum would be dominated by signals in the aromatic region (approx. 7.0-7.6 ppm) corresponding to the protons on the phenyl group.

• IR Spectroscopy: A strong absorption band is anticipated in the 1660-1700 cm⁻¹ region, characteristic of the C=N double bond stretch.

• Mass Spectrometry: The molecular ion peak (m/z) would be observed at approximately 173. The isotopic pattern would be highly characteristic due to the presence of two chlorine atoms (³⁵Cl and ³⁷Cl), showing prominent M, M+2, and M+4 peaks with a relative intensity ratio of approximately 9:6:1.

Experimental Protocols

Extreme caution must be exercised when handling this compound. All work must be conducted in a certified chemical fume hood by trained personnel.

Protocol: Synthesis via Chlorination of Phenyl Isothiocyanate[2]

This protocol describes a common laboratory-scale synthesis. The causality for this reaction lies in the ability of elemental chlorine to oxidatively add across the C=S bond of the isothiocyanate, followed by elimination to form the final product.

Materials:

• Phenyl isothiocyanate (C₆H₅NCS)

• Chloroform (CHCl₃)

• Chlorine gas (Cl₂)

• Round bottom flask with gas inlet tube

• Ice-water bath

• Distillation apparatus

Procedure:

• Dissolve 15 g of phenyl isothiocyanate in 20 g of chloroform in the round bottom flask.

• Cool the reaction mixture in an ice-water bath.

• Bubble chlorine gas through the solution for approximately 2 hours. The reaction is exothermic and cooling is critical.

• Monitor the reaction progress. The reaction is considered complete when the color of the mixture becomes a persistent greenish-yellow.

• Stop the chlorine flow.

• First, distill off the chloroform and any sulfur dichloride byproduct at atmospheric pressure.

• Purify the remaining residue by fractional distillation under reduced pressure, collecting the fraction boiling between 103-106 °C at 31 mmHg.[2]

• The expected yield is 80-90% of a pale yellow, oily liquid.[2]

Protocol: Safe Handling and Storage

Phenylcarbylamine chloride is highly toxic and corrosive.[4][7] Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE):

• Wear chemical-resistant gloves (e.g., butyl rubber), a flame-retardant lab coat, and splash-proof chemical safety goggles.[10]

• A full-face shield is highly recommended.[10]

• Use a respirator with a suitable filter for organic vapors and acid gases (e.g., type ABEK EN14387).[10]

Handling:

• Always handle this compound within a certified chemical fume hood to avoid inhalation of its highly toxic vapors.[12]

• Avoid all contact with skin and eyes.[5] Effects of contact or inhalation may be delayed.[5]

• Use only under anhydrous conditions and preferably under an inert atmosphere (e.g., nitrogen or argon) to prevent decomposition.[6]

• Keep away from heat, sparks, and open flames.[6][12]

• Ground all equipment to prevent static discharge.

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][6] Recommended storage temperature is 2-8°C.[9][10]

• Store away from incompatible materials such as strong oxidizing agents, water, and alcohols.[8][12]

• Due to the risk of decomposition and pressure buildup, containers should be inspected periodically.[5][8] Store locked up.[6]

Safety and Toxicology Profile

Phenylcarbylamine chloride is classified as a highly hazardous substance. It was formerly investigated as a chemical warfare agent ("K-Stoff") due to its potent lachrymatory and irritant effects.[3]

• Toxicity: Highly toxic and may be fatal if inhaled, swallowed, or absorbed through the skin.[5][8] It is a potent lachrymator and strongly irritates the skin and mucous membranes.[5][7]

• Health Effects: Inhalation can cause severe respiratory irritation, coughing, difficulty breathing, and potentially fatal pulmonary edema.[7] Skin and eye contact will cause severe irritation and possible chemical burns.[6][7]

Table 2: GHS Hazard Information

Hazard Class	Code	Statement	Source(s)
Acute Toxicity, Oral	H302	Harmful if swallowed	[7]
Acute Toxicity, Inhalation	H331	Toxic if inhaled	[6][10]
Skin Corrosion/Irritation	H315	Causes skin irritation	[6][10]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation	[6][10]
STOT Single Exposure	H335	May cause respiratory irritation	[10]
Physical Hazard	H227	Combustible liquid	[6]

Applications in Research and Development

Despite its hazards, phenylcarbylamine chloride is a valuable reagent in specialized synthetic applications.

• Heterocyclic Chemistry: It serves as a precursor for various nitrogen-containing heterocycles. For example, it has been used in the synthesis of 5-halo-1-phenyltetrazoles.

• Dealkylation Reactions: It has been cited for its utility in the dealkylation of cyclic tertiary amines.[13]

• Biochemical Probes: It exhibits spectral interactions with cytochrome P-450, suggesting its potential use as a probe in biochemical studies of enzyme systems.[10]

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Phenylcarbylamine chloride synthesis from phenyl isothiocyanate.

An In-depth Technical Guide to the Synthesis of Phenylcarbylamine Chloride from Phenyl Isothiocyanate

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the synthesis of phenylcarbylamine chloride, a significant compound in organic chemistry, from its precursor, phenyl isothiocyanate. The document is intended for researchers, scientists, and professionals in drug development, offering detailed insights into the reaction mechanism, experimental procedures, safety protocols, and product characterization.

Introduction and Significance

Phenylcarbylamine chloride, also known as phenylcarbonimidoyl dichloride or phenyl isocyanide dichloride, is a pale-yellow, oily liquid with a characteristic onion-like odor.[1][2][3][4] Its molecular formula is C₇H₅Cl₂N, and it has a molecular weight of 174.02 g/mol .[1][4][5] This compound belongs to the isocyanide dichloride family and is notable for its high reactivity and significant toxicity.[1][5]

Historically, phenylcarbylamine chloride was investigated as a chemical warfare agent due to its potent lachrymatory (tear-inducing) and lung-irritant properties.[3][5][6] In modern chemical applications, its primary utility lies in synthetic organic chemistry, where the reactive dichloromethylene-imine group serves as a versatile building block for synthesizing various nitrogen-containing compounds.[1] The most direct and established method for its preparation is the chlorination of phenyl isothiocyanate.[1][2][5]

Reaction Mechanism: Chlorination of Phenyl Isothiocyanate

The synthesis of phenylcarbylamine chloride from phenyl isothiocyanate is a direct chlorination reaction. This process involves the addition of molecular chlorine across the carbon-sulfur double bond of the isothiocyanate group. The reaction is an oxidative chlorination where the sulfur atom is ultimately removed and replaced by two chlorine atoms.

The overall chemical equation for this transformation is:

C₆H₅-N=C=S + 2 Cl₂ → C₆H₅-N=CCl₂ + SCl₂ [1]

In this reaction, two molecules of chlorine react with one molecule of phenyl isothiocyanate. The products are phenylcarbylamine chloride and sulfur dichloride, a toxic and corrosive by-product that must be handled with care during the workup and purification stages.

Caption: Reaction scheme for the synthesis of phenylcarbylamine chloride.

Detailed Experimental Protocol

The following protocol is based on established laboratory procedures for the chlorination of phenyl isothiocyanate.[2]

Reagents and Equipment

Reagent/Equipment	Purpose
Phenyl Isothiocyanate	Starting material
Chloroform (CHCl₃)	Reaction solvent
Chlorine Gas (Cl₂)	Chlorinating agent
Round-bottom flask	Reaction vessel
Gas inlet tube	For introducing chlorine gas
Ice-water bath	To control reaction temperature
Distillation apparatus	For purification of the final product
Magnetic stirrer and stir bar	For mixing the reaction solution

Step-by-Step Synthesis Procedure

• Preparation: In a chemical fume hood, dissolve 15 g of phenyl isothiocyanate in 20 g of chloroform in a round-bottom flask equipped with a gas inlet tube and a magnetic stir bar.[2]

• Cooling: Place the flask in an ice-water bath to cool the solution. Maintaining a low temperature is crucial to control the exothermic nature of the chlorination reaction.

• Chlorination: Begin bubbling chlorine gas through the solution via the gas inlet tube. The solution should be stirred continuously.[2]

• Monitoring: Continue to saturate the solution with chlorine for approximately 2 hours. The reaction is considered complete when the color of the mixture turns a persistent greenish-yellow, indicating an excess of dissolved chlorine.[2]

• Initial Work-up: Once the reaction is complete, remove the flask from the ice bath and stop the chlorine flow. The first step in purification is to remove the solvent and the sulfur dichloride by-product. Distill off the chloroform and sulfur dichloride.[2]

• Purification: The remaining residue is the crude phenylcarbylamine chloride. Purify this product by fractional distillation under reduced pressure. Collect the fraction boiling between 103-106°C at 31 mmHg.[2] This step is critical for separating the desired product from any remaining starting material or by-products. The yield of pure phenyl isocyanide dichloride is typically in the range of 80-90%.[2]

Caption: Experimental workflow for phenylcarbylamine chloride synthesis.

Summary of Experimental Data

Parameter	Value	Source
Reactants
Phenyl Isothiocyanate	15 g	[2]
Chloroform	20 g	[2]
Reaction Conditions
Temperature	Cooled with ice-water	[2]
Duration	Saturated with chlorine for 2 hours	[2]
Product Information
Appearance	Pale-yellow oily liquid	[1][2]
Odor	Onion-like	[1][2]
Boiling Point	208-210 °C @ 760 mmHg 103-106 °C @ 31 mmHg	[2]
Density	~1.265 g/cm³	[1][4]
Expected Yield	80-90%	[2]

Critical Safety and Handling Protocols

Due to the extreme toxicity of the reagents, by-products, and the final product, this synthesis must only be performed by trained personnel in a well-ventilated chemical fume hood with strict adherence to all safety protocols.

• Phenylcarbylamine Chloride (Product): This compound is highly toxic by inhalation and skin absorption and is a severe irritant to the skin, eyes, and respiratory system.[1][4][7] Exposure can lead to severe health effects, including pulmonary edema.[1] It is classified as a DOT Poison Inhalation Hazard.[7]

• Phenyl Isothiocyanate (Reactant): This starting material is toxic if swallowed and causes severe skin burns and eye damage.[8][9] It can also cause allergic skin reactions and respiratory difficulties if inhaled.[8][9]

• Chlorine Gas (Reagent): A highly toxic and corrosive gas that can cause severe damage to the respiratory system.

• Sulfur Dichloride (By-product): A toxic, corrosive liquid that reacts with water.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical splash goggles and a face shield.[10]

• Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to prevent any skin contact.[10]

• Respiratory Protection: This synthesis must be conducted in a chemical fume hood. In case of insufficient ventilation, a NIOSH-approved respirator is required.[10]

Handling and Emergency Procedures:

• Ventilation: Use local exhaust ventilation or an enclosed process to control airborne levels.[7]

• Spills: In case of a spill, evacuate the area. Absorb the spill with an inert material like vermiculite or sand and place it in a suitable, labeled container for disposal.[10][11]

• First Aid:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water.[7][9]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, seeking immediate medical attention.[9]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[9]

• Waste Disposal: All waste materials must be treated as hazardous and disposed of in accordance with all local, state, and federal regulations.[11]

References

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• Isothiocyanic acid, p-chlorophenyl ester. (n.d.). Organic Syntheses Procedure.
• Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. (n.d.). Organic Chemistry Portal.
• Phenethyl isothiocyanate. (n.d.). Santa Cruz Biotechnology.
• ChemInform Abstract: Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. (n.d.). ResearchGate.
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An In-depth Technical Guide to Phenylcarbylamine Chloride (Phenylcarbonimidoyl dichloride)

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of phenylcarbylamine chloride (CAS No: 622-44-6), a compound of significant interest due to its unique chemical properties and historical context. Also known as phenylcarbonimidoyl dichloride or phenyl isocyanide dichloride, this molecule possesses a reactive N=CCl₂ moiety that makes it a valuable intermediate in specialized organic synthesis, despite its considerable handling challenges. This document details its molecular structure, physicochemical properties, primary synthetic pathways with mechanistic insights, and characteristic reactivity. Furthermore, it presents a predictive analysis of its spectroscopic signature and outlines the critical safety and handling protocols required for its use in a research and development setting. This guide is intended for chemical researchers, scientists, and professionals in drug development who require a deep technical understanding of this potent chemical agent.

Introduction

Phenylcarbylamine chloride, historically referred to as "K-Stoff," was investigated as a chemical warfare agent due to its potent lachrymatory and lung-irritating properties.[1][2] It is a pale-yellow, oily liquid with a distinct, pungent onion-like odor.[1][3][4] Beyond its historical military interest, its modern relevance is rooted in synthetic organic chemistry. As a member of the isocyanide dichloride family, it serves as a precursor for various nitrogen-containing compounds.[3][5] The core of its reactivity lies in the electrophilic carbon atom of the dichloromethyleneimine group (N=CCl₂), which is susceptible to attack by a wide range of nucleophiles. Understanding the synthesis, structure, and reactivity of this compound is essential for leveraging its synthetic potential while mitigating the significant hazards associated with its handling.

Molecular Identity and Physicochemical Properties

Molecular Formula and Structure

The chemical formula for phenylcarbylamine chloride is C₇H₅Cl₂N .[1][3] Its structure consists of a phenyl ring bonded to the nitrogen atom of a dichloromethyleneimine functional group. The C=N double bond and the two chlorine atoms attached to the carbon define its unique reactivity.

Caption: Synthetic overview from phenyl isothiocyanate.

Detailed Experimental Protocol

This protocol is a representative synthesis based on established chemical principles for this transformation. All work must be conducted in a certified chemical fume hood with appropriate personal protective equipment, given the extreme toxicity of the product.

• Reactor Setup: A three-necked, round-bottom flask is equipped with a mechanical stirrer, a gas inlet tube extending below the surface of the reaction medium, and a reflux condenser topped with a gas outlet leading to a caustic scrubber (e.g., NaOH solution) to neutralize excess chlorine and HCl gas.

• Charging the Reactor: The flask is charged with phenyl isothiocyanate (1.0 eq) dissolved in a dry, inert solvent such as carbon tetrachloride or chloroform.

• Chlorination: The solution is cooled in an ice bath. Gaseous chlorine (Cl₂) is bubbled through the solution at a steady rate with vigorous stirring. The reaction is exothermic and the temperature should be maintained below 20 °C.

• Monitoring: The reaction is monitored by GC or TLC until the starting material is consumed. The reaction mixture typically changes color during the process.

• Workup: Once the reaction is complete, the gas flow is stopped, and dry nitrogen is bubbled through the solution to purge any remaining dissolved chlorine and HCl.

• Purification: The solvent is removed under reduced pressure. The crude product, a dark oily liquid, is then purified by vacuum distillation to yield pure phenylcarbylamine chloride as a pale-yellow oil. [6]

Purification and Characterization Workflow

The validation of the final product requires a systematic workflow to ensure purity and confirm identity.

Caption: Purification and analytical validation workflow.

Spectroscopic and Analytical Characterization

While reference spectra for phenylcarbylamine chloride are not widely published in public databases, its structure can be unequivocally confirmed using standard spectroscopic techniques. Commercial suppliers confirm the structure by NMR as part of their quality control. The following are predictions of the expected spectroscopic data based on its molecular structure and analysis of analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The spectrum will be dominated by signals from the phenyl group protons. Due to the electron-withdrawing nature of the N=CCl₂ group, these protons will be deshielded and appear downfield from benzene (δ 7.26 ppm). The spectrum is expected to show a complex multiplet pattern between δ 7.3 and 7.8 ppm, integrating to 5 protons.

• ¹³C NMR: The spectrum should display four signals for the aromatic carbons due to symmetry, plus a distinct signal for the iminocarbonyl carbon.

  • Aromatic Region: Signals are expected between δ 120-140 ppm. The ipso-carbon (C-N) will be further downfield.

  • Iminocarbonyl Carbon (N=CCl₂): This carbon is highly deshielded and is expected to appear significantly downfield, likely in the δ 145-160 ppm range.

Infrared (IR) Spectroscopy

The IR spectrum provides key information about the functional groups present.

Wavenumber (cm⁻¹)	Vibration	Expected Appearance
~3050-3100	Aromatic C-H Stretch	Medium to weak
~1660-1690	C=N Stretch	Strong, characteristic
~1580, ~1490	Aromatic C=C Stretch	Medium to strong, sharp
~750-850	C-Cl Stretch	Strong
~690-770	Aromatic C-H Bend (out-of-plane)	Strong

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) is ideal for confirming the molecular weight and revealing structural information through fragmentation patterns.

• Molecular Ion (M⁺): The molecular ion peak will be observed at m/z 174. Due to the presence of two chlorine atoms, this peak will be accompanied by an M+2 peak (at m/z 176) and an M+4 peak (at m/z 178) with a characteristic intensity ratio of approximately 9:6:1, which is a definitive signature for a dichloro-substituted compound.

• Major Fragments: Key fragmentation pathways would include:

  • Loss of Cl: A peak at m/z 139 ([C₇H₅ClN]⁺), representing the loss of one chlorine radical.

  • Phenyl Cation: A prominent peak at m/z 77 ([C₆H₅]⁺), corresponding to the stable phenyl cation.

  • Loss of CCl₂: A potential fragment at m/z 91 ([C₆H₅N]⁺).

Chemical Reactivity and Synthetic Utility

Phenylcarbylamine chloride's reactivity is dominated by the electrophilic carbon of the N=CCl₂ group.

• Nucleophilic Substitution: The two chlorine atoms are good leaving groups and can be displaced by a variety of nucleophiles. This allows for the synthesis of carbodiimides, guanidines, and other nitrogen-containing heterocycles. [3]* Friedel-Crafts Type Reactions: It can react with electron-rich aromatic compounds in the presence of a Lewis acid. Subsequent hydrolysis of the resulting imine intermediate yields substituted benzamides. [3]* Hydrolysis: The compound is sensitive to moisture and will slowly hydrolyze in water, releasing corrosive hydrogen chloride gas. [4][7]This reactivity necessitates handling under anhydrous conditions.

• Thermal Instability: Phenylcarbylamine chloride can decompose upon heating, and slow decomposition can occur even at room temperature in sealed containers. [4][7]This process builds up internal pressure, creating a significant explosion hazard. [4]Therefore, storage must be in a cool, well-ventilated area, and prolonged storage is discouraged.

Safety, Handling, and Toxicology

WARNING: Phenylcarbylamine chloride is a highly toxic and hazardous material. It should only be handled by trained personnel in a controlled laboratory setting.

GHS Hazard Classification

Hazard Class	Category	Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Acute Toxicity, Inhalation	3	H331: Toxic if inhaled
Skin Irritation	2	H315: Causes skin irritation
Eye Irritation	2	H319: Causes serious eye irritation
STOT SE	3	H335: May cause respiratory irritation
Physical Hazard	-	Combustible Liquid

Personal Protective Equipment (PPE) and Engineering Controls

• Engineering Controls: All manipulations must be performed within a certified chemical fume hood to prevent inhalation of vapors. Emergency shower and eyewash stations must be immediately accessible.

• Hand Protection: Wear heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Viton). Double-gloving is recommended.

• Eye/Face Protection: Chemical safety goggles and a full-face shield are mandatory.

• Skin and Body Protection: A chemical-resistant lab coat or apron must be worn. All skin should be covered.

• Respiratory Protection: For situations with potential for exposure outside a fume hood (e.g., large spills), a self-contained breathing apparatus (SCBA) is required.

Decontamination and Waste Disposal

Spills should be absorbed with an inert material (e.g., vermiculite or sand) and collected in a sealed container. Decontamination of surfaces can be performed cautiously with a basic solution (e.g., sodium bicarbonate) to hydrolyze the compound, followed by a thorough wash. All waste is considered hazardous and must be disposed of according to institutional and governmental regulations.

Toxicological Profile

Phenylcarbylamine chloride is a potent irritant to the skin, eyes, and respiratory system. [3]As a lachrymator, it causes excessive tearing. [1]Inhalation can lead to severe respiratory distress, coughing, wheezing, and potentially fatal pulmonary edema. [3]The substance is also toxic via skin absorption. [3]Due to its high toxicity, no occupational exposure limits have been established, and exposure should be avoided entirely.

Conclusion

Phenylcarbylamine chloride is a chemical of dual character. Its history as a potential warfare agent underscores its significant toxicity, which dictates the stringent safety protocols required for its use. However, its unique dichloromethyleneimine functional group provides a powerful tool for the synthetic chemist, enabling access to a range of complex nitrogenous compounds. A thorough understanding of its molecular properties, synthetic routes, and reactivity is paramount for any researcher intending to work with this compound. By adhering to rigorous safety standards and applying a deep knowledge of its chemical behavior, the synthetic utility of phenylcarbylamine chloride can be safely and effectively explored in advanced chemical research.

References

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• Starshine Chemical. Phenyl Isocyanide Dichloride. [Online]. Available at: [Link] [Accessed: Jan 16, 2026].

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Spectroscopic Characterization of Phenylcarbylamine Chloride: A Technical Guide for Researchers

Abstract

Phenylcarbylamine chloride (C₇H₅Cl₂N), also known as phenyl isocyanide dichloride or N-(dichloromethylene)aniline, is a highly reactive and toxic compound utilized in specialized chemical synthesis.[1][2][3][4] Due to its hazardous nature, detailed spectroscopic characterization in accessible literature is sparse. This technical guide provides a comprehensive overview of the expected spectroscopic features of phenylcarbylamine chloride based on its molecular structure and by analogy to related compounds. It is designed to assist researchers, scientists, and drug development professionals in identifying and characterizing this compound. The guide details predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, explains the rationale behind spectral interpretation, and provides robust, safety-oriented protocols for data acquisition.

Introduction: The Chemical Identity of Phenylcarbylamine Chloride

Phenylcarbylamine chloride (CAS No. 622-44-6) is a pale-yellow oily liquid with a distinct, onion-like odor.[3][5] It is classified as highly toxic and is a potent irritant to the skin, eyes, and respiratory system.[6] Its molecular structure, featuring a phenyl ring bonded to a dichloromethanimine group (-N=CCl₂), is central to its reactivity and its spectroscopic signature. The nitrogen atom's lone pair of electrons is in conjugation with the phenyl ring, while the imine double bond and the two electronegative chlorine atoms dominate the electronic environment of the functional group.

This guide will systematically explore the anticipated spectroscopic data for this molecule, providing a foundational understanding for any researcher handling this or structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For phenylcarbylamine chloride, both ¹H and ¹³C NMR are critical for confirming its identity.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to be dominated by signals from the five protons on the phenyl ring. Due to the electronic influence of the -N=CCl₂ group, these protons will not be chemically equivalent.

• Causality of Signal Dispersion: The dichloromethanimine group is moderately deactivating and acts as an anisotropic functional group. This means it will influence the chemical shifts of the ortho, meta, and para protons differently. The imine bond and the electronegative chlorine atoms will create a complex electronic environment, leading to a predictable, albeit complex, splitting pattern in the aromatic region.

Table 1: Predicted ¹H NMR Chemical Shifts and Splitting Patterns

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale for Prediction
H-ortho (2H)	7.20 - 7.40	Multiplet (e.g., doublet of doublets)	Deshielded due to proximity to the electron-withdrawing -N=CCl₂ group and anisotropic effects.
H-meta (2H)	7.40 - 7.60	Multiplet (e.g., triplet)	Less affected by the substituent compared to ortho and para positions.
H-para (1H)	7.30 - 7.50	Multiplet (e.g., triplet)	Electronic effects of the substituent are transmitted through the π-system.

Note: Predictions are based on standard substituent effects on a benzene ring. Actual values may vary depending on the solvent and instrument frequency.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide crucial information about the carbon skeleton, including the unique -N=CCl₂ carbon.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale for Prediction
C=N	135 - 150	The imine carbon is significantly deshielded and bonded to two electronegative chlorine atoms.
C-ipso	145 - 155	The carbon directly attached to the nitrogen substituent is typically deshielded.
C-ortho	120 - 125	Influenced by the inductive and mesomeric effects of the substituent.
C-meta	128 - 130	Generally shows the least shift from the standard benzene value (128.5 ppm).
C-para	125 - 135	The electronic effect of the substituent is strongly felt at this position.

Experimental Protocol for NMR Data Acquisition

Trustworthiness through Self-Validation: The following protocol is designed for acquiring high-quality, reproducible NMR data for a hazardous liquid sample. Safety is the paramount consideration.

• Sample Preparation (in a certified fume hood):

  • Accurately weigh approximately 10-20 mg of phenylcarbylamine chloride directly into a tared NMR tube.

  • Add approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). CDCl₃ is a good choice as it is an excellent solvent for many organic compounds and its residual proton peak is well-defined.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise referencing is required.

  • Securely cap the NMR tube and gently invert several times to ensure homogeneity.

• Instrument Setup:

  • Use a modern NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion, which is critical for resolving the complex multiplets in the aromatic region.

  • Shim the instrument to achieve a narrow and symmetrical peak shape for the solvent lock signal. This is crucial for high-resolution data.

• ¹H NMR Acquisition:

  • Acquire a standard ¹H spectrum with a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Process the data with appropriate Fourier transformation, phasing, and baseline correction.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required (e.g., 1024 or more) due to the low natural abundance of ¹³C.

  • Techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can be used to differentiate between CH, CH₂, and CH₃ groups, although for this molecule, it would primarily confirm the aromatic CH carbons.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to specific bond vibrations.

• Key Expected Absorptions: The IR spectrum of phenylcarbylamine chloride will be characterized by several key absorptions. The most diagnostic will be the C=N stretching frequency. The presence of the C-Cl bonds and the substituted phenyl ring will also give rise to characteristic peaks.

Table 3: Predicted Major IR Absorption Bands

Wavenumber (cm⁻¹)	Bond Vibration	Intensity	Rationale
3100 - 3000	C-H stretch (aromatic)	Medium	Characteristic of C-H bonds on a benzene ring.
1660 - 1690	C=N stretch (imine)	Strong	This is a key diagnostic peak. Its position is higher than a typical C=C bond due to the greater polarity of the C=N bond.
1600, 1480	C=C stretch (aromatic ring)	Medium-Strong	Characteristic skeletal vibrations of the phenyl ring.
800 - 850	C-Cl stretch	Strong	The two C-Cl bonds will give rise to strong absorptions in this region.
750, 690	C-H out-of-plane bend	Strong	Characteristic of a monosubstituted benzene ring.

Experimental Protocol for IR Data Acquisition

• Sample Preparation (Neat Liquid):

  • As phenylcarbylamine chloride is a liquid, the simplest and most common method is to acquire the spectrum of a neat (undiluted) sample.

  • Place one or two drops of the liquid between two salt plates (e.g., NaCl or KBr).

  • Gently press the plates together to form a thin film. Avoid excessive pressure to prevent damage to the plates.

• Instrument Setup (FTIR):

  • Acquire a background spectrum of the clean, empty salt plates. This is a critical self-validating step to ensure that atmospheric CO₂ and H₂O signals, as well as any contaminants, are subtracted from the final sample spectrum.

  • Place the prepared sample in the spectrometer's sample holder.

• Data Acquisition:

  • Acquire the sample spectrum, co-adding a sufficient number of scans (e.g., 32 or 64) to obtain a high-quality spectrum. The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its structure.

• Expected Molecular Ion: For phenylcarbylamine chloride (C₇H₅Cl₂N), the molecular weight is approximately 174.02 g/mol .[1] Due to the presence of two chlorine atoms, the molecular ion peak (M⁺) will exhibit a characteristic isotopic pattern. Chlorine has two major isotopes: ³⁵Cl (75.8% abundance) and ³⁷Cl (24.2% abundance). This will result in three peaks:

  • M⁺: (containing two ³⁵Cl atoms) at m/z 173.

  • [M+2]⁺: (containing one ³⁵Cl and one ³⁷Cl) at m/z 175.

  • [M+4]⁺: (containing two ³⁷Cl atoms) at m/z 177.

  • The expected intensity ratio of these peaks will be approximately 9:6:1, which is a definitive signature for a molecule containing two chlorine atoms.

Plausible Fragmentation Pathway

Electron Ionization (EI) MS is a high-energy technique that will likely cause extensive fragmentation. A plausible pathway is initiated by the loss of a chlorine radical.

Caption: Plausible EI-MS fragmentation of phenylcarbylamine chloride.

Table 4: Predicted Key Fragments in Mass Spectrometry

m/z	Proposed Fragment	Formula	Rationale
173/175/177	Molecular Ion	[C₇H₅Cl₂N]⁺˙	Exhibits characteristic 9:6:1 isotope pattern for two chlorine atoms.
138/140	Loss of Chlorine	[C₇H₅ClN]⁺	Loss of a Cl radical. Shows 3:1 isotope pattern for one chlorine atom.
91	Phenylnitrene cation	[C₆H₅N]⁺˙	Loss of a CCl radical from the m/z 138 fragment.
77	Phenyl cation	[C₆H₅]⁺	Loss of nitrogen from the m/z 91 fragment. A very common and stable fragment in the mass spectra of benzene derivatives.
51	C₄H₃⁺	[C₄H₃]⁺	Loss of acetylene (C₂H₂) from the phenyl cation.

Experimental Protocol for MS Data Acquisition

• Sample Introduction:

  • Given its volatility, Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal method for analysis. A dilute solution of the compound in a suitable solvent (e.g., dichloromethane) should be prepared.

  • Direct infusion via a heated probe could also be used, but GC provides separation from any potential impurities.

• GC-MS Parameters:

  • Column: A standard non-polar column (e.g., DB-5ms) is suitable for separating aromatic compounds.

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard for creating reproducible fragmentation patterns and for comparison with spectral libraries.

• Data Acquisition:

  • Acquire data in full scan mode over a mass range of m/z 40-300 to ensure capture of the molecular ion and all significant fragments. The resulting total ion chromatogram (TIC) will show the retention time of the compound, and the mass spectrum can be extracted from that peak.

Conclusion

While publicly available, experimentally-derived spectra for phenylcarbylamine chloride are scarce, a comprehensive spectroscopic profile can be confidently predicted based on fundamental chemical principles and comparison with analogous structures. The key identifiers for this compound are the complex aromatic signals in the ¹H NMR spectrum, the unique imine carbon signal in the ¹³C NMR, a strong C=N stretch in the IR spectrum around 1660-1690 cm⁻¹, and a characteristic 9:6:1 isotopic cluster for the molecular ion in the mass spectrum. The experimental protocols provided herein offer a robust and safe framework for researchers to acquire high-quality data for this and other hazardous materials, emphasizing the importance of self-validating procedures in spectroscopic analysis.

References

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An In-depth Technical Guide to Phenylcarbylamine Chloride: Nomenclature, Synthesis, and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenylcarbylamine chloride, a compound with a storied past and continued relevance in modern organic synthesis, presents a fascinating case study in reactive intermediates and chemical warfare agents.[1][2] This guide offers a comprehensive overview of its chemical identity, synthesis, reactivity, and safe handling protocols, tailored for professionals in the chemical and pharmaceutical sciences. While historically known for its potent lachrymatory effects and use as a chemical warfare agent, its unique chemical properties make it a valuable, albeit hazardous, reagent in specialized synthetic applications.[1]

Chemical Identity and Nomenclature

Properly identifying a chemical compound is the cornerstone of safe and effective research. Phenylcarbylamine chloride is known by a variety of names, a consequence of its diverse historical and chemical contexts.

IUPAC Name

The systematic and unambiguous name for this compound, according to the International Union of Pure and Applied Chemistry (IUPAC), is 1,1-dichloro-N-phenylmethanimine .[3][4] This name precisely describes the arrangement of atoms: a methanimine core with two chlorine atoms on the carbon and a phenyl group on the nitrogen.

Synonyms

In literature and chemical catalogs, a multitude of synonyms are encountered. Understanding these is crucial for comprehensive literature searches and recognizing the compound in various contexts. Common synonyms include:

• Phenyl isocyanide dichloride[5][6]

• Phenyliminophosgene[7]

• N-(Dichloromethylene)aniline[5]

• Phenylcarbonimidoyl dichloride[6]

• N-Phenylimidophosgene[7]

• Phenylisonitrile dichloride[7]

• K-Stoff (a historical military designation)[6][8]

The variety of names often reflects different ways of conceptualizing the molecule's structure, such as viewing it as a derivative of phosgene or as a dichlorinated isocyanide.[7][8]

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is paramount for its handling, storage, and application in experimental work.

Property	Value	Source(s)
Molecular Formula	C₇H₅Cl₂N	[3][4]
Molecular Weight	174.02 g/mol	[3][4]
Appearance	Pale-yellow, oily liquid	[2][3]
Odor	Pungent, onion-like	[3][6]
Boiling Point	210 °C (410 °F; 483 K) at 760 mmHg	[6]
Melting Point	19.5 °C (67.1 °F; 292.6 K)	[6]
Density	1.265 g/cm³	[3]
Solubility	Insoluble in water; soluble in alcohol, ether, and benzene.	[3][4]

Synthesis of Phenylcarbylamine Chloride

The primary and most well-documented method for the synthesis of phenylcarbylamine chloride is the chlorination of phenyl isothiocyanate.[4][6] This reaction is relatively straightforward but requires careful handling of the reagents and products due to their toxicity.

Reaction Overview

The overall transformation involves the reaction of phenyl isothiocyanate with chlorine gas, typically in a chlorinated solvent like chloroform. The sulfur atom is displaced, and two chlorine atoms add to the carbon, forming the desired product and sulfur dichloride as a byproduct.

Caption: Synthesis of Phenylcarbylamine Chloride.

Detailed Experimental Protocol

The following protocol is adapted from established literature procedures and should only be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment.[4]

Materials:

• Phenyl isothiocyanate (15 g)

• Chloroform (20 g)

• Chlorine gas

• Round-bottom flask with a gas inlet tube

• Ice-water bath

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a gas inlet tube, dissolve 15 g of phenyl isothiocyanate in 20 g of chloroform.

• Cooling: Place the flask in an ice-water bath to cool the reaction mixture. This is crucial to control the exothermicity of the chlorination reaction.

• Chlorination: Bubble chlorine gas through the cooled solution. The reaction is typically continued for approximately 2 hours, or until the solution takes on a persistent greenish-yellow color, indicating an excess of dissolved chlorine.

• Workup: Once the reaction is complete, remove the flask from the ice bath and stop the chlorine flow.

• Solvent Removal: Distill off the chloroform and the sulfur dichloride byproduct. This should be done with care, as both are volatile and toxic.

• Purification: The crude residue is then purified by fractional distillation. The fraction collected between 200-215 °C at atmospheric pressure, or more safely at 103-106 °C under a reduced pressure of 31 mmHg, is the desired phenylcarbylamine chloride.[4] The yield for this procedure is typically in the range of 80-90%.

Reactivity and Mechanistic Insights

The reactivity of phenylcarbylamine chloride is dominated by the electrophilic nature of the carbon atom in the C=N bond, which is bonded to two electron-withdrawing chlorine atoms. This makes it susceptible to attack by a wide range of nucleophiles.

Nucleophilic Substitution

The chlorine atoms on the iminoyl carbon are good leaving groups, facilitating nucleophilic substitution reactions. This reactivity is the foundation for its utility in synthesizing a variety of other compounds.

Caption: General Nucleophilic Substitution Mechanism.

Friedel-Crafts Type Reactions

Phenylcarbylamine chloride can participate in Friedel-Crafts-type reactions with aromatic compounds. The reaction proceeds through an initial electrophilic attack on the aromatic ring, followed by hydrolysis to yield a substituted benzamide.[3] This showcases its ability to act as a building block for introducing the phenylcarbamoyl group.

Hydrolysis

The compound is slowly decomposed by water, which is why it must be handled under anhydrous conditions.[9] The hydrolysis ultimately leads to the formation of aniline and carbon dioxide, proceeding through an unstable carbamic acid intermediate.

Applications in Organic Synthesis

While its historical notoriety is significant, phenylcarbylamine chloride and related isocyanide dichlorides have found niche applications in modern organic synthesis. Their reactivity makes them valuable for the construction of heterocyclic systems. For instance, it has been used in the synthesis of 5-halo-1-phenyltetrazoles.[5] The isocyanide functionality, in general, is a versatile building block in multicomponent reactions like the Ugi and Passerini reactions, highlighting the synthetic potential of this class of compounds.[10]

Safety and Toxicology

Phenylcarbylamine chloride is a highly toxic and hazardous material that requires stringent safety precautions.

Hazards:

• Toxicity: It is highly toxic if inhaled, ingested, or absorbed through the skin.[3][9]

• Irritant: It is a strong irritant to the skin, eyes, and mucous membranes, and is a potent lachrymator.[3][11]

• Reactivity: It can react vigorously with water, strong oxidizing agents, and alcohols.[9] Sealed containers may build up pressure and explode, especially when heated.[9]

Handling and Storage:

• All manipulations should be conducted in a certified chemical fume hood.

• Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face shield, and a lab coat, is mandatory.

• Store in a cool, dry, well-ventilated area away from incompatible materials.

• Containers should be tightly sealed to prevent exposure to moisture.

Conclusion

Phenylcarbylamine chloride, or 1,1-dichloro-N-phenylmethanimine, is a compound with a dual identity. It is a potent toxin and a historical chemical warfare agent, but also a reactive and useful intermediate for the discerning synthetic chemist. A thorough understanding of its nomenclature, properties, synthesis, and reactivity, coupled with strict adherence to safety protocols, is essential for its responsible and effective use in a research setting. Its ability to act as an electrophile in nucleophilic substitution and Friedel-Crafts-type reactions opens avenues for the synthesis of complex nitrogen-containing molecules and heterocyclic frameworks.

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An In-Depth Technical Guide to Phenylcarbylamine Chloride (N-Phenylcarbonimidic Dichloride)

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Reactive Intermediate

Phenylcarbylamine chloride, systematically known as N-phenylcarbonimidic dichloride and bearing the CAS Registry Number 622-44-6 , is a highly reactive organochlorine compound.[1][2] Historically noted for its potent lachrymatory effects and erstwhile investigation as a chemical warfare agent, its modern utility is found in the realm of synthetic organic chemistry.[3][4] As a versatile electrophilic building block, it serves as a precursor for a variety of nitrogen-containing compounds, including heterocycles and carbodiimides, making it a valuable, albeit challenging, reagent for medicinal and materials chemistry.

This guide provides an in-depth exploration of phenylcarbylamine chloride, moving beyond its historical context to focus on its chemical properties, synthesis, reaction mechanisms, and practical applications in a research and development setting. A comprehensive understanding of its reactivity and handling is paramount for its safe and effective use in the laboratory.

Chemical Identity and Physicochemical Properties

Accurate identification and understanding of a reagent's physical properties are foundational to its use in any experimental protocol. Phenylcarbylamine chloride is known by a variety of synonyms, which are crucial to recognize when searching chemical databases and literature.

Identifier	Value
CAS Registry Number	622-44-6[1]
IUPAC Name	1,1-dichloro-N-phenylmethanimine[2]
Synonyms	Phenyl isocyanide dichloride, N-Phenylcarbonimidic dichloride, Phenyliminophosgene, N-(Dichloromethylene)aniline, Phenyl carbylamine chloride[2][5][6]
Molecular Formula	C₇H₅Cl₂N[2]
Molecular Weight	174.03 g/mol [2]
InChI Key	TTWWZVGVBRPHLE-UHFFFAOYSA-N[2]
SMILES	C1=CC=C(C=C1)N=C(Cl)Cl[2]

Phenylcarbylamine chloride is a pale yellow, oily liquid with a characteristic sharp, onion-like odor.[3] Its key physicochemical properties are summarized in the table below, which are essential for planning reaction setups, purification procedures, and implementing appropriate safety measures.

Property	Value
Appearance	Pale yellow, oily liquid[3]
Boiling Point	210-215 °C (at 760 mmHg); 103-106 °C (at 30-31 mmHg)[1]
Melting Point	19.5 °C[4]
Density	~1.26-1.30 g/cm³[7]
Flash Point	79 °C (174.2 °F) - closed cup
Solubility	Insoluble and slowly decomposes in water. Soluble in chloroform, benzene, ether, and other common organic solvents.[1][8]

Synthesis of Phenylcarbylamine Chloride

The primary and most reliable method for the laboratory-scale synthesis of phenylcarbylamine chloride is the direct chlorination of its corresponding isothiocyanate. Alternative methods exist but are often less direct or practical for producing the dichloride.

Primary Synthesis Route: Chlorination of Phenyl Isothiocyanate

This method relies on the addition of elemental chlorine across the carbon-sulfur double bond of phenyl isothiocyanate. The reaction is typically high-yielding and provides direct access to the target compound.

Reaction: C₆H₅-N=C=S + 2 Cl₂ → C₆H₅-N=CCl₂ + SCl₂

Causality and Mechanistic Insight: The reaction proceeds via an electrophilic addition mechanism. The electron-rich thiocarbonyl group of the isothiocyanate is attacked by chlorine. A plausible intermediate involves a chlorosulfonium species, which then undergoes further reaction with chlorine and subsequent elimination to afford the stable N-phenylcarbonimidic dichloride and sulfur dichloride. The use of a solvent like chloroform helps to control the reaction temperature and maintain a homogeneous mixture.

Caption: Key reaction pathways of phenylcarbylamine chloride.

Synthesis of Carbodiimides

Phenylcarbylamine chloride reacts readily with primary amines to furnish unsymmetrical carbodiimides. These compounds are extensively used as coupling agents in peptide synthesis and other condensation reactions. [9][10] Reaction: C₆H₅-N=CCl₂ + 2 R-NH₂ → C₆H₅-N=C=N-R + 2 R-NH₃⁺Cl⁻

Mechanistic Insight: The reaction proceeds via a two-step nucleophilic substitution. The first amine molecule attacks the electrophilic carbon, displacing one chloride ion to form a chloroamidinium intermediate. A second molecule of amine then acts as a base to deprotonate the intermediate and facilitate the elimination of the second chloride ion, yielding the carbodiimide.

Synthesis of Tetrazoles

The reaction with azide nucleophiles provides a direct route to 5-substituted tetrazoles. Tetrazoles are important heterocyclic motifs in medicinal chemistry, often used as bioisosteres for carboxylic acids.

Reaction with Sodium Azide: C₆H₅-N=CCl₂ + 2 NaN₃ → 1-Phenyl-5-chloro-1H-tetrazole + N₂ + 2 NaCl

Mechanistic Insight: The reaction likely involves initial nucleophilic attack by an azide ion, displacing a chloride. The resulting imidoyl azide intermediate can then undergo intramolecular cyclization with the expulsion of nitrogen gas to form the tetrazole ring. The reaction with excess azide can lead to further substitution. A notable application is the synthesis of 5-halo-1-phenyltetrazoles by reacting phenyl isocyanide with N-halosuccinimides in the presence of azide ion. [11]

Friedel-Crafts Type Reactions

In the presence of a Lewis acid catalyst, phenylcarbylamine chloride can act as an electrophile in Friedel-Crafts-type reactions with electron-rich aromatic compounds. [5]Subsequent hydrolysis of the resulting imine intermediate yields substituted benzamides.

Reaction:

• C₆H₅-N=CCl₂ + Ar-H (with AlCl₃) → [C₆H₅-N=C(Cl)-Ar] → HCl + ...

• Hydrolysis → C₆H₅-NH-C(=O)-Ar

This reactivity pattern is analogous to the Gattermann-Koch reaction, which uses CO/HCl to formylate arenes, highlighting phenylcarbylamine chloride's role as a versatile electrophilic synthon. [12][13][14][15][16]

Spectroscopic Characterization

Unambiguous characterization of phenylcarbylamine chloride is crucial after synthesis. The following data provides a reference for spectroscopic analysis.

Technique	Characteristic Absorptions / Signals
¹H-NMR	Signals corresponding to the phenyl group protons would be expected in the aromatic region (~7.0-7.5 ppm). Due to the electron-withdrawing nature of the N=CCl₂ group, these signals may be shifted downfield compared to benzene.
¹³C-NMR	The spectrum would show signals for the phenyl carbons and a key signal for the N=C Cl₂ carbon. This imidoyl carbon is expected to have a chemical shift in the range of 120-140 ppm.
Infrared (IR) Spectroscopy	A strong, characteristic absorption band for the C=N stretching vibration is expected in the region of 1660-1690 cm⁻¹. Absorptions for aromatic C-H stretching will appear above 3000 cm⁻¹, and C=C stretching bands for the phenyl ring will be present in the 1450-1600 cm⁻¹ region.
Mass Spectrometry (MS)	The mass spectrum will show a molecular ion peak (M⁺) at m/z = 173. Due to the natural abundance of chlorine isotopes (³⁵Cl and ³⁷Cl), a characteristic isotopic pattern will be observed for the molecular ion and any chlorine-containing fragments (e.g., M+2 peak at m/z = 175). Common fragmentation patterns would include the loss of Cl atoms.

Note: Specific, high-resolution spectral data was not available in the cited public literature. The provided data is based on typical values for similar functional groups.

Safety, Handling, and Storage

Trustworthiness through Self-Validating Safety Systems

Phenylcarbylamine chloride is a hazardous chemical that requires strict safety protocols. Its handling should only be undertaken by trained personnel in a well-ventilated chemical fume hood.

GHS Hazard Statements: [2][17]* H301 + H331: Toxic if swallowed or if inhaled.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H227: Combustible liquid.

Core Safety Directives:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a flame-retardant lab coat, and chemical splash goggles with a face shield.

• Ventilation: All manipulations must be performed in a certified chemical fume hood to avoid inhalation of the toxic and irritating vapors.

• Incompatibilities: Phenylcarbylamine chloride is incompatible with water, alcohols, strong oxidizing agents, and strong bases. [8]Contact with water leads to slow decomposition, and reactions with alcohols can be vigorous. Sealed containers may build up pressure over time due to slow decomposition, especially when heated.

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry, and well-ventilated area away from incompatible materials. [7]The recommended storage temperature is below 15°C.

• Spill & Disposal: In case of a spill, absorb with an inert material (e.g., vermiculite, dry sand) and place in a sealed container for hazardous waste disposal. Do not use combustible materials like paper towels. Dispose of all waste in accordance with local, state, and federal regulations.

First Aid:

• Inhalation: Move to fresh air immediately. Call a poison center or doctor.

• Skin Contact: Immediately remove contaminated clothing. Wash skin with plenty of soap and water for at least 15 minutes.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Continue rinsing.

• Ingestion: Do NOT induce vomiting. Rinse mouth and call a poison center or doctor immediately.

Conclusion

Phenylcarbylamine chloride (CAS 622-44-6) is a powerful electrophilic reagent with significant potential in organic synthesis, particularly for the construction of carbodiimides and nitrogen-containing heterocycles. Its high reactivity, while synthetically useful, necessitates a thorough understanding of its properties and strict adherence to safety protocols. By leveraging the detailed synthesis and reaction information provided in this guide, researchers and drug development professionals can confidently and safely incorporate this versatile building block into their synthetic strategies, enabling the creation of novel and complex molecular architectures.

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Phenylcarbylamine Chloride: A Technical and Historical Guide for Scientific Professionals

An In-depth Examination of a First-Generation Chemical Warfare Agent

This guide provides a comprehensive technical and historical overview of phenylcarbylamine chloride, a potent lachrymatory and respiratory irritant employed as a chemical warfare agent. Intended for researchers, scientists, and professionals in drug development, this document delves into the compound's chemical properties, synthesis, toxicological effects, and its historical context within the arsenal of World War I.

Introduction: A Relic of Early Chemical Warfare

Phenylcarbylamine chloride, also known by its German military designation "K-Stoff," emerged during the nascent stages of chemical warfare in World War I.[1][2] It is a pale-yellow, oily liquid with a characteristic pungent, onion-like odor.[3][4] Classified as a lung irritant and a lachrymatory agent, its primary tactical purpose was to incapacitate enemy soldiers by causing severe irritation to the eyes and respiratory tract.[1][4] While overshadowed in historical accounts by more notorious agents like mustard gas and phosgene, phenylcarbylamine chloride represents a significant step in the development of chemical weapons during the early 20th century.[5][6][7]

Chemical and Physical Characteristics

Phenylcarbylamine chloride, with the chemical formula C₇H₅Cl₂N, belongs to the isocyanide dichloride class of compounds.[1] Its molecular structure features a phenyl group attached to a nitrogen atom, which is double-bonded to a carbon atom bearing two chlorine atoms.

Property	Value	Source(s)
Molecular Formula	C₇H₅Cl₂N	[1]
Molar Mass	174.02 g/mol	[1]
Appearance	Pale-yellow, oily liquid	[3][4]
Odor	Pungent, onion-like	[3][4]
Boiling Point	210 °C (410 °F; 483 K) at 760 mmHg	[1]
Melting Point	-19.5 °C (-3.1 °F; 253.6 K)	[1]
Solubility	Insoluble in water; soluble in alcohol	[3]

Synthesis and Reactivity

The primary method for the synthesis of phenylcarbylamine chloride is through the chlorination of phenyl isothiocyanate.[1] This reaction is a direct and relatively straightforward process for producing the agent.

Experimental Protocol: Synthesis of Phenylcarbylamine Chloride

The following protocol details the laboratory-scale synthesis of phenylcarbylamine chloride from phenyl isothiocyanate.

Materials:

• Phenyl isothiocyanate

• Chloroform

• Chlorine gas

• Round-bottom flask with a gas inlet tube

• Ice-water bath

• Distillation apparatus

Procedure:

• Prepare a solution of 15 g of phenyl isothiocyanate in 20 g of chloroform in a round-bottom flask equipped with a gas inlet tube.[8]

• Cool the reaction mixture using an ice-water bath.[8]

• Saturate the cooled solution with chlorine gas by bubbling it through the gas inlet tube for approximately 2 hours.[8]

• Monitor the reaction mixture until its color turns greenish-yellow, indicating the completion of the chlorination.[8]

• Stop the flow of chlorine gas.

• Distill off the chloroform and the sulfur dichloride byproduct.[8]

• Fractionally distill the residue, collecting the fraction between 200°C and 215°C.[8]

• For additional purification, perform a further distillation under reduced pressure. The expected yield of phenylcarbylamine chloride is 80-90%.[8]

Caption: Synthesis of Phenylcarbylamine Chloride.

Toxicology and Mechanism of Action

Phenylcarbylamine chloride is highly toxic and exerts its effects through inhalation and skin absorption.[3] Its primary toxicological impact is as a potent irritant to the mucous membranes of the eyes and respiratory tract.[4]

Physiological Effects

Exposure to phenylcarbylamine chloride leads to a rapid onset of symptoms, including:

• Lachrymation: Severe tearing and eye irritation.

• Respiratory Distress: Coughing, wheezing, and shortness of breath.[4]

• Pulmonary Edema: In high concentrations, it can cause the accumulation of fluid in the lungs, which can be fatal.

The biochemical mechanism of action is believed to involve the reaction of the isocyanide dichloride group with nucleophilic biomolecules, such as proteins and enzymes. This interaction can disrupt cellular function and lead to the inflammatory responses observed in the eyes and lungs. While specific molecular targets have not been extensively elucidated in publicly available literature, the reactivity of the N=CCl₂ group suggests that it can readily acylate amino, sulfhydryl, and hydroxyl groups on proteins, leading to their inactivation and cellular damage.

Caption: Postulated Mechanism of Phenylcarbylamine Chloride Toxicity.

Historical Context in World War I

The use of chemical weapons in World War I escalated from simple irritants to lethal agents.[6][9] Phenylcarbylamine chloride, designated "K-Stoff" by the German military, was part of this early development of chemical warfare.[1] The term "Stoff," German for "substance," was a common prefix for chemical agents, with letters denoting different compounds.[10] It is important to note that the designation "K-Stoff" has also been associated with other chemical agents, such as methyl chloroformate, leading to some historical ambiguity that requires careful contextual analysis of military records.[11][12]

Germany was a pioneer in the large-scale deployment of chemical weapons, beginning with the use of tear gases in 1914 and escalating to the first major chlorine gas attack at the Second Battle of Ypres in 1915.[5][9][13] Phenylcarbylamine chloride, as a lachrymator, would have been employed to harass and demoralize troops, forcing them to don cumbersome gas masks and reducing their combat effectiveness.[6] While not as lethal as phosgene or as persistent and insidious as mustard gas, its role was to create a tactical advantage by causing immediate and debilitating irritation.[5][6]

Decontamination and Safety Protocols

Due to its high toxicity, strict safety protocols are necessary when handling phenylcarbylamine chloride.

Decontamination Procedures

In the event of a spill, the area should be evacuated. The liquid should be absorbed using an inert material such as vermiculite, dry sand, or earth, and then placed in sealed containers for disposal as hazardous waste. The affected area should be thoroughly ventilated and washed.

Personal Protective Equipment (PPE):

• Full-face respirator with appropriate cartridges for organic vapors and acid gases.

• Chemical-resistant gloves and clothing.

• Eye protection (goggles and face shield).

Analytical Methods for Detection

Proposed GC-MS Protocol

Sample Preparation: Extraction of the analyte from the sample matrix using an appropriate organic solvent.

GC Conditions:

• Column: A non-polar or semi-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

• Injector: Splitless injection for trace analysis.

• Oven Program: A temperature ramp from a low initial temperature (e.g., 50°C) to a high final temperature (e.g., 250°C) to ensure the elution of the compound.

MS Conditions:

• Ionization: Electron Ionization (EI) at 70 eV.

• Detection: Scanning for a mass range that includes the molecular ion (m/z 173, 175) and expected fragment ions.

Expected Mass Spectrum: The mass spectrum of phenylcarbylamine chloride would be expected to show a molecular ion peak and characteristic fragmentation patterns resulting from the loss of chlorine atoms and cleavage of the phenyl group. Based on the spectra of similar compounds like phenyl isocyanate and chloro-substituted phenyl isocyanides, key fragments would likely include ions corresponding to the phenyl group (m/z 77) and the phenyl isocyanide cation (m/z 103).[14][15]

Caption: General Workflow for GC-MS Analysis.

Conclusion

Phenylcarbylamine chloride, though a lesser-known chemical warfare agent of World War I, provides valuable insights into the early technological and tactical evolution of chemical warfare. Its properties as a potent lachrymator and respiratory irritant made it an effective incapacitating agent. Understanding its synthesis, toxicology, and historical context is crucial for researchers in the fields of chemistry, toxicology, and history, as well as for professionals involved in chemical defense and drug development who may study the effects of similar reactive compounds on biological systems.

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Protocols & Analytical Methods

Application Notes & Protocols: The Chemistry of Phenylcarbylamine Chloride and Modern Isocyanide Synthesis

Introduction: Situating Phenylcarbylamine Chloride in Synthetic Chemistry

Phenylcarbylamine chloride (C₇H₅Cl₂N), also known as phenyl isocyanide dichloride or N-(dichloromethylene)aniline, is a highly reactive, pale-yellow oily liquid with a pungent, onion-like odor.[1][2] Historically, it gained notoriety as a chemical warfare agent ("K-Stoff") due to its potent lachrymatory (tear-inducing) and lung-irritant properties.[2][3] From a chemical standpoint, it belongs to the isocyanide dichloride family, characterized by the R-N=CCl₂ functional group.[4]

While the topic suggests using phenylcarbylamine chloride as a precursor for synthesizing other isocyanides, it is crucial for the modern researcher to understand that this is not its typical application. Phenylcarbylamine chloride is more accurately viewed as a synthetic target or a reactive intermediate rather than a starting material for generating the isocyanide (R-N≡C) moiety. Its high toxicity and reactivity profile make it unsuitable for such transformations, especially when far safer and more versatile methods are the established standard in organic synthesis.

This guide, therefore, serves a dual purpose: first, to provide a thorough understanding of phenylcarbylamine chloride—its properties, synthesis, and significant hazards—and second, to detail the contemporary, field-proven protocols for the synthesis of isocyanides that are essential for professionals in drug discovery and chemical research.

Part 1: Understanding Phenylcarbylamine Chloride

Physicochemical Properties

A clear understanding of the physical and chemical properties of phenylcarbylamine chloride is paramount for its safe handling and for comprehending its reactivity.

Property	Value	Source(s)
Chemical Formula	C₇H₅Cl₂N	[1]
Molar Mass	174.02 g·mol⁻¹	[2]
Appearance	Pale-yellow, oily liquid	[1]
Odor	Sharp, onion-like	[1][2]
Boiling Point	210 °C (410 °F) at 760 mmHg	[2]
Melting Point	19.5 °C (67.1 °F)	[2]
Density	~1.265 g/cm³	[1]
Solubility	Insoluble in water; Soluble in alcohol, benzene, ether	[1]

Synthesis of Phenylcarbylamine Chloride

The primary and most documented method for synthesizing phenylcarbylamine chloride is the direct chlorination of phenyl isothiocyanate (R-N=C=S).[1][2][4] This reaction exemplifies a general route to isocyanide dichlorides.

Reaction: R-N=C=S + 2 Cl₂ → R-N=CCl₂ + SCl₂[4]

This transformation highlights that the N=C core is already present in the precursor, and the reaction serves to replace the sulfur atom with two chlorine atoms.

Chemical Reactivity and Rationale for Limited Use in Isocyanide Synthesis

Phenylcarbylamine chloride's reactivity is dominated by the electrophilic carbon atom double-bonded to nitrogen and attached to two chlorine atoms. It readily undergoes nucleophilic substitution.[4] However, attempting to reduce it to form phenyl isocyanide (Ph-N≡C) is impractical and hazardous. The molecule's primary utility lies in reactions where the dichloromethylene group acts as a building block, such as in Friedel-Crafts-type reactions to form benzamide derivatives after hydrolysis.[4]

Part 2: Authoritative Protocols for Isocyanide Synthesis

Researchers requiring isocyanides for applications like the Ugi or Passerini multicomponent reactions should employ one of the two robust methods detailed below. These protocols are the industry standard for their reliability, scalability, and substrate scope.

Method A: The Hofmann Isocyanide Synthesis (Carbylamine Reaction)

This classic reaction synthesizes an isocyanide from a primary amine, chloroform (CHCl₃), and a strong base.[5] The key to this reaction is the in-situ generation of dichlorocarbene (:CCl₂), a highly reactive intermediate.[5]

Causality and Expertise: The reaction's success hinges on the phase-transfer catalysis principle, especially for substrates not soluble in the aqueous base. A phase-transfer catalyst, like benzyltriethylammonium chloride, shuttles the hydroxide ion into the organic phase, enabling it to deprotonate chloroform and generate the dichlorocarbene where it can react with the primary amine.[5][6] Three equivalents of base are stoichiometrically required: one to generate the carbene and two to neutralize the two molecules of HCl eliminated from the amine-carbene adduct.[6]

Protocol: Synthesis of Phenyl Isocyanide from Aniline [7]

• Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, add aniline (1 eq.), chloroform (1.2 eq.), and a catalytic amount of benzyltriethylammonium chloride in a suitable solvent like dichloromethane.

• Reaction: Add a concentrated aqueous solution of sodium hydroxide (3-4 eq.) dropwise to the vigorously stirred mixture. The reaction is exothermic and may require cooling to control.

• Monitoring: The reaction progress can be monitored by the disappearance of the primary amine (TLC). The formation of the isocyanide is often indicated by its characteristic and extremely foul odor.[5]

• Workup: After completion, dilute the reaction mixture with water and separate the organic layer. Wash the organic layer with dilute HCl to remove any unreacted aniline, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude phenyl isocyanide can be purified by vacuum distillation.

Method B: Dehydration of N-Substituted Formamides

This is the most versatile and widely used method in modern organic synthesis for preparing a broad range of isocyanides.[8][9] The reaction involves the dehydration of a readily prepared N-substituted formamide using a dehydrating agent, most commonly phosphorus oxychloride (POCl₃), in the presence of a tertiary amine base like triethylamine (TEA) or pyridine.[10][11][12]

Causality and Expertise: The formamide's oxygen atom acts as a nucleophile, attacking the electrophilic phosphorus center of POCl₃. The tertiary amine base then serves two critical roles: it deprotonates the amide nitrogen to form an imidate intermediate and subsequently facilitates the final α-elimination step that yields the isocyanide and inorganic byproducts.[8] Using triethylamine as both the base and the solvent has been shown to be a highly efficient, green, and rapid protocol, often completing in minutes at 0 °C.[10][11]

Protocol: General Procedure for Isocyanide Synthesis via Formamide Dehydration [10]

• Setup: To a flame-dried, two-necked round-bottom flask under an inert atmosphere (N₂ or Ar), add the N-substituted formamide (1 eq.) and triethylamine (as solvent, or 2-3 eq. in a solvent like dichloromethane).

• Reaction: Cool the stirred solution to 0 °C using an ice bath. Add phosphorus oxychloride (POCl₃) (1 eq.) dropwise via syringe, ensuring the internal temperature does not rise significantly.

• Monitoring: The reaction is typically very fast. Stir for 5-15 minutes at 0 °C. Progress can be monitored by TLC or IR spectroscopy (disappearance of the amide C=O stretch, appearance of the N≡C stretch ~2150 cm⁻¹).

• Workup: After completion, the reaction mixture can be directly purified. For non-volatile isocyanides, the mixture is poured directly onto a packed silica gel column for rapid purification ("dry packed column").[10] Alternatively, the mixture can be quenched by pouring it into ice-cold saturated sodium bicarbonate solution and extracting with an organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate (MgSO₄), and concentrated in vacuo. Further purification can be achieved by column chromatography, distillation, or recrystallization.

Part 3: Safety, Handling, and Application

Mandatory Safety Protocols

Phenylcarbylamine Chloride: Phenylcarbylamine chloride is classified as highly toxic and corrosive.[4][13] Exposure via inhalation or skin contact can cause severe irritation to the eyes, skin, and respiratory system, potentially leading to pulmonary edema.[3][4]

• Engineering Controls: All manipulations must be performed in a certified chemical fume hood with excellent ventilation.

• Personal Protective Equipment (PPE): Wear a lab coat, chemical splash goggles, and a face shield.[13] Use heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Viton; consult glove manufacturer data). Do not wear contact lenses.[13]

• Spill & Emergency: In case of a spill, isolate the area immediately for at least 50 meters.[14] Have appropriate spill cleanup materials and emergency procedures in place. For any skin contact, flush the affected area with copious amounts of water for at least 20 minutes.[1]

Isocyanides: Many isocyanides are volatile and possess a deeply unpleasant, pervasive odor. They should be handled in a well-ventilated fume hood.

Application in Drug Discovery: The Ugi Reaction

The primary value of synthesizing isocyanides lies in their utility in multicomponent reactions (MCRs). The Ugi four-component reaction (Ugi-4CR) is a cornerstone of combinatorial chemistry and drug discovery, allowing for the rapid assembly of complex, peptide-like molecules from an aldehyde, a primary amine, a carboxylic acid, and an isocyanide.[15][16] This reaction's efficiency and ability to generate molecular diversity make it an invaluable tool for creating libraries of compounds for biological screening.[17]

Conclusion

While phenylcarbylamine chloride is a compound of historical and toxicological significance, its role in modern synthetic chemistry is limited. For researchers and drug development professionals, the key takeaway is to utilize the established, safer, and more versatile methods for isocyanide synthesis: the Hofmann carbylamine reaction for specific cases and, more broadly, the dehydration of N-formamides. A profound understanding of the causality behind these protocols, coupled with stringent adherence to safety measures, will empower scientists to effectively harness the synthetic power of isocyanides for innovation in medicine and materials science.

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Application Notes and Protocols for Friedel-Crafts Reactions with Phenylcarbylamine Chloride

Introduction: A Modern Application of a Classic Reaction

The Friedel-Crafts reaction, a cornerstone of organic synthesis since its discovery in 1877, provides a powerful method for forging carbon-carbon bonds on aromatic rings.[1] While traditionally associated with alkylation and acylation to produce alkylarenes and aryl ketones, its scope extends to more specialized reagents. This guide focuses on the use of phenylcarbylamine chloride (also known as phenylisocyanide dichloride or phenylcarbonimidoyl dichloride), a highly reactive electrophile that serves as a precursor for synthesizing N-phenyl benzamides.[2]

This reaction proceeds via an electrophilic aromatic substitution (SEAr) pathway, where the phenylcarbylamine chloride, activated by a Lewis acid, is attacked by an electron-rich aromatic substrate.[3][4] A subsequent hydrolysis step during the workup converts the intermediate imidoyl chloride into the stable amide product. The resulting N-phenyl benzamide scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of therapeutic agents.

However, the utility of phenylcarbylamine chloride is paired with significant handling challenges. It is a highly toxic, corrosive, and lachrymatory liquid, historically used as a chemical warfare agent.[5][6] Therefore, strict adherence to rigorous safety protocols is not merely recommended but is an absolute necessity for its use in a research setting.

Scientific Principles: Reaction Mechanism

The reaction unfolds in a two-stage process: an initial Friedel-Crafts-type reaction followed by in-situ hydrolysis.

• Generation of the Electrophile: A strong Lewis acid, typically aluminum chloride (AlCl₃), coordinates to one of the chlorine atoms of phenylcarbylamine chloride. This coordination polarizes the C-Cl bond, creating a highly reactive, positively charged electrophilic carbon center, best described as an imidoacylium-Lewis acid complex.

• Electrophilic Aromatic Substitution: The π-electrons of the aromatic ring act as a nucleophile, attacking the electrophilic carbon of the activated complex. This step forms a resonance-stabilized cationic intermediate known as an arenium ion or sigma complex.[7]

• Rearomatization: The aromaticity of the ring is restored through the elimination of a proton (H⁺) from the carbon bearing the new substituent. The [AlCl₄]⁻ complex acts as the base, abstracting the proton, regenerating the AlCl₃ catalyst, and producing hydrogen chloride (HCl) gas. The product at this stage is an N-phenyl-benzimidoyl chloride derivative.

• Hydrolysis: The crucial final step occurs during the aqueous workup. The imidoyl chloride intermediate is readily hydrolyzed by water, replacing the remaining chlorine atom with a hydroxyl group, which then tautomerizes to the stable N-phenyl benzamide final product.[2]

Caption: Reaction mechanism for the synthesis of N-phenyl benzamides.

Mandatory Safety Protocols

WARNING: Phenylcarbylamine chloride is classified as a highly toxic and corrosive compound and was used as a chemical warfare agent.[5][6] Inhalation, ingestion, or skin contact can cause severe irritation, respiratory distress, and can be fatal.[8] All manipulations must be performed with extreme caution.

• Engineering Controls: All work must be conducted within a certified, high-performance chemical fume hood.

• Personal Protective Equipment (PPE): A full set of PPE is required:

  • Chemical splash goggles and a full-face shield.

  • Heavy-duty chemical-resistant gloves (e.g., butyl rubber or Viton). Double-gloving is highly recommended.

  • A flame-resistant lab coat with tight-fitting cuffs.

  • Closed-toe shoes and long pants.

• Emergency Preparedness: An emergency shower and eyewash station must be immediately accessible. A Class B (dry chemical or CO₂) fire extinguisher should be available.[8] A spill kit containing an appropriate absorbent material must be on hand.

• Incompatibilities: Phenylcarbylamine chloride reacts slowly with water and may react vigorously or explosively with ethers and strong oxidizing agents.[9]

• Waste Disposal: All contaminated materials (glassware, gloves, absorbent) must be treated as hazardous waste and disposed of according to institutional and local regulations. Quench any residual reagent slowly in a large volume of a suitable nucleophilic solvent before disposal.

Detailed Experimental Protocol

This protocol describes a general procedure for the reaction between phenylcarbylamine chloride and a generic aromatic substrate (e.g., toluene) using aluminum chloride as the catalyst.

Materials & Equipment

• Reagents: Phenylcarbylamine chloride, aromatic substrate (e.g., toluene), anhydrous aluminum chloride (AlCl₃), anhydrous dichloromethane (DCM), concentrated hydrochloric acid (HCl), saturated sodium bicarbonate (NaHCO₃) solution, brine, anhydrous sodium sulfate (Na₂SO₄).

• Equipment: Flame-dried round-bottom flask, addition funnel, reflux condenser with a gas outlet to a bubbler/scrubber, magnetic stirrer and stir bar, ice-water bath, nitrogen or argon gas line, separatory funnel, rotary evaporator.

Experimental Workflow

Caption: Step-by-step experimental workflow.

Step-by-Step Methodology

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen/argon inlet, a thermometer, and an addition funnel topped with a septum. Ensure the system is under a positive pressure of inert gas.

• Reagent Charging: To the flask, add the aromatic substrate (1.0 eq.) and anhydrous DCM. Cool the mixture to 0 °C in an ice-water bath. Carefully and portion-wise, add anhydrous aluminum chloride (1.1 eq.). Note: This may be exothermic.

• Addition of Phenylcarbylamine Chloride: Prepare a solution of phenylcarbylamine chloride (1.05 eq.) in anhydrous DCM in the addition funnel. Add this solution dropwise to the cooled, stirring reaction mixture over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C. Vigorous evolution of HCl gas will occur.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-16 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Work-up and Quenching: Once the reaction is complete, cool the flask back down in an ice bath. In a separate large beaker, prepare a mixture of crushed ice and concentrated HCl. Slowly and carefully , pour the reaction mixture onto the ice/HCl mixture with vigorous stirring. This will quench the reaction and hydrolyze the intermediate.[10]

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with DCM.

• Washing: Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution (to neutralize residual acid), and finally with brine.[4]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid or oil by either recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel.

Data and Parameters

The following table provides an example of reagent quantities for a representative reaction with toluene on a 10 mmol scale.

Reagent	Formula	MW ( g/mol )	Moles (mmol)	Equivalents	Amount
Toluene	C₇H₈	92.14	10.0	1.0	0.92 g (1.06 mL)
Aluminum Chloride	AlCl₃	133.34	11.0	1.1	1.47 g
Phenylcarbylamine Chloride	C₇H₅Cl₂N	174.03	10.5	1.05	1.83 g (1.45 mL)
Anhydrous DCM	CH₂Cl₂	84.93	-	-	~50 mL

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	- Inactive catalyst (hydrolyzed AlCl₃).- Insufficient reaction time or temperature.- Impure starting materials.	- Use fresh, anhydrous AlCl₃ from a sealed container.- Allow the reaction to run longer or warm slightly (e.g., to 40 °C).- Purify starting materials before use.
Formation of Multiple Products	- Polysubstitution due to highly activating aromatic substrate.- Isomer formation.	- Use a milder Lewis acid or lower the reaction temperature.- Use an excess of the aromatic substrate to favor monosubstitution.- Isomers may require careful separation by chromatography.
Dark, Tarry Mixture	- Reaction temperature was too high.- Presence of water or other impurities.	- Maintain strict temperature control during addition.- Ensure all glassware is flame-dried and reagents are anhydrous.

Applications in Drug Development

The N-phenyl benzamide core is a key pharmacophore found in numerous FDA-approved drugs and clinical candidates. Its prevalence stems from the amide bond's ability to act as a stable hydrogen bond donor and acceptor, facilitating crucial interactions with biological targets. This synthetic route provides a direct method for creating diverse libraries of these compounds for screening. By varying both the aromatic substrate (Ar-H) and potentially using substituted phenylcarbylamine chlorides, chemists can rapidly access a wide chemical space to optimize potency, selectivity, and pharmacokinetic properties.

References

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Phenylcarbylamine Chloride. Retrieved from NJ.gov.[8]

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• Merck Millipore. (2024). Safety Data Sheet. Retrieved from merckmillipore.com.[11]

• Wikipedia. (n.d.). Phenylcarbylamine chloride. Retrieved from en.wikipedia.org.[6]

• CAMEO Chemicals - NOAA. (n.d.). Phenylcarbylamine Chloride. Retrieved from cameo.noaa.gov.[9]

• BenchChem. (n.d.). Phenylcarbamic chloride | 2040-76-8. Retrieved from benchchem.com.[12]

• HazMat Tool. (n.d.). UN 1672: Phenylcarbylamine chloride. Retrieved from hazmattool.com.[13]

• PrepChem. (n.d.). Preparation of phenylcarbonimidoyl dichloride (phenyl isocyanide dichloride). Retrieved from prepchem.com.[14]

• Wikiwand. (n.d.). Phenylcarbylamine chloride. Retrieved from wikiwand.com.[15]

• PubChem. (n.d.). Phenylimidocarbonyl chloride. Retrieved from pubchem.ncbi.nlm.nih.gov.[16]

• The Friedel-Crafts Reaction. (2014). University of California, Irvine. Retrieved from uci.edu.[17]

• Wikipedia. (n.d.). Electrophilic aromatic substitution. Retrieved from en.wikipedia.org.[3]

• Master Organic Chemistry. (2025). Electrophilic Aromatic Substitution: The Six Key Reactions. Retrieved from masterorganicchemistry.com.[18]

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• BenchChem. (2025). Application Notes and Protocols: Friedel-Crafts Acylation with 4-(Methylthio)phenylacetyl Chloride. Retrieved from benchchem.com.[4]

• Beyond Benign. (n.d.). Friedel-Crafts Alkylation. Retrieved from beyondbenign.org.[19]

• University of Michigan. (n.d.). Experiment 1: Friedel-Crafts Acylation. Retrieved from umich.edu.[10]

• Chemguide. (n.d.). Friedel-Crafts acylation of benzene. Retrieved from chemguide.co.uk.[20]

• The Organic Chemistry Tutor. (2018). Electrophilic Aromatic Substitution Reactions Made Easy! [Video]. YouTube.[21]

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Phenylcarbylamine chloride as a reagent for heterocyclic compound synthesis.

An Application Guide for the Synthesis of Heterocyclic Compounds Using Phenylcarbylamine Chloride

Abstract: Phenylcarbylamine chloride, also known as phenyl isocyanide dichloride or N-(dichloromethylene)aniline, is a highly reactive electrophilic reagent. Its chemical structure, featuring a dichloromethylene group attached to a phenyl-substituted nitrogen atom, makes it a potent building block for the synthesis of various nitrogen-containing heterocycles. This guide provides an in-depth exploration of the reagent's properties, preparation, and core reactivity. It offers detailed, field-proven protocols for the synthesis of medicinally relevant scaffolds such as benzimidazoles, benzoxazoles, and benzothiazoles. Emphasis is placed on understanding the mechanistic rationale behind the synthetic procedures and adhering to critical safety measures due to the reagent's hazardous nature.

Reagent Profile and Critical Safety Protocols

Phenylcarbylamine chloride (C₇H₅Cl₂N) is a powerful synthetic tool, but its utility is matched by its hazardous properties. A thorough understanding of its characteristics and strict adherence to safety protocols are non-negotiable prerequisites for its use in any research setting.

Physicochemical Properties

The key properties of phenylcarbylamine chloride are summarized below. It is a pale yellow, oily liquid with a pungent, onion-like odor.[1][2] It is insoluble in water, with which it decomposes, but soluble in organic solvents like chloroform and alcohol.[1][2]

Property	Value	Reference
IUPAC Name	Phenylcarbonimidoyl dichloride
CAS Number	622-44-6
Molecular Formula	C₇H₅Cl₂N
Molar Mass	174.02 g·mol⁻¹
Appearance	Pale yellow, oily liquid	[1][2]
Odor	Onion-like	[1][2]
Boiling Point	208-210 °C (at 760 mmHg)	[1]
Density	1.265 g/cm³	[2]

Synthesis of Phenylcarbylamine Chloride

The most common and reliable method for preparing phenylcarbylamine chloride is the direct chlorination of phenyl isothiocyanate.[1][2]

Protocol 1: Preparation from Phenyl Isothiocyanate [1]

WARNING: This procedure involves chlorine gas and produces a highly toxic product. It must be performed in a certified, high-flow chemical fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and full-face protection.

• Setup: In a round-bottom flask equipped with a gas inlet tube and a magnetic stirrer, dissolve 15 g of phenyl isothiocyanate in 20 g of chloroform.

• Cooling: Place the flask in an ice-water bath to cool the reaction mixture.

• Chlorination: Bubble chlorine gas through the solution for approximately 2 hours. The reaction is exothermic and maintaining the cold temperature is crucial for controlling the reaction rate and minimizing side products.

• Monitoring: Continue the chlorine gas flow until the reaction mixture turns a persistent greenish-yellow color, indicating the consumption of the starting material and saturation with chlorine.

• Workup: Stop the chlorine flow. Remove the chloroform and the sulfur dichloride byproduct by distillation.

• Purification: Perform fractional distillation of the residue under reduced pressure, collecting the fraction boiling at 103-106 °C / 31 mmHg. This step yields phenylcarbylamine chloride with 80-90% purity.[1]

Mandatory Safety Precautions

Phenylcarbylamine chloride is classified as a highly toxic and corrosive compound.[3] It was historically investigated as a chemical warfare agent due to its severe irritant (lachrymatory) and vesicant properties.[1]

• Inhalation Hazard: The compound is highly toxic upon inhalation and can cause severe respiratory distress and pulmonary edema.[3] All manipulations must be conducted within a certified chemical fume hood.

• Dermal Hazard: It is readily absorbed through the skin and causes severe irritation and burns.[2] Always use heavy-duty, chemical-resistant gloves (e.g., butyl rubber) and a chemically resistant lab coat.

• Incompatibilities: It reacts vigorously or explosively with water, alcohols, and strong oxidizing agents.[2] Sealed containers may build up pressure over time due to slow decomposition, especially when heated, and can explode.[2]

• Handling & Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Containers should be tightly sealed. Due to its instability, it is often best to prepare the reagent and use it promptly.

Core Reactivity and Mechanistic Principles

The synthetic utility of phenylcarbylamine chloride stems from the high electrophilicity of the carbon atom in the N=CCl₂ group. This carbon is susceptible to attack by a wide range of nucleophiles. In the context of heterocyclic synthesis, the key strategy involves using a substrate that contains two nucleophilic centers. The reaction proceeds via a sequential nucleophilic substitution followed by an intramolecular cyclization to form the heterocyclic ring.

The general mechanism involves the initial attack of one nucleophilic group (e.g., an amine) on the electrophilic carbon, displacing one chloride ion. This is followed by an intramolecular attack by the second nucleophilic group, displacing the second chloride ion and forming the cyclic product after the elimination of HCl.

Figure 1: General workflow for heterocycle synthesis.

Application & Protocols for Heterocyclic Synthesis

Phenylcarbylamine chloride serves as an efficient "two-carbon, one-nitrogen" synthon for building five-membered heterocyclic rings fused to an aromatic system. The reaction with ortho-substituted anilines containing a second nucleophile (amine, hydroxyl, or thiol) provides rapid access to important heterocyclic cores.

Protocol 2: Synthesis of 2-(Phenylamino)benzimidazoles

The reaction of phenylcarbylamine chloride with o-phenylenediamines is a direct and efficient method for synthesizing 2-aminobenzimidazoles, a scaffold prevalent in medicinal chemistry.[3]

Figure 2: Synthesis of 2-(Phenylamino)benzimidazole.

Methodology:

• Reagents: To a stirred solution of o-phenylenediamine (1.0 eq) in anhydrous tetrahydrofuran (THF), add potassium carbonate (2.5 eq) as a base.

• Addition: Slowly add a solution of phenylcarbylamine chloride (1.05 eq) in anhydrous THF to the mixture at room temperature. The use of potassium carbonate is recommended over triethylamine, as the latter can lead to impurities.[3]

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, filter the reaction mixture to remove the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: The resulting crude product can be purified by recrystallization or flash column chromatography on silica gel to yield the pure 2-(phenylamino)benzimidazole.

Causality: The two amino groups of o-phenylenediamine act as the dinucleophile. The first attacks the electrophilic carbon of the reagent, and after losing a proton, the second amino group performs an intramolecular cyclization, eliminating the second chloride. Potassium carbonate acts as a non-nucleophilic base to neutralize the two equivalents of HCl generated, driving the reaction to completion.

Protocol 3: Synthesis of 2-(Phenylamino)benzoxazoles

By substituting the diamine with 2-aminophenol, the same methodology can be applied to synthesize 2-aminobenzoxazoles.[3]

Figure 3: Synthesis of 2-(Phenylamino)benzoxazole.

Methodology:

• Reagents: To a stirred solution of 2-aminophenol (1.0 eq) in anhydrous THF, add potassium carbonate (2.5 eq).

• Addition: Slowly add a solution of phenylcarbylamine chloride (1.05 eq) in anhydrous THF to the mixture at room temperature.

• Reaction: Stir the mixture for 1-3 hours at room temperature, monitoring by TLC.

• Workup & Purification: Follow the same workup and purification procedure as described for the benzimidazole synthesis (Protocol 3.1).

Protocol 4: Synthesis of 2-(Phenylamino)benzothiazoles

Similarly, using 2-aminothiophenol as the dinucleophilic partner provides a direct route to 2-aminobenzothiazoles.[3]

Figure 4: Synthesis of 2-(Phenylamino)benzothiazole.

Methodology:

• Reagents: To a stirred solution of 2-aminothiophenol (1.0 eq) in anhydrous THF, add potassium carbonate (2.5 eq).

• Addition: Slowly add a solution of phenylcarbylamine chloride (1.05 eq) in anhydrous THF to the mixture at room temperature.

• Reaction: Stir the mixture for 1-3 hours at room temperature, monitoring by TLC.

• Workup & Purification: Follow the same workup and purification procedure as described for the benzimidazole synthesis (Protocol 3.1).

Summary of Applications

The reaction of phenylcarbylamine chloride with ortho-disubstituted aromatic rings provides a convergent and efficient route to a variety of heterocyclic systems.

Dinucleophilic Partner	Resulting Heterocyclic Core	Typical Conditions	Reference
o-Phenylenediamine	Benzimidazole	K₂CO₃, THF, Room Temp	[3]
2-Aminophenol	Benzoxazole	K₂CO₃, THF, Room Temp	[3]
2-Aminothiophenol	Benzothiazole	K₂CO₃, THF, Room Temp	[3]
1,8-Diaminonaphthalene	Perimidine	K₂CO₃, THF, Room Temp	[3]

Conclusion

Phenylcarbylamine chloride is a potent and versatile reagent for the rapid construction of nitrogen-containing heterocyclic compounds. Its reaction with dinucleophiles, particularly ortho-substituted anilines, offers a straightforward and high-yielding pathway to benzimidazoles, benzoxazoles, and benzothiazoles. The primary challenge associated with its use is its high toxicity and reactivity, which mandates rigorous adherence to safety protocols. By understanding the underlying mechanistic principles and exercising appropriate caution, researchers can effectively leverage this powerful reagent for applications in medicinal chemistry and drug discovery.

References

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• Organic Chemistry Portal. (n.d.). Quinazoline synthesis. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Benzimidazole synthesis. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. Available at: [Link]

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Application Notes & Protocols for the Safe Handling and Storage of Phenylcarbylamine Chloride

Executive Summary: Acknowledging the Inherent Risk

Phenylcarbylamine chloride (CAS No. 622-44-6), also known as phenyl isocyanide dichloride or N-phenyliminophosgene, is a highly reactive and exceptionally toxic chemical intermediate used in specialized organic synthesis.[1][2][3] Its utility is overshadowed by its significant hazards, including extreme toxicity upon inhalation, ingestion, or dermal absorption, and its corrosive nature.[2][4][5] Historically, it has even been utilized as a military poison gas.[1][4] This document provides a comprehensive guide for the safe handling, storage, and emergency management of phenylcarbylamine chloride in a laboratory setting. The protocols herein are designed to empower researchers with the knowledge to mitigate risks through a combination of robust engineering controls, stringent work practices, and thorough emergency preparedness. Adherence to these guidelines is not merely recommended; it is essential for the protection of all laboratory personnel.

Core Hazard Profile: Understanding the "Why"

A foundational understanding of the specific hazards associated with phenylcarbylamine chloride is critical for appreciating the causality behind the stringent protocols that follow.

Physical and Chemical Properties

Phenylcarbylamine chloride is a pale yellow, oily liquid with a penetrating and distinctive onion-like odor.[2][5][6] It is insoluble in water but soluble in organic solvents such as alcohol, benzene, and ether.[2][6][7] This insolubility in water is deceptive, as it still undergoes slow decomposition upon contact, a critical factor in its reactivity profile.[5][6][7]

Property	Value	Source(s)
Synonyms	Phenyl isocyanide dichloride, N-Phenylcarbonimidic dichloride	[2][6]
CAS Number	622-44-6	[1][3][5]
UN Number	1672	[1][2][5]
Molecular Formula	C₇H₅Cl₂N	[2][8]
Molecular Weight	174.02 g/mol	[2][8]
Appearance	Pale yellow, oily liquid	[4][5][6]
Odor	Onion-like	[1][6][8]
Boiling Point	~210 °C	[8]
Density	~1.265 g/cm³	[5][6][8]
Flash Point	79 °C (175 °F)	[1]
Water Solubility	Insoluble; slowly decomposes	[5][6][7]
Vapor Density	6.03 (Air = 1)	[8]

Toxicological Dangers

Phenylcarbylamine chloride is classified as a DOT Poison Inhalation Hazard (PIH) and is highly toxic by all routes of exposure.[1][5] Its hazards are acute and can be fatal.

• Inhalation: Toxic if inhaled.[2] Vapors can cause severe irritation to the nose, throat, and respiratory tract, leading to coughing, wheezing, pulmonary edema, and potentially death.[1][8]

• Dermal Contact: Highly toxic and corrosive.[4][5] It can be readily absorbed through the skin, causing systemic toxicity.[1][6] Direct contact causes severe skin irritation and burns.[9]

• Eye Contact: Causes severe eye irritation and burns, with a risk of permanent blindness.[9] It is a potent lachrymator, causing excessive tearing.[1][8]

• Ingestion: Harmful if swallowed.[2][9] Ingestion causes severe burns to the mouth, throat, and digestive tract.[9]

Reactivity and Stability Hazards

The compound's reactivity is a significant source of risk.

• Decomposition: Phenylcarbylamine chloride can decompose slowly at room temperature.[5][6][7] In a sealed container, this decomposition can lead to a dangerous buildup of pressure, creating a risk of explosion, which is exacerbated by heat.[5][6][7] When heated to decomposition, it emits highly toxic fumes, including hydrogen chloride and nitrogen oxides.[2][7]

• Incompatibilities: It is incompatible with a range of common laboratory reagents:

  • Water and Alcohols: Reacts, slowly with water and potentially vigorously with alcohols, to release corrosive hydrogen chloride gas.[5][6][7]

  • Strong Oxidizing Agents: Contact can cause fires or explosions.[1][7]

  • Ethers: May react vigorously or explosively with ethers (e.g., diisopropyl ether), especially in the presence of trace metal salts.[5][6][7]

  • Bases and Amines: Incompatible.[7]

Risk Mitigation Framework

A multi-layered approach to safety is required, starting with a clear risk assessment.

Risk Assessment Workflow

All procedures involving phenylcarbylamine chloride must begin with a formal risk assessment. The causality is simple: you cannot control a risk you have not identified and evaluated.

Caption: Risk assessment and control workflow.

Engineering Controls and Personal Protective Equipment (PPE)

Expert Insight: The primary directive is to prevent any contact with the material. Engineering controls are the most reliable method, with PPE serving as the essential final barrier.

Primary Engineering Controls

• Designated Area: All work with phenylcarbylamine chloride must be conducted in a designated area with restricted access.

• Chemical Fume Hood: A certified chemical fume hood with a face velocity of 80-120 feet per minute is mandatory for all handling operations. The sash should be kept as low as possible.

• Glovebox: For larger quantities or more complex manipulations, a glovebox maintained under a negative pressure inert atmosphere (e.g., nitrogen or argon) is the preferred containment method. This both protects the user and prevents the compound from reacting with atmospheric moisture.

Personal Protective Equipment (PPE)

Standard laboratory PPE is insufficient. The following must be worn at all times when handling this compound.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Transport (Closed Container)	Safety glasses with side shields	Nitrile gloves	Lab coat	Not required if container is sealed
Weighing & Transfer	Chemical splash goggles and a full-face shield	Heavy-duty nitrile or butyl rubber gloves (double-gloving recommended)	Chemical-resistant apron over a lab coat	Required if outside of a fume hood (e.g., respirator with appropriate cartridge)
Reaction Workup & Purification	Chemical splash goggles and a full-face shield	Heavy-duty nitrile or butyl rubber gloves (double-gloving recommended)	Chemical-resistant apron over a lab coat	Not required if performed within a certified fume hood
Spill Cleanup	Chemical splash goggles and a full-face shield	Heavy-duty chemical-resistant gloves (e.g., butyl rubber)	Full chemical-resistant suit	Self-Contained Breathing Apparatus (SCBA) or supplied-air respirator

Rationale: The selection of PPE is based on the compound's high dermal toxicity and corrosivity. Double-gloving provides protection against immediate exposure in case the outer glove is compromised. A face shield protects the entire face from splashes, which is critical given the severe damage the chemical can inflict on the eyes.[9]

Standard Operating Procedures (SOPs)

Pre-Handling Protocol

• Verify Training: Confirm that all personnel involved have received specific training on the hazards and handling of phenylcarbylamine chloride.[1]

• Assemble Materials: Ensure all necessary reagents, equipment, and waste containers are inside the fume hood before retrieving the chemical.

• Check Safety Equipment: Verify the fume hood certification is current. Locate and test the nearest safety shower and eyewash station.

• Prepare Quenching/Neutralizing Agent: Have a suitable quenching solution (e.g., a secondary amine like diethylamine in an inert solvent) ready within the hood to neutralize any residual material on glassware.

• Don PPE: Put on all required PPE as specified in the matrix above.

Handling and Transfer Protocol

• Inert Atmosphere: Whenever possible, perform transfers under an inert atmosphere (e.g., using Schlenk line techniques or within a glovebox) to minimize decomposition from moisture.[10]

• Use Cannula or Syringe: For liquid transfers, use a syringe or double-tipped needle (cannula) to move the liquid from the storage vessel to the reaction flask. Never pour phenylcarbylamine chloride in the open.

• Grounding: Ensure all metal containers and transfer lines are electrically grounded to prevent static discharge, which could be an ignition source.[10]

• Taring: Tare the receiving vessel with the septum and needle in place before the transfer to ensure accurate measurement without exposing the material.

• Cleaning: Immediately after transfer, rinse the syringe/cannula with a small amount of an appropriate inert solvent, dispensing the rinse into the reaction flask. Then, rinse the syringe/cannula with the quenching solution before removing it from the hood.

Storage Protocol

• Container: Store in the original, tightly sealed container.[1] Ensure the container cap and threads are clean and undamaged.

• Atmosphere: Store under an inert gas blanket (nitrogen or argon) to prevent decomposition.

• Location: Store in a cool, dry, dark, and well-ventilated area designated for highly toxic substances.[1][6] The storage area must be secured and locked.[11]

• Segregation: Crucially, store away from all incompatible materials, particularly water, alcohols, ethers, and oxidizing agents.[1][5][7]

• Inspection: Periodically inspect containers for any signs of pressure buildup, discoloration, or container degradation.[6] Never open a container that appears swollen or pressurized.

Emergency and Spill Response

Rapid and correct response to an emergency is critical.

Spill Response Workflow

Caption: Decision workflow for spill response.

First Aid

Exposure Route	Immediate Action
Inhalation	Move the victim to fresh air immediately. Call 911 or your institution's emergency number. Administer oxygen if breathing is difficult. Do not perform mouth-to-mouth resuscitation.[2]
Skin Contact	Immediately flush skin with copious amounts of soap and water for at least 20 minutes.[2] Remove all contaminated clothing while flushing. Seek immediate medical attention.
Eye Contact	Immediately flush eyes with gently flowing water for at least 20 minutes, holding the eyelids open.[11] Remove contact lenses if present and easy to do. Seek immediate medical attention.[9]
Ingestion	DO NOT induce vomiting. Rinse mouth with water. Immediately call a poison center or doctor for treatment advice.[9][11]

Expert Insight: Time is the most critical factor in any exposure scenario. The immediate and thorough application of first aid, especially decontamination with water, can significantly reduce the severity of the injury. All exposures, no matter how minor they may seem, require professional medical evaluation.[2]

Waste Disposal

All materials contaminated with phenylcarbylamine chloride are considered hazardous waste.

• Segregation: Collect all waste, including contaminated PPE, absorbents, and empty containers, in a dedicated, sealed, and clearly labeled hazardous waste container.

• Neutralization: Before cleaning, rinse all contaminated glassware and equipment with a quenching solution (e.g., diethylamine in an inert solvent) inside a fume hood to neutralize residual reactant. The resulting mixture must also be disposed of as hazardous waste.

• Professional Disposal: Arrange for the disposal of the waste through your institution's Environmental Health & Safety (EH&S) office or a licensed professional waste disposal service.[1][7] This typically involves high-temperature incineration with an afterburner and scrubber to destroy the compound and its hazardous decomposition products.[7]

References

• Grokipedia. (n.d.). Phenylcarbylamine chloride. Retrieved from [Link]

• New Jersey Department of Health. (2002, January). Hazardous Substance Fact Sheet: Phenylcarbylamine Chloride. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet - 0013. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12145, Phenylimidocarbonyl chloride. Retrieved from [Link]

• Wikipedia. (n.d.). Phenylcarbylamine chloride. Retrieved from [Link]

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Step-by-step procedure for nucleophilic substitution on phenylcarbylamine chloride.

Application Note & Protocol

Topic: A Step-by-Step Guide to Nucleophilic Substitution on Phenylcarbylamine Chloride for the Synthesis of Carbodiimides

Introduction

Phenylcarbylamine chloride (also known as N-(dichloromethylene)aniline or phenylisocyanide dichloride) is a highly reactive and versatile electrophilic intermediate used in a variety of organic syntheses.[1][2][3] Its structure, featuring a dichloromethylene group attached to a phenyl-substituted nitrogen atom, renders the carbon atom highly susceptible to nucleophilic attack.[1] This reactivity profile makes it an excellent precursor for the synthesis of heterocycles, isothiocyanates, and, as detailed in this guide, carbodiimides.

This document provides a comprehensive, in-depth protocol for performing a nucleophilic substitution reaction on phenylcarbylamine chloride. We will focus on the reaction with a primary amine as the nucleophile, a foundational transformation in drug development and materials science. This guide moves beyond a simple recitation of steps to explain the underlying mechanistic rationale and critical safety mandates, ensuring a reproducible and safe experimental outcome for researchers.

Compound Profile and Mandatory Safety Protocols

1.1. Physicochemical Properties

Phenylcarbylamine chloride is a hazardous material requiring strict handling protocols.[3][4] Its key properties are summarized below.

Property	Value	Reference(s)
Chemical Formula	C₇H₅Cl₂N	[1]
Appearance	Pale-yellow, oily liquid	[1][2][3]
Odor	Pungent, onion-like	[1][3]
Molecular Weight	174.03 g/mol
Boiling Point	210 °C (at 760 mmHg)	[1][3]
Density	~1.265 - 1.285 g/cm³	[1][2][3]
Solubility	Insoluble in water; Soluble in alcohol, ether, benzene.	[1][3]

1.2. Critical Safety Mandates

The high toxicity of phenylcarbylamine chloride cannot be overstated. Exposure via inhalation or skin absorption can be fatal.[1][3] It is a severe irritant to the skin, eyes, and mucous membranes.[1][2][4]

• Handling: All manipulations must be conducted within a certified chemical fume hood.[5]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (butyl rubber or equivalent), a lab coat, and splash-proof chemical goggles at all times.[4][5]

• Incompatibilities: The compound is incompatible with water, strong oxidizing agents, and alcohols.[2][4] Sealed containers may build pressure and explode, especially when heated.[2][3]

• Emergency Measures: An emergency shower and eyewash station must be immediately accessible.[4] In case of skin contact, wash the affected area immediately and thoroughly.[4][5]

• Spill & Waste: Spills must be handled by trained personnel.[4] Chemical waste must be disposed of according to institutional and national regulations in clearly labeled containers.[5]

Mechanistic Rationale: Addition-Elimination Pathway

The reaction of phenylcarbylamine chloride with a nucleophile proceeds via a nucleophilic acyl substitution-like mechanism, often termed an addition-elimination pathway.[6][7] The carbon atom of the N=CCl₂ group is highly electrophilic due to the inductive effect of the two chlorine atoms and the nitrogen atom.

• Nucleophilic Attack: A nucleophile (in our case, a primary amine) attacks the electrophilic carbon atom. This breaks the C=N pi bond, and the electrons move to the nitrogen atom, forming a tetrahedral intermediate.[8]

• Elimination of Leaving Group: The lone pair on the nitrogen reforms the pi bond, expelling one of the chloride ions as a leaving group.

• Repeat for Second Substitution: The resulting N-phenyl-N'-alkylchloroformamidine is still electrophilic and can be attacked by a second equivalent of the amine, proceeding through another tetrahedral intermediate to eliminate the second chloride ion and, after deprotonation, form the final carbodiimide product.

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Application Notes & Protocols: The Strategic Use of Phenylcarbylamine Chloride in the Synthesis of N-Arylbenzamide Pharmaceutical Intermediates

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of phenylcarbylamine chloride as a reactive precursor for the synthesis of N-arylbenzamide scaffolds, which are pivotal in the development of various therapeutic agents. The focus of this document is on the synthesis of Salicylanilide, a potent antifungal and antibacterial agent, showcasing the utility of this highly reactive intermediate.

Introduction to Phenylcarbylamine Chloride: A Highly Reactive Building Block

Phenylcarbylamine chloride (C₇H₅Cl₂N), also known as N-(dichloromethylene)aniline or phenylisocyanide dichloride, is a pale yellow, oily liquid with a distinct onion-like odor.[1][2] Structurally, it belongs to the isocyanide dichloride family, characterized by a dichloromethylene group attached to a nitrogen atom.[1] This functional group imparts a high degree of reactivity, making it a potent electrophile for various chemical transformations.

Historically, phenylcarbylamine chloride was investigated as a chemical warfare agent due to its severe irritant effects on the skin, eyes, and respiratory system.[1][3] Its high toxicity necessitates stringent safety protocols during handling and use. However, its potent electrophilicity can be strategically harnessed in organic synthesis to construct complex molecules, particularly N-arylbenzamides, which are common motifs in many pharmaceuticals.[4]

This guide will focus on a key application of phenylcarbylamine chloride: its use in a Friedel-Crafts-type reaction to synthesize Salicylanilide, a valuable pharmaceutical intermediate with established antimicrobial properties.[1][3][5][6]

Core Application: Synthesis of Salicylanilide

Pharmaceutical Relevance of Salicylanilide

Salicylanilide is the amide derivative of salicylic acid and aniline.[7] This scaffold and its halogenated derivatives are of significant interest in medicinal chemistry due to their broad spectrum of biological activities. They are particularly known for their potent antifungal and antibacterial properties, including activity against methicillin-resistant Staphylococcus aureus (MRSA).[1][3][5] The mechanism of action for some salicylanilides involves the inhibition of the two-component regulatory system (TCS) in bacteria.[6] Given their proven efficacy, salicylanilides serve as crucial intermediates in the development of novel anti-infective agents.[3][6]

Reaction Principle and Mechanism

The synthesis of Salicylanilide from phenylcarbylamine chloride and phenol proceeds via an electrophilic aromatic substitution, specifically a Friedel-Crafts acylation, followed by hydrolysis.

• Activation of Phenylcarbylamine Chloride : A Lewis acid, typically aluminum chloride (AlCl₃), coordinates with one of the chlorine atoms of phenylcarbylamine chloride, generating a highly reactive acylium-like cation.

• Electrophilic Attack : The electron-rich phenol ring acts as a nucleophile, attacking the electrophilic carbon of the activated complex. The hydroxyl group of phenol is a strong ortho-, para-director, leading to substitution primarily at the para position relative to the hydroxyl group.

• Rearomatization : The resulting intermediate loses a proton to restore the aromaticity of the phenol ring.

• Hydrolysis : The intermediate is then hydrolyzed during the workup to yield the final product, Salicylanilide.

The overall reaction is as follows:

Caption: Reaction mechanism for Salicylanilide synthesis.

Experimental Workflow

The synthesis involves a systematic progression from reaction setup under controlled conditions to the isolation and purification of the final product.

Caption: Experimental workflow for Salicylanilide synthesis.

Detailed Experimental Protocol: Synthesis of Salicylanilide

This protocol outlines the synthesis of Salicylanilide from phenol and phenylcarbylamine chloride. Extreme caution must be exercised throughout this procedure due to the high toxicity of phenylcarbylamine chloride.

Materials and Equipment

Reagents	Equipment
Phenylcarbylamine chloride (≥98%)	Round-bottom flask with a magnetic stirrer
Phenol (≥99%)	Dropping funnel
Anhydrous aluminum chloride (AlCl₃) (≥99%)	Reflux condenser
Anhydrous dichloromethane (DCM)	Inert gas supply (Nitrogen or Argon)
Hydrochloric acid (HCl), 1M	Ice bath
Ethyl acetate	Separatory funnel
Saturated sodium bicarbonate solution	Rotary evaporator
Brine (saturated NaCl solution)	Filtration apparatus
Anhydrous sodium sulfate	TLC plates and chamber
Recrystallization solvent (e.g., ethanol/water)	Standard laboratory glassware

Step-by-Step Procedure

• Reaction Setup : In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous aluminum chloride (1.2 eq) to anhydrous dichloromethane (DCM). Cool the suspension to 0°C in an ice bath.

• Addition of Phenol : Dissolve phenol (1.0 eq) in anhydrous DCM and add it slowly to the cooled AlCl₃ suspension. Stir for 15 minutes.

• Addition of Phenylcarbylamine Chloride : Dissolve phenylcarbylamine chloride (1.1 eq) in anhydrous DCM and add it to a dropping funnel. Add the solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0°C. Causality: Slow addition is crucial to control the exothermic reaction and prevent side product formation.

• Reaction : After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching : Once the reaction is complete, cool the mixture back to 0°C and slowly quench it by adding ice-cold 1M HCl. Causality: This step hydrolyzes the intermediate and deactivates the Lewis acid catalyst.

• Extraction : Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with ethyl acetate.

• Washing : Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (to neutralize any remaining acid) and brine.

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification : Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain pure Salicylanilide as a crystalline solid.

Quantitative Data Summary

Parameter	Value	Rationale
Stoichiometry (Phenol:PCC:AlCl₃)	1.0 : 1.1 : 1.2	A slight excess of the electrophile and catalyst ensures complete consumption of the phenol.
Solvent	Anhydrous Dichloromethane	Inert solvent that is suitable for Friedel-Crafts reactions.
Temperature	0°C to Room Temperature	Initial cooling controls the exothermic reaction, followed by warming to drive the reaction to completion.
Reaction Time	4-6 hours	Typical duration for this type of acylation, should be monitored by TLC.
Expected Yield	60-75%	Yields can vary based on the purity of reagents and adherence to anhydrous conditions.

Comprehensive Safety Precautions

Phenylcarbylamine chloride is a highly toxic, corrosive, and lachrymatory compound. All handling must be performed with extreme caution in a controlled laboratory environment.

• Hazard Assessment : Phenylcarbylamine chloride is toxic if inhaled, swallowed, or absorbed through the skin.[8] It is a severe irritant to the eyes, skin, and respiratory system and can cause chemical burns and pulmonary edema.[1]

• Engineering Controls : All work with phenylcarbylamine chloride must be conducted in a certified chemical fume hood with a tested and reliable face velocity.

• Personal Protective Equipment (PPE) :

  • Gloves : Double-gloving with nitrile or neoprene gloves is mandatory. Check gloves for any tears or holes before use.

  • Eye Protection : Chemical splash goggles and a full-face shield are required.

  • Body Protection : A flame-resistant lab coat and closed-toe shoes are essential. Consider a chemical-resistant apron for larger quantities.

• Handling and Storage :

  • Store phenylcarbylamine chloride in a tightly sealed container in a cool, dry, well-ventilated area, away from incompatible materials such as water, strong oxidizing agents, and alcohols.[5]

  • Use syringes or cannulas for transferring the liquid to minimize exposure.

  • Never work alone when handling this compound.

• Emergency Procedures :

  • Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[5]

  • Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[5]

  • Inhalation : Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

  • Spills : Evacuate the area. Use appropriate absorbent material for small spills, ensuring you are wearing full PPE. For large spills, contact your institution's environmental health and safety department.

• Waste Disposal : All waste containing phenylcarbylamine chloride, including empty containers and contaminated materials, must be treated as hazardous waste and disposed of according to institutional and local regulations.

References

Sources

• 1. In vitro antibacterial and antifungal activity of salicylanilide pyrazine-2-carboxylates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phenylimidocarbonyl chloride | C7H5Cl2N | CID 12145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Salicylanilide ester prodrugs as potential antimicrobial agents--a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Convenient Synthesis of Salicylanilide Sulfonates from 1,2,3-Benzotriazin-4(3H)-ones and Organosulfonic Acids via Denitrogenative Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro antibacterial and antifungal activity of salicylanilide benzoates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Salicylanilide Acetates: Synthesis and Antibacterial Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Salicylanilide - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Monitoring Reactions of Phenylcarbylamine Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Reactivity of Phenylcarbylamine Chloride and the Imperative for Precise Reaction Monitoring

Phenylcarbylamine chloride, also known as phenyl isocyanide dichloride or N-(dichloromethylene)aniline, is a highly reactive chemical intermediate with the formula C₆H₅N=CCl₂.[1][2] Characterized as a pale-yellow, oily liquid with a pungent onion-like odor, this compound is a valuable reagent in organic synthesis, primarily utilized in the formation of a diverse range of nitrogen-containing compounds.[3] Its reactivity stems from the electrophilic carbon atom of the dichloromethylene group, making it susceptible to nucleophilic attack and a key participant in reactions like Friedel-Crafts acylations, and nucleophilic substitutions.[4]

However, the very reactivity that makes phenylcarbylamine chloride a potent synthetic tool also presents significant challenges in handling and reaction control. It is classified as a toxic and corrosive compound, demanding careful handling in well-ventilated areas.[5] Furthermore, its reactions can be vigorous and may produce a complex mixture of products if not carefully monitored. Therefore, the ability to accurately track the consumption of phenylcarbylamine chloride and the formation of products in real-time is paramount for ensuring reaction efficiency, optimizing yields, minimizing byproduct formation, and guaranteeing the safety of the process.

This comprehensive guide provides detailed application notes and protocols for the analytical monitoring of reactions involving phenylcarbylamine chloride. We will delve into the principles and practical applications of several powerful analytical techniques, offering step-by-step methodologies designed to provide researchers and drug development professionals with the tools to confidently and precisely control their chemical transformations.

Visualizing the Analytical Workflow

The following diagram illustrates a generalized workflow for the effective monitoring of reactions involving phenylcarbylamine chloride, from sample extraction to data analysis.

Caption: Generalized workflow for monitoring phenylcarbylamine chloride reactions.

Spectroscopic Techniques for Real-Time and In-Situ Analysis

Spectroscopic methods are invaluable for monitoring reactions involving phenylcarbylamine chloride, offering the potential for real-time, non-invasive analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy monitors the vibrations of molecular bonds. The consumption of phenylcarbylamine chloride and the formation of products can be tracked by observing changes in the intensity of their characteristic infrared absorption bands. This technique is particularly powerful for in-situ monitoring using an attenuated total reflectance (ATR) probe immersed directly in the reaction mixture.[6][7]

Key Spectral Regions and Causality:

• Disappearance of the N=C Stretching Vibration: While specific data for the N=CCl₂ group is scarce, it is expected to have a strong, characteristic stretching vibration. By analogy to isocyanates (N=C=O), which exhibit a strong absorption band around 2270 cm⁻¹, the N=C stretch in phenylcarbylamine chloride is a key indicator of its presence.[8] Isocyanides (-N≡C) show a strong absorption in the 2165–2110 cm⁻¹ range.[9] The N=C bond in the dichloroimine will likely appear in a region distinct from common organic functional groups, allowing for clear monitoring of its disappearance.

• Appearance of Product-Specific Bands: The formation of the product will be accompanied by the appearance of new, characteristic absorption bands. For example:

  • Amide Formation (from hydrolysis): Appearance of a strong C=O stretching band around 1650 cm⁻¹ and an N-H stretching band around 3300 cm⁻¹.[10]

  • Carbamate Formation (reaction with an alcohol): Appearance of a C=O stretching band in the 1720-1700 cm⁻¹ region.[11]

Protocol for In-Situ FTIR Monitoring:

• Instrumentation: Utilize an FTIR spectrometer equipped with a diamond or silicon ATR immersion probe.[6]

• Background Spectrum: Prior to initiating the reaction, record a background spectrum of the reaction solvent and any starting materials other than phenylcarbylamine chloride at the intended reaction temperature.

• Reaction Initiation: Add phenylcarbylamine chloride to the reaction mixture to commence the reaction.

• Data Acquisition: Immediately begin collecting spectra at regular intervals (e.g., every 30-60 seconds).

• Data Analysis: Monitor the decrease in the integrated area of the N=C stretching peak of phenylcarbylamine chloride and the corresponding increase in the integrated area of a characteristic product peak. Plot these values against time to obtain reaction profiles and determine kinetics.

Data Presentation: FTIR Monitoring of a Hypothetical Reaction

Time (min)	Integrated Area of N=C Stretch (Reactant)	Integrated Area of C=O Stretch (Product)	% Conversion
0	1.00	0.00	0%
5	0.75	0.25	25%
10	0.50	0.50	50%
20	0.25	0.75	75%
30	0.05	0.95	95%

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy provides detailed structural information about molecules in solution. By acquiring NMR spectra of the reaction mixture at different time points, one can quantify the disappearance of reactants and the appearance of products.[12]

Key Nuclei and Expected Chemical Shifts:

• ¹H NMR: The aromatic protons of the phenyl group in phenylcarbylamine chloride will exhibit a specific multiplet pattern. As the reaction proceeds, this pattern may shift or change depending on the structure of the product. By integrating the signals corresponding to the reactant and product, their relative concentrations can be determined. For comparison, the aromatic protons of phenyl isocyanate appear as a multiplet in the 7.1-7.4 ppm range in CDCl₃.[5]

Protocol for NMR Reaction Monitoring:

• Sample Preparation: At predetermined time intervals, withdraw an aliquot of the reaction mixture and immediately quench the reaction (e.g., by rapid cooling or addition of a suitable quenching agent).

• NMR Analysis: Prepare an NMR sample by dissolving the quenched aliquot in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire a quantitative ¹H or ¹³C NMR spectrum. For quantitative ¹³C NMR, ensure a sufficient relaxation delay between scans.

• Data Analysis: Integrate the characteristic signals of phenylcarbylamine chloride and the product. Calculate the molar ratio of these species at each time point to determine the reaction progress.

Chromatographic Techniques for Separation and Quantification

Chromatographic methods are ideal for analyzing complex reaction mixtures, providing excellent separation of reactants, products, and byproducts.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS separates volatile and thermally stable compounds in the gas phase and then detects them using a mass spectrometer, which provides information about their molecular weight and fragmentation patterns. Phenylcarbylamine chloride is a volatile compound, making GC-MS a suitable analytical technique.

Rationale for Method Parameters:

• Column Selection: A mid-polarity column, such as one with a 35% phenyl polysilphenylene-siloxane stationary phase (e.g., BPX35), is a good starting point for the analysis of organochlorine compounds.[15]

• Injection: Due to the reactivity of phenylcarbylamine chloride, a split/splitless injector should be used, with splitless mode providing higher sensitivity for trace analysis.

• Oven Temperature Program: A temperature gradient is necessary to ensure good separation of components with different boiling points.

• Mass Spectrometry: Electron ionization (EI) will cause fragmentation of the molecules. The resulting fragmentation pattern is a unique fingerprint for each compound. For phenylcarbylamine chloride (MW=174.02 g/mol ), characteristic fragments would likely include the molecular ion (m/z 174), loss of a chlorine atom (m/z 139), and the phenyl group (m/z 77).[16]

Protocol for GC-MS Analysis:

• Sample Preparation: Quench an aliquot of the reaction mixture and dilute it with a suitable volatile solvent (e.g., dichloromethane or hexane).

• Instrumentation: Use a GC-MS system with a mid-polarity capillary column.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

• Data Analysis: Identify the peaks for phenylcarbylamine chloride and the product based on their retention times and mass spectra. Quantify the components by integrating the peak areas of their total ion chromatograms (TIC) or by using selected ion monitoring (SIM) for higher sensitivity.

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates compounds in the liquid phase based on their interactions with a stationary phase (the column) and a mobile phase. It is a versatile technique suitable for a wide range of compounds, including those that are not volatile or are thermally labile.

Rationale for Method Parameters:

• Column Selection: A phenyl-hexyl column is an excellent choice for separating aromatic compounds like phenylcarbylamine chloride and its derivatives. This type of column offers π-π interactions with the aromatic rings of the analytes, providing unique selectivity compared to standard C18 columns.[4][17][18]

• Mobile Phase: A mixture of acetonitrile and water or methanol and water is a common mobile phase for reversed-phase HPLC. The gradient can be optimized to achieve the best separation.

• Detection: A UV detector is suitable for aromatic compounds. The optimal wavelength for detection should be determined by acquiring a UV spectrum of phenylcarbylamine chloride.

Protocol for HPLC Analysis:

• Sample Preparation: Quench an aliquot of the reaction mixture and dilute it with the mobile phase.

• Instrumentation: Use an HPLC system with a UV detector and a phenyl-hexyl column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC Conditions:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient: Start with 50% B, increase to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: Monitor at a wavelength where both reactant and product have significant absorbance (e.g., 254 nm as a starting point).

• Data Analysis: Identify and quantify the peaks corresponding to the reactant and product by their retention times and peak areas.

Illustrative Reaction Monitoring: Friedel-Crafts Reaction

Phenylcarbylamine chloride can participate in Friedel-Crafts-like reactions with aromatic compounds.[4] The monitoring of such a reaction is crucial for controlling the formation of the desired acylated product.

Caption: Monitoring a Friedel-Crafts reaction involving phenylcarbylamine chloride.

In this scenario, in-situ FTIR would be highly advantageous for tracking the rapid initial phase of the reaction. The disappearance of the N=C stretch of phenylcarbylamine chloride and the appearance of a carbonyl stretch from the acylated product would provide real-time kinetic data. For work-up and final product analysis, HPLC or GC-MS would be employed to determine the yield and purity of the product.

Conclusion: A Multi-faceted Approach to Reaction Understanding

The successful and safe utilization of phenylcarbylamine chloride in organic synthesis hinges on a robust analytical strategy for reaction monitoring. This guide has outlined the principles and provided detailed protocols for employing FTIR, NMR, GC-MS, and HPLC for this purpose. The choice of the most suitable technique will depend on the specific reaction conditions, the nature of the reactants and products, and the information required (e.g., real-time kinetics versus final product purity). By integrating these powerful analytical tools into their workflow, researchers and drug development professionals can gain a deeper understanding of their chemical processes, leading to the development of more efficient, reliable, and safer synthetic methodologies.

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Experimental setup for conducting reactions with phenylcarbylamine chloride at scale.

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A Technical Guide for Scalable and Safe Implementation in Chemical Synthesis

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the safe and effective use of phenylcarbylamine chloride (also known as phenyl isocyanide dichloride) in scalable chemical reactions. Phenylcarbylamine chloride is a highly reactive and versatile reagent, primarily utilized for the synthesis of various nitrogen-containing heterocycles and other complex organic molecules.[1][2] However, its high toxicity and reactivity necessitate specialized handling procedures and carefully designed experimental setups, especially when transitioning from bench-scale to larger-scale production. This guide details the critical physicochemical properties, outlines a robust and safe reactor setup for scalable reactions, provides a generalizable step-by-step protocol, and discusses essential safety and troubleshooting measures.

Introduction: The Synthetic Utility and Hazards of Phenylcarbylamine Chloride

Phenylcarbylamine chloride (C₆H₅N=CCl₂) is a powerful electrophilic building block in organic synthesis. Its utility stems from the dichloromethyleneimine functional group, which readily reacts with a wide range of nucleophiles to form diverse molecular architectures.[3] This reactivity has been harnessed for the synthesis of valuable compounds, including tetrazoles and other heterocyclic systems that are prevalent in medicinal chemistry.

However, the same reactivity that makes it a valuable reagent also renders it a significant hazard. Phenylcarbylamine chloride is a highly toxic, corrosive, and lachrymatory liquid.[4][5][6] It is extremely irritating to the skin, eyes, and respiratory system and can be fatal if inhaled or absorbed through the skin.[3][7] Furthermore, it can decompose, sometimes explosively, upon heating or in sealed containers, leading to a dangerous buildup of pressure.[5][8][9] Therefore, a thorough understanding of its properties and a meticulously planned experimental approach are paramount for its safe utilization at any scale.

Physicochemical and Hazard Profile

A clear understanding of the reagent's properties is the foundation of a safe experimental design. The key data for phenylcarbylamine chloride are summarized below.

Property	Value	Reference(s)
Synonyms	Phenyl isocyanide dichloride, Phenyliminophosgene, N-(Dichloromethylene)aniline	[8]
CAS Number	622-44-6	[6]
Molecular Formula	C₇H₅Cl₂N	[8]
Molecular Weight	174.02 g/mol	[8]
Appearance	Pale yellow, oily liquid with an onion-like odor	[3][5]
Density	1.265 g/mL at 25 °C
Boiling Point	210 °C (410 °F) at 760 mmHg; 103-106 °C at 30 mmHg	[3]
Solubility	Insoluble in water; Soluble in alcohol and other organic solvents	[3][8]
Primary Hazards	Highly toxic by inhalation and skin absorption, severe irritant, corrosive, lachrymator	[5][7][8]
Incompatibilities	Water, strong oxidizing agents, alcohols, strong bases, some ethers	[5][8][9]
Storage	Store in a cool, well-ventilated area (2-8°C recommended), away from light and moisture, in tightly sealed containers.[7]

Core Reactivity: Nucleophilic Attack

The synthetic utility of phenylcarbylamine chloride is centered on the electrophilicity of the iminocarbonyl carbon. This carbon is highly susceptible to attack by nucleophiles, leading to substitution of one or both chlorine atoms. This reactivity is the basis for its use in constructing more complex molecules.[3][10][11]

A generalized reaction mechanism involves the initial attack of a nucleophile (e.g., an amine, alcohol, or thiol) on the electrophilic carbon, followed by the elimination of hydrogen chloride. The reaction can proceed further if a second equivalent of the nucleophile is present or if a different nucleophile is introduced.

Caption: Generalized Nucleophilic Attack on Phenylcarbylamine Chloride.

Experimental Setup for Scalable Reactions

Transitioning reactions involving hazardous materials from the bench to a larger scale introduces significant safety challenges, primarily related to heat and mass transfer.[12][13] As reaction volume increases, the surface-area-to-volume ratio decreases, making heat dissipation less efficient.[12] This can lead to thermal runaways, especially with exothermic reactions. The following setup is designed to mitigate these risks.

Reactor Configuration

• Vessel: A jacketed glass reactor is the preferred vessel. The jacket allows for precise temperature control via a circulating thermal fluid (heating/cooling unit). The reactor volume should be at least double the total reaction volume to accommodate potential foaming or outgassing and to provide adequate headspace.[14][15]

• Agitation: Overhead mechanical stirring with a properly sized impeller (e.g., pitched-blade turbine or anchor stirrer) is mandatory for ensuring homogenous mixing and efficient heat transfer. Magnetic stirring is inadequate for larger volumes.[16]

• Inert Atmosphere: The entire system must be maintained under a positive pressure of an inert gas (Nitrogen or Argon) to prevent contact with atmospheric moisture, which can hydrolyze the reagent.[17] Use gas inlet adapters rather than needles for better flow control and pressure release.[14]

• Reagent Addition: Phenylcarbylamine chloride, being the most reactive component, should be added slowly to the solution of the nucleophile via a pressure-equalizing dropping funnel or a syringe pump. This "normal addition" procedure keeps the concentration of the reactive species low, controlling the reaction rate and exotherm.

• Condenser: A reflux condenser cooled with a circulating chiller is essential to prevent the loss of volatile solvents and to manage any vapors. The outlet of the condenser should be connected to a gas bubbler and then to a scrubber system containing a suitable neutralizing agent (e.g., sodium hydroxide solution) to trap any evolved HCl gas.

• Monitoring and Control: The internal reaction temperature must be monitored continuously with a thermocouple probe. This probe should be connected to the thermal circulator for feedback control, allowing for automated heating or cooling to maintain the set temperature.[15]

Caption: Diagram of a Safe, Scalable Reactor Setup.

General Protocol: Synthesis of an N-substituted Imidoyl Chloride

This protocol describes a generic reaction between phenylcarbylamine chloride and a primary amine nucleophile. Researchers must perform a thorough risk assessment for their specific reagents and scale before proceeding. [15]

Pre-Reaction Safety and Preparation

• Personal Protective Equipment (PPE): Wear a flame-resistant lab coat, chemical splash goggles, a face shield, and heavy-duty chemical-resistant gloves (e.g., butyl rubber or Viton).[7] All manipulations must be performed inside a certified chemical fume hood.

• Emergency Equipment: Ensure immediate access to an emergency shower, eyewash station, and a Class D fire extinguisher (for reactive metals, if used elsewhere) or a dry chemical/CO₂ extinguisher for solvent fires.[5][7] Have spill control materials (absorbents) readily available.

• Glassware and Reagents: All glassware must be oven-dried and assembled hot under a stream of inert gas to remove all traces of moisture. Solvents must be anhydrous.

Step-by-Step Reaction Procedure

• Reactor Charging: Charge the jacketed reactor with the primary amine nucleophile (1.0 eq.) and a suitable anhydrous solvent (e.g., toluene, dichloromethane) under a positive pressure of nitrogen. Begin overhead stirring.

• Temperature Control: Set the thermal circulator to the desired reaction temperature (e.g., 0 °C for highly reactive nucleophiles to control the initial exotherm).

• Reagent Preparation: In a separate, dry flask under an inert atmosphere, dilute the phenylcarbylamine chloride (1.0 eq.) with the anhydrous solvent. Transfer this solution to the pressure-equalizing dropping funnel.

• Controlled Addition: Once the reactor contents have reached the target temperature, begin the slow, dropwise addition of the phenylcarbylamine chloride solution. Monitor the internal temperature closely. The addition rate should be controlled to ensure the temperature does not rise uncontrollably.

• Reaction Monitoring: The progress of the reaction can be monitored by taking small, quenched aliquots for analysis by TLC or HPLC-MS.[18] To quench an aliquot, add it to a small vial containing a dilute acid or alcohol. The reaction is typically complete when the starting nucleophile is consumed.

• Reaction Completion: After the addition is complete, allow the reaction to stir at the set temperature (or warm to room temperature) until monitoring indicates completion.

Work-up and Quenching

Quenching must be performed with extreme caution, as unreacted phenylcarbylamine chloride will react vigorously with protic solvents.[19][20][21]

• Cooling: Cool the reaction mixture back down to 0 °C.

• Initial Quench: Slowly add a less reactive alcohol, such as isopropanol, to quench any remaining phenylcarbylamine chloride.[17] This is less vigorous than adding water directly.

• Aqueous Quench: Once the initial quench proceeds without a significant exotherm, slowly add water or a saturated aqueous solution (e.g., NH₄Cl) to the mixture.[22]

• Extraction and Isolation: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with a suitable solvent. Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to isolate the crude product.

• Purification: The crude product can be purified by standard techniques such as column chromatography or recrystallization.

Troubleshooting and Safety Considerations

Issue	Potential Cause(s)	Recommended Action(s)
Reaction does not start or is sluggish	Low temperature; Impure reagents; Insufficient activation.	Slowly warm the reaction; Check reagent purity; Consider adding a non-nucleophilic base (e.g., triethylamine) to scavenge HCl if it inhibits the reaction.
Uncontrolled exotherm / Runaway reaction	Addition rate is too fast; Inadequate cooling; High reagent concentration.	Immediately stop reagent addition; Engage maximum cooling on the circulator; Prepare for emergency quenching by adding a large volume of cold, inert solvent.[13][14]
Low product yield	Reagent decomposition due to moisture; Side reactions (e.g., double addition); Product instability during work-up.	Ensure rigorously anhydrous conditions; Use a slight excess of the limiting reagent; Perform work-up at low temperatures.
Pressure buildup in the reactor	Vigorous gas (HCl) evolution; Blockage in the vent line.	Reduce addition rate; Ensure the path to the scrubber is clear and the bubbler is functioning correctly. Never conduct reactions in a completely sealed system.[8][9]

Conclusion

Phenylcarbylamine chloride is an invaluable reagent for advanced organic synthesis, but its hazardous properties demand respect and meticulous planning. By employing a robust experimental setup with redundant safety controls, adhering to a well-defined protocol, and understanding the underlying chemical principles, researchers can safely and effectively scale up reactions involving this compound. A "safety-first" mindset, backed by a thorough understanding of the process, is the key to unlocking the synthetic potential of this versatile chemical building block.

References

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• Grokipedia. (n.d.). Phenylcarbylamine chloride. Retrieved from [Link]

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• Wikipedia. (n.d.). Phenylcarbylamine chloride. Retrieved from [Link]

• Division of Research Safety, University of Illinois. (2019). Scale-up Reactions. Retrieved from [Link]

• Fauske & Associates. (2023). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. Retrieved from [Link]

• Henderson, K. (2015). Common Standard Operating Procedure for work with Quenching of pyrophoric substances and waste. University of Notre Dame. Retrieved from [Link]

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Application Notes &amp; Protocols: Phenylcarbylamine Chloride in the Development of Novel Organic Materials

Document ID: ANP-PCC-2026-01

Abstract: This document provides a comprehensive technical guide on the synthesis, handling, and potential applications of phenylcarbylamine chloride (also known as phenyl isocyanide dichloride) as a reactive building block for novel organic materials. We delve into the fundamental reactivity of the isocyanide dichloride moiety and present exploratory protocols for its use in the synthesis of functional polymers and dye conjugates. A paramount emphasis is placed on the stringent safety protocols required for handling this hazardous compound. This guide is intended for advanced researchers and professionals in organic synthesis, materials science, and drug development who are equipped to manage highly reactive and toxic chemical agents.

Part 1: Foundational Understanding & Safety Mandates

Introduction: A Duality of Reactivity and Hazard

Phenylcarbylamine chloride, C₇H₅Cl₂N, is a pale-yellow, oily liquid with a characteristic onion-like odor.[1][2][3] Structurally, it belongs to the isocyanide dichloride family, defined by the R-N=CCl₂ functional group.[1] This moiety imparts a unique and powerful reactivity, stemming from the electrophilic carbon atom, which is susceptible to nucleophilic attack. This reactivity profile makes it, in principle, a versatile precursor for a variety of organic structures.

However, its utility is inextricably linked to its significant hazards. Phenylcarbylamine chloride is a highly toxic and corrosive compound, classified as a lachrymator and a potent lung irritant.[2][4] Historically, it was developed as a chemical warfare agent (K-Stoff), a fact that underscores the severity of its physiological effects.[2][5] Exposure via inhalation or skin absorption can lead to severe irritation, pulmonary edema, and can be fatal.[1][3]

Therefore, any consideration of its use in materials science must begin with a thorough understanding and unwavering implementation of rigorous safety protocols. The applications discussed herein are primarily exploratory and based on established principles of isocyanide chemistry, aimed at stimulating innovative research under the strictest safety controls.

Mandatory Safety Protocol: Handling Phenylcarbylamine Chloride

Working with phenylcarbylamine chloride is a task reserved for experienced chemists in a controlled laboratory environment. Adherence to the following protocol is non-negotiable.

Core Principles:

• Designated Area: All work must be conducted in a designated area within a certified, high-performance chemical fume hood.

• Containment: Use secondary containment for all containers and reaction vessels.

• Emergency Preparedness: An emergency shower, eyewash station, and a spill kit with appropriate absorbent material (e.g., Chemizorb®) must be immediately accessible. A colleague must be notified and aware of the ongoing procedure.

Step-by-Step Handling Protocol:

• Personal Protective Equipment (PPE):

  • Respirator: A full-face respirator with an appropriate filter cartridge (e.g., Type ABEK) is mandatory.

  • Gloves: Wear heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Viton) over a pair of nitrile gloves. Change gloves immediately upon suspected contact.

  • Body Protection: A chemical-resistant apron or lab coat, along with full-length pants and closed-toe shoes, is required.

  • Eye Protection: Chemical splash goggles and a face shield are essential, even when using a fume hood.

• Chemical Handling:

  • Never work alone.

  • Transport the chemical in a sealed, double-contained, and clearly labeled container.

  • Before use, allow the container to reach room temperature in the fume hood, as slow decomposition can build pressure in sealed containers, especially when heated.[3][6]

  • Use only glassware and equipment that are thoroughly dried and free of contaminants. The compound reacts with water.[1][7]

  • Perform all transfers and manipulations within the fume hood.

• Waste Disposal & Decontamination:

  • All contaminated materials (glassware, gloves, absorbent) must be treated as hazardous waste and disposed of according to institutional and governmental regulations.

  • Decontaminate glassware by slowly adding it to a basic solution (e.g., 10% sodium carbonate) in the fume hood to hydrolyze any residual compound before standard cleaning.

• First Aid:

  • Inhalation: Immediately move the affected person to fresh air and call for emergency medical assistance.

  • Skin Contact: Remove all contaminated clothing immediately and rinse the affected skin area with copious amounts of water for at least 15 minutes.

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

Part 2: Synthesis and Characterization

Protocol: Synthesis of Phenylcarbylamine Chloride

The standard and most reliable method for synthesizing phenylcarbylamine chloride is the direct chlorination of phenyl isothiocyanate.[2][8]

Materials & Equipment:

• Phenyl isothiocyanate (C₇H₅NS)

• Chloroform (CHCl₃), anhydrous

• Chlorine gas (Cl₂)

• Round-bottom flask with a gas inlet tube

• Ice-water bath

• Distillation apparatus

Procedure:

• Prepare a solution of 15 g of phenyl isothiocyanate in 20 g of anhydrous chloroform in a round-bottom flask.[8]

• Cool the flask in an ice-water bath to maintain a low temperature.

• Bubble chlorine gas through the solution via the gas inlet tube. The reaction is exothermic; maintain cooling throughout.

• Continue the chlorination for approximately 2 hours, or until the reaction mixture turns a persistent greenish-yellow color, indicating an excess of chlorine.[8]

• Cease the chlorine flow and remove the solvent (chloroform) and sulfur dichloride byproduct by distillation.

• Perform fractional distillation of the residue under reduced pressure. Collect the fraction boiling between 103-106 °C at 31 mmHg.[8]

• Further purification can be achieved by a second distillation, yielding the final product as a pale-yellow oily liquid. The expected yield is 80-90%.[8]

Physicochemical Properties

A summary of key properties for phenylcarbylamine chloride is provided below for easy reference.

Property	Value	Source(s)
Molecular Formula	C₇H₅Cl₂N	[1][2]
Molecular Weight	174.02 g/mol	[2][3]
CAS Number	622-44-6	[2][3]
Appearance	Pale-yellow, oily liquid	[1][3]
Odor	Pungent, onion-like	[2][3]
Boiling Point	~210 °C (at 760 mmHg)	[2]
Density	1.265 g/cm³	[1][3]
Solubility	Insoluble in water; Soluble in alcohol	[1][3]

Part 3: Applications in Organic Material Synthesis (Exploratory)

The N=CCl₂ group is a potent electrophile, enabling reactions with a wide range of nucleophiles. This section outlines theoretical applications based on this reactivity. These are not established industrial processes and must be approached as fundamental research endeavors under the strictest safety protocols.

Conceptual Framework: Reaction Pathways

The core of phenylcarbylamine chloride's utility lies in the sequential substitution of its two chlorine atoms. This allows it to act as a bifunctional linker or a precursor to other reactive groups.

Caption: General reaction pathways for phenylcarbylamine chloride.

Protocol 1: Exploratory Synthesis of a Poly(phenylcarbodiimide-co-diamine)

This protocol explores the use of phenylcarbylamine chloride as an A-A type monomer in a polycondensation reaction with a B-B type diamine monomer. The resulting polymer would contain carbodiimide linkages, which are of interest for their chemical reactivity and potential applications in crosslinking or bioconjugation.

Disclaimer: This is a theoretical protocol. Extreme caution is required due to the release of HCl gas and the high reactivity of the starting materials. Side reactions, such as amine salt formation, can inhibit polymerization.[9]

Materials:

• Phenylcarbylamine chloride

• 1,6-Hexanediamine

• Anhydrous tetrahydrofuran (THF)

• Proton sponge or other non-nucleophilic base

• Dry argon or nitrogen atmosphere

Workflow Diagram:

Caption: Step-by-step workflow for polymer synthesis.

Procedure:

• Setup: Assemble a flame-dried, three-neck flask equipped with a mechanical stirrer, dropping funnel, and argon inlet.

• Reagent Preparation: In the flask, dissolve 1,6-hexanediamine (1 equivalent) and a proton sponge (2.2 equivalents) in anhydrous THF under argon. In the dropping funnel, prepare a solution of phenylcarbylamine chloride (1 equivalent) in anhydrous THF.

• Reaction: Cool the diamine solution to 0 °C using an ice bath. Begin vigorous stirring and add the phenylcarbylamine chloride solution dropwise over 1-2 hours. An HCl byproduct will be neutralized by the proton sponge, forming a precipitate.[9]

• Polymerization: After the addition is complete, remove the ice bath and allow the reaction to slowly warm to room temperature. Continue stirring for 24 hours to ensure maximum chain growth.

• Isolation: Filter the reaction mixture to remove the precipitated hydrochloride salt.

• Precipitation: Slowly pour the filtrate into a large volume of a non-solvent (e.g., cold methanol or hexane) with stirring to precipitate the polymer.

• Purification: Collect the polymer by filtration, wash with fresh non-solvent, and dry under vacuum at a moderate temperature (e.g., 40 °C).

• Characterization: Analyze the resulting material using GPC (for molecular weight), FTIR (for disappearance of N-H and appearance of N=C=N stretches), and NMR.

Protocol 2: Exploratory Synthesis of a Functional Dye

This protocol describes a method to covalently link phenylcarbylamine chloride to a chromophore containing a primary amine, effectively using it as a reactive linker. This could be a first step in creating bifunctional dyes for subsequent conjugation to other molecules or surfaces. The use of acyl chloride-type linkers is a known strategy in dye chemistry.[10][11][12]

Disclaimer: This is a theoretical protocol. The reactivity must be carefully controlled to favor monosubstitution if the second chlorine is desired for further reactions.

Materials:

• Phenylcarbylamine chloride

• Amino-functionalized chromophore (e.g., 4-aminoazobenzene)

• Anhydrous dichloromethane (DCM)

• Pyridine (as a base and catalyst)

• Dry argon or nitrogen atmosphere

Procedure:

• Setup: In a flame-dried, argon-purged flask, dissolve the amino-functionalized chromophore (1 equivalent) and pyridine (1.1 equivalents) in anhydrous DCM.

• Reaction: Cool the solution to 0 °C. Slowly add a solution of phenylcarbylamine chloride (1 equivalent for disubstitution, or >2 equivalents of dye for monosubstitution) in anhydrous DCM.

• Monitoring: Monitor the reaction progress by TLC, observing the consumption of the starting dye.

• Quenching: Once the reaction is complete (typically 2-4 hours), quench by adding a small amount of water to hydrolyze any remaining phenylcarbylamine chloride.

• Work-up: Transfer the mixture to a separatory funnel. Wash sequentially with dilute HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

• Characterization: Confirm the structure of the functionalized dye using NMR, Mass Spectrometry, and UV-Vis spectroscopy to observe any shifts in the absorption maximum.

Part 4: Conclusion and Future Perspectives

Phenylcarbylamine chloride presents a fascinating case of a highly reactive molecule whose potential in materials science is largely overshadowed by its extreme toxicity. The protocols outlined in this guide are exploratory and intended to provide a conceptual basis for research. They demonstrate how the N=CCl₂ moiety can, in principle, be harnessed for the synthesis of polymers and functional molecules.

The significant challenges related to safety, stability, and control of side reactions cannot be overstated. Future research may focus on developing in-situ generation methods to avoid handling the isolated compound or on identifying safer, next-generation isocyanide dichlorides with tailored reactivity and reduced toxicity. Success in this area will depend on a culture of impeccable safety and a deep, fundamental understanding of the complex reactivity of this potent chemical building block.

References

• Vertex AI Search, based on Phenylcarbylamine chloride properties.[1]

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• Sigma-Aldrich. SAFETY DATA SHEET - Phenylcarbylamine chloride.

• PrepChem. Preparation of phenylcarbonimidoyl dichloride (phenyl isocyanide dichloride).[8]

• Grokipedia. Phenylcarbylamine chloride.[5]

• Isocyanide 2.0. Green Chemistry (RSC Publishing).[13]

• ChemicalBook. PHENYL ISOCYANIDE DICHLORIDE | 622-44-6.[6]

• ResearchGate. Isocyanide Chemistry: Applications in Synthesis and Material Science | Request PDF.[14]

• An overview of Isocyanide.[15]

• ResearchGate. Isocyanide Chemistry: Applications in Synthesis and Material Science.[16]

• Wikiwand. Phenylcarbylamine chloride.[17]

• PubChem. Phenyl carbylamine chloride.[18]

• ChemicalBook. PHENYL ISOCYANIDE DICHLORIDE synthesis.[19]

• PubChem. Phenylimidocarbonyl chloride | C7H5Cl2N | CID 12145.[3]

• NJ.gov. Common Name: PHENYLCARBYLAMINE CHLORIDE HAZARD SUMMARY.[4]

• CAMEO Chemicals - NOAA. PHENYLCARBYLAMINE CHLORIDE.[7]

• Chemchart. Phenyl isocyanide dichloride (622-44-6).[20]

• NIH. The Chemistry of Isocyanides, their MultiComponent Reactions and their Libraries.[21]

• PrepChem. Synthesis of N-(phenyl)carbamyl chloride.[22]

• Sigma-Aldrich. Phenyl isocyanide dichloride.[23]

• Sigma-Aldrich. SAFETY DATA SHEET.[24]

• SIELC Technologies. Phenylcarbylamine chloride.[25]

• Organometallic Chemistry within Metal–Organic Frameworks.[26]

• ResearchGate. Design and application of a multifunctional reactive dye capable of high fixation efficiency on cellulose.[27]

• Organic Compounds for Electronics and Photonics Applications.[28]

• UT Austin Chemistry & Biochemistry Research Web Sites. A. Polymerization: Cationic Polymerization.[29]

• Sigma-Aldrich. Organic Electronics.

• MDPI. Metal–Organic Frameworks as Versatile Platforms for Organometallic Chemistry.[30]

• PMC - NIH. Functionalized Biodegradable Polymers via Termination of Ring-Opening Polymerization by Acyl Chlorides.[10]

• Talent - Blog. What are the applications of organic chemicals in the electronics industry?.[31]

• Benchchem. Reducing side reactions during isophthalamide polymerization.[9]

• MDPI. Synthesis and Properties of Novel Reactive Dyes Comprising Acyl Fluoride Group on Cotton Fabrics.[11]

• ResearchGate. (PDF) Organometallic Frameworks from Isocyanide Ligands and M4S4-based Clusters.[32]

• PubMed. Synthesis and Properties of Novel Reactive Dyes Comprising Acyl Fluoride Group on Cotton Fabrics.[12]

• NCBI. GENERAL INTRODUCTION TO THE CHEMISTRY OF DYES.[33]

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Technical Notes & Optimization

Identifying and minimizing byproducts in phenylcarbylamine chloride reactions.

Welcome to the technical support center for phenylcarbylamine chloride (phenyl isocyanide dichloride) reactions. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges encountered during the synthesis, purification, and handling of phenylcarbylamine chloride, with a focus on identifying and minimizing unwanted byproducts. Our approach is rooted in explaining the causal relationships behind experimental phenomena to empower you with effective troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q1: What is phenylcarbylamine chloride, and what are its primary reactive properties?

Phenylcarbylamine chloride (C₆H₅N=CCl₂), also known as phenyl isocyanide dichloride, is a highly reactive organic compound.[1][2][3] It appears as a pale yellow, oily liquid with a distinct onion-like odor.[4][5][6] Its reactivity is dominated by the electrophilic carbon atom of the dichloromethylene group. This makes it susceptible to nucleophilic attack and a valuable intermediate in organic synthesis. However, it is also sensitive to moisture and heat, which can lead to decomposition.[5][6] It is incompatible with water, strong oxidizing agents, and alcohols.[5]

Q2: What is the most common synthesis route for phenylcarbylamine chloride?

The most prevalent laboratory and industrial synthesis method is the direct chlorination of phenyl isothiocyanate (C₆H₅N=C=S).[1][4] The reaction involves bubbling chlorine gas through a solution of phenyl isothiocyanate, typically in a chlorinated solvent like chloroform.[4]

Caption: Primary synthesis route for phenylcarbylamine chloride.

Q3: Why is moisture so detrimental to my reaction?

Phenylcarbylamine chloride readily hydrolyzes in the presence of water. This reaction proceeds through a Friedel-Crafts-type mechanism where water acts as a nucleophile, ultimately leading to the formation of N-phenyl benzamide derivatives after subsequent steps.[7] This not only consumes your desired product but also introduces impurities that can be difficult to separate. Therefore, maintaining strictly anhydrous conditions is paramount for achieving high yield and purity.

Troubleshooting Guide: Byproduct Identification & Minimization

This section addresses specific problems you may encounter during your experiments.

Q4: My reaction mixture is dark, and TLC analysis shows multiple unknown spots. What are the likely byproducts?

A dark reaction color and complex TLC profile suggest the formation of several byproducts. The most common culprits are:

• Incompletely Reacted Starting Material: Unreacted phenyl isothiocyanate will be present if the chlorination is incomplete.

• Hydrolysis Products: As discussed in Q3, any moisture will lead to formanilide and its derivatives.

• Over-chlorination Products: Excessive chlorination, especially in aromatic solvents, can lead to chlorinated aromatic species. Photolysis of phenylcarbylamine chloride can generate chlorine radicals, which can then react with the solvent or other molecules to form dichloro- and trichlorobiphenyl isomers.[8][9][10]

• Phenyl Isocyanate: If the precursors used to generate phenyl isothiocyanate (e.g., from aniline) contained residual aniline, this could be converted to phenyl isocyanate during subsequent processing steps, acting as a significant impurity.[11]

• Polymerization Products: Phenyl isocyanide and its derivatives can be prone to polymerization, especially under certain conditions, leading to intractable tars.[12]

Caption: Troubleshooting workflow for low purity reactions.

Q5: How can I definitively identify the impurities in my crude product?

A multi-technique approach is recommended for unambiguous identification.

Analytical Technique	Purpose & Application
Thin-Layer Chromatography (TLC)	A rapid, qualitative method to monitor reaction progress and estimate the number of components in the crude mixture.[13]
Gas Chromatography-Mass Spectrometry (GC-MS)	Excellent for identifying volatile and semi-volatile impurities. It separates the components and provides mass spectra for structural elucidation.[14] Essential for detecting residual solvents like chloroform.[15]
High-Performance Liquid Chromatography (HPLC)	Useful for separating less volatile or thermally sensitive byproducts. Coupling with a UV detector can help quantify impurities.
Infrared (IR) Spectroscopy	Can confirm the presence of key functional groups. The isocyanide dichloride group (N=CCl₂) has a characteristic absorption, while impurities like isocyanates (-NCO) or amides (-CONH-) will show distinct peaks.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information for isolated impurities, confirming their exact chemical structure.

Experimental Protocol: Sample Analysis by GC-MS

• Sample Preparation: Carefully withdraw a small aliquot (~10-20 µL) from the reaction mixture. Dilute it 1:1000 in a dry, inert solvent (e.g., anhydrous dichloromethane).

• Injection: Inject 1 µL of the diluted sample into the GC-MS instrument.

• GC Conditions (Example):

  • Column: Standard non-polar column (e.g., DB-5ms).

  • Inlet Temperature: 250°C.

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 280°C at 15°C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from 40 to 400 m/z.

• Data Analysis: Compare the retention times and mass fragmentation patterns of the observed peaks with reference spectra of suspected impurities (phenyl isothiocyanate, phenyl isocyanate, etc.) from a spectral library.

Q6: What are the most effective strategies for minimizing byproduct formation during the synthesis?

Proactive control of reaction parameters is the best strategy.

• Strict Anhydrous Conditions: Dry all glassware in an oven and cool under an inert atmosphere (Nitrogen or Argon). Use anhydrous grade solvents. Even trace moisture can significantly impact the reaction.

• Temperature Control: The chlorination of phenyl isothiocyanate is exothermic. The reaction should be cooled, typically with an ice-water bath, to prevent side reactions and potential decomposition of the product.[4]

• Stoichiometric Control: Carefully control the rate of chlorine addition. Use a gas flow meter or monitor the reaction progress frequently by TLC or GC to avoid adding a large excess of chlorine, which can lead to over-chlorination. The reaction is complete when the mixture turns a greenish-yellow color.[4]

• Inert Atmosphere: Conducting the reaction under an inert atmosphere of nitrogen or argon prevents oxidation and reactions with atmospheric moisture.

Q7: My product is contaminated with a high-boiling impurity. How can I purify it effectively?

The standard and most effective method for purifying phenylcarbylamine chloride is fractional distillation under reduced pressure (vacuum distillation) .[4] This technique separates compounds based on differences in their boiling points at a lower temperature, which prevents thermal decomposition of the heat-sensitive product.[5]

Experimental Protocol: Vacuum Distillation of Phenylcarbylamine Chloride

• Safety Precaution: Phenylcarbylamine chloride is highly toxic and irritates mucous membranes.[5][6] All operations must be performed in a certified chemical fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Initial Solvent Removal: After the reaction is complete, first remove the reaction solvent (e.g., chloroform) and the volatile byproduct sulfur dichloride using a rotary evaporator.[4]

• Apparatus Setup: Assemble a fractional distillation apparatus equipped with a short Vigreux column, a condenser, and a receiving flask. Ensure all joints are properly sealed with vacuum grease.

• Vacuum Application: Connect the apparatus to a vacuum pump protected by a cold trap. Gradually reduce the pressure to the desired level (e.g., 30-31 mmHg).

• Heating: Gently heat the distillation flask using a heating mantle with constant stirring.

• Fraction Collection: Collect the fraction that distills at the correct boiling point and pressure. For phenylcarbylamine chloride, the boiling point is reported as 103-106°C at 30-31 mmHg or 208-210°C at atmospheric pressure.[4] Discard any initial forerun and the high-boiling residue.

• Storage: Store the purified, pale yellow oily product in a tightly sealed container under an inert atmosphere at 2-8°C to prevent decomposition. Sealed containers may build up pressure over time and should be handled with care.[5]

References

• Phenylcarbylamine chloride | 622-44-6 . (n.d.). Chemical Register. Retrieved from [Link]

• Preparation of phenylcarbonimidoyl dichloride (phenyl isocyanide dichloride) . (n.d.). Synthesis. Preparations and procedures. Retrieved from [Link]

• Láng, E., et al. (2019). An approach for eliminating phenyl isocyanate from solvent used in isocyanate production . Hungarian Journal of Industry and Chemistry. Retrieved from [Link]

• Carbylamine Reaction Mechanism . (n.d.). Unacademy. Retrieved from [Link]

• Phenylcarbylamine chloride . (n.d.). In Wikipedia. Retrieved from [Link]

• Phenylimidocarbonyl chloride | C7H5Cl2N . (n.d.). PubChem. Retrieved from [Link]

• Phenylcarbylamine chloride . (n.d.). Grokipedia. Retrieved from [Link]

• Method for the purification of isocyanates. (2005). Google Patents.

• Phenylcarbylamine chloride . (n.d.). Wikiwand. Retrieved from [Link]

• Domínguez, B., et al. (2020). Isocyanide 2.0 . Green Chemistry. Retrieved from [Link]

• Method for the purification of isocyanates. (2009). Google Patents.

• Novel Isocyanide Chemistry for the Synthesis of Defined (Macro-)Molecules . (n.d.). KIT Scientific Publishing. Retrieved from [Link]

• Phenyl isocyanide - preparation and application . (n.d.). Georganics. Retrieved from [Link]

• Phenyl isocyanide dichloride (622-44-6) . (n.d.). Chemchart. Retrieved from [Link]

• Isocyanide Chemistry Enabled by Continuous Flow Technology . (2018). ResearchGate. Retrieved from [Link]

• A Publication of Reliable Methods for the Preparation of Organic Compounds . (n.d.). Organic Syntheses. Retrieved from [Link]

• The mechanism of the effect of chloro-formamidinium-chlorides in the production of isocyanates . (n.d.). Periodica Polytechnica Chemical Engineering. Retrieved from [Link]

• Phenyl isocyanide reaction with hcl . (2025). Filo. Retrieved from [Link]

• Novel Analytical Techniques used in Identification and Isolation of Impurities in Pharmaceuticals an Overview . (2015). ResearchGate. Retrieved from [Link]

• Origin of Impurities Formed in the Polyurethane Production Chain. 1. Conditions for Chlorine Transfer from an Aryl Isocyanide Dichloride Byproduct . (2012). ResearchGate. Retrieved from [Link]

• Impurity Profiling With Use of Hyphenated Techniques . (2018). Asian Journal of Research in Chemistry. Retrieved from [Link]

• Analytical methods for residual solvents determination in pharmaceutical products . (2007). Acta Poloniae Pharmaceutica. Retrieved from [Link]

• A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances . (2023). Open Access Library Journal. Retrieved from [Link]

• DRUGS IDENTIFICATION AND CHARACTERIZATION . (n.d.). ResearchGate. Retrieved from [Link]

• Product Class 7: Isocyanides and Related Compounds . (n.d.). Science of Synthesis. Retrieved from [Link]

• Origin of impurities formed in the polyurethane production chain. 1. Conditions for chlorine transfer from an aryl isocyanide dichloride byproduct . (2012). Research Explorer - The University of Manchester. Retrieved from [Link]

• Origin of Impurities Formed in the Polyurethane Production Chain. 1. Conditions for Chlorine Transfer from an Aryl Isocyanide Dichloride Byproduct . (2016). ACS Figshare. Retrieved from [Link]

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How to prevent the decomposition of phenylcarbylamine chloride during storage.

Phenylcarbylamine Chloride Stability & Storage: A Technical Support Guide

From the desk of a Senior Application Scientist

Welcome to the technical support center for phenylcarbylamine chloride (also known as phenylisocyanide dichloride). This guide is designed for researchers, scientists, and drug development professionals who handle this highly reactive and toxic compound. Proper storage and handling are not merely best practices; they are critical for ensuring experimental integrity, laboratory safety, and compound efficacy. This document provides in-depth, experience-driven advice in a direct question-and-answer format to address the common challenges encountered in the lab.

Part 1: Frequently Asked Questions (FAQs) & Immediate Troubleshooting

This section provides rapid answers to the most common issues observed during the storage and handling of phenylcarbylamine chloride.

Q1: My phenylcarbylamine chloride has turned from a colorless/pale yellow liquid to a darker yellow or brown. What happened?

A: Discoloration is a primary indicator of decomposition. Phenylcarbylamine chloride is acutely sensitive to moisture and can also degrade under thermal stress[1][2]. The color change is likely due to the formation of various byproducts from hydrolysis or other decomposition pathways. The presence of impurities can also catalyze this degradation. Once discolored, the reagent's purity is compromised, and it should not be used in reactions where stoichiometry and purity are critical.

Q2: What is the single most critical factor for storing phenylcarbylamine chloride to prevent decomposition?

A: Strict exclusion of moisture. Phenylcarbylamine chloride reacts with water, even atmospheric humidity, in an irreversible hydrolysis reaction[1][2][3]. This is the most common and rapid decomposition pathway. Therefore, all storage and handling must be performed under anhydrous and inert conditions.

Q3: What is the officially recommended storage temperature?

A: The recommended storage temperature is 2-8°C (refrigeration)[3]. Storing at this temperature slows down the rate of potential decomposition reactions. While one safety data sheet notes chemical stability at ambient room temperature, this applies to ideal, short-term conditions in a perfectly sealed container[4]. However, for long-term stability and to mitigate risks from slow decomposition that can build up pressure in sealed containers, refrigerated storage is the industry-standard best practice[1][2][3].

Q4: My NMR spectrum shows unexpected peaks. What are the likely decomposition products?

A: The most common decomposition product from hydrolysis is phenyl isocyanate , formed by the reaction with water, which further releases hydrochloric acid (HCl). Upon heating, phenylcarbylamine chloride can decompose to emit highly toxic fumes, including hydrogen chloride and nitrogen oxides[5][6]. Identifying phenyl isocyanate and related downstream products in your analytical data (NMR, GC-MS, or IR) is a strong sign that your material has been compromised by moisture.

Part 2: In-Depth Technical Guides & Protocols

This section provides detailed, field-proven methodologies for ensuring the long-term stability of your phenylcarbylamine chloride.

Guide 1: The Science of Decomposition

Understanding the "why" is crucial for effective prevention. Phenylcarbylamine chloride primarily degrades via two pathways:

• Hydrolysis: The C=N double bond and the reactive C-Cl bonds are highly susceptible to nucleophilic attack by water. This multi-step reaction ultimately yields phenyl isocyanate and HCl. The presence of the generated HCl can further catalyze the decomposition of the remaining material.

• Thermal Decomposition & Pressure Buildup: Although considered stable at room temperature under ideal conditions, slow decomposition can still occur[4]. This process can release gaseous byproducts (like HCl), leading to a dangerous buildup of pressure inside a sealed container over time, especially if exposed to heat[1][2][3][5]. Refrigeration significantly mitigates this risk.

Below is a diagram illustrating the primary decomposition pathway.

Caption: Primary decomposition pathways for Phenylcarbylamine Chloride.

Guide 2: Protocol for Receiving and Long-Term Storage

This protocol ensures the compound is stored correctly from the moment it arrives in your lab. Executing these steps meticulously is the best defense against decomposition.

Materials:

• A well-ventilated fume hood or glovebox.

• Appropriate PPE: chemical-resistant gloves (e.g., butyl rubber), safety goggles, face shield, and a lab coat[4][7].

• Inert gas supply (Argon or Nitrogen).

• Schlenk line or glovebox for inert atmosphere handling.

• Smaller, amber glass vials with PTFE-lined screw caps.

• Parafilm® or equivalent sealing film.

• A secondary, sealable container (e.g., a wide-mouth jar or desiccator).

• Desiccant (e.g., Drierite™ or silica gel with indicator).

Workflow Diagram:

Caption: Recommended workflow for aliquoting and storing Phenylcarbylamine Chloride.

Step-by-Step Protocol:

• Preparation: Before opening the main container, prepare your smaller vials by oven-drying them and allowing them to cool to room temperature in a desiccator.

• Inert Environment: Transfer the sealed manufacturer's bottle and your prepared vials into a glovebox or have them ready for use with a Schlenk line in a fume hood. The atmosphere must be dry and inert.

• Aliquotting: Carefully open the main container. Using a clean, dry syringe or cannula, transfer the desired amounts of phenylcarbylamine chloride into the smaller vials. Aliquotting prevents the need to repeatedly open the main stock bottle, which minimizes exposure to atmospheric moisture over time.

• Inert Gas Blanket: Before sealing each new vial, flush the headspace with dry argon or nitrogen.

• Primary Seal: Tightly screw on the PTFE-lined caps. PTFE is essential for providing a chemically resistant and effective seal.

• Secondary Seal: Wrap the cap and neck of each vial with 2-3 layers of Parafilm®, stretching it to create a tight seal against moisture ingress.

• Tertiary Containment & Desiccation: Place the sealed aliquots into a larger, airtight secondary container (like a screw-top jar or a small desiccator) that contains a layer of desiccant. The desiccant will absorb any moisture that might penetrate the secondary container.

• Refrigeration: Store the secondary container in a refrigerator maintained at 2-8°C. Ensure the refrigerator is designated for chemical storage and is not used for food or beverages.

Guide 3: Quantitative Data Summary

The physical and safety properties of phenylcarbylamine chloride are critical to its handling and storage.

Property	Value	Source
Chemical Formula	C₇H₅Cl₂N	[8]
Molecular Weight	174.02 g/mol	[8][9]
Appearance	Colorless to pale yellow oily liquid	[2][5][8]
Odor	Onion-like	[1][5][8]
Boiling Point	103-106 °C at 30-40 hPa (mmHg)	[4]
Density	~1.265 g/mL at 25 °C	[1]
Storage Temp.	2-8°C (Recommended)	[3]
Key Incompatibilities	Water, Strong Oxidizing Agents, Alcohols, Heat	[1][3][5]

Part 3: Final Checklist & Safety Summary

Before you store:

Is the compound being handled under a dry, inert atmosphere?

Are all glassware and tools scrupulously dried?

Have you prepared smaller vials for aliquoting?

Is your secondary container ready with fresh desiccant?

Safety is Paramount:

• Always work in a well-ventilated fume hood [4].

• Phenylcarbylamine chloride is highly toxic if inhaled, ingested, or absorbed through the skin [1][9][10].

• It is a lachrymator and causes severe irritation to the eyes, skin, and respiratory system[8].

• Always wear appropriate PPE , including double gloves, a face shield, and a lab coat[4][7].

• In case of fire, use dry chemical, CO2, or alcohol-resistant foam. Do not use a direct water jet, as it can react with the compound and spread contamination[1][7].

• Sealed containers may explode when heated due to pressure buildup from decomposition[1][3][5].

By adhering to these guidelines, you can ensure the long-term stability of your phenylcarbylamine chloride, leading to more reliable and reproducible experimental outcomes while maintaining the highest standards of laboratory safety.

References

• Common Name: PHENYLCARBYLAMINE CHLORIDE HAZARD SUMMARY . (2002). New Jersey Department of Health. [Link]

• Phenyl Isocyanide Dichloride . Starshinechemical. [Link]

• Phenylimidocarbonyl chloride | C7H5Cl2N . PubChem, National Center for Biotechnology Information. [Link]

• Phenylcarbylamine chloride . Wikipedia. [Link]

• Phenylcarbylamine chloride . Grokipedia. [Link]

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• 10. Phenyl Isocyanide Dichloride | Starshinechemical [starshinechemical.com]

Technical Support Center: Purification of Crude Phenylcarbylamine Chloride

Welcome to the technical support center for the purification of crude phenylcarbylamine chloride (also known as phenylisocyanide dichloride). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance and troubleshooting advice for obtaining high-purity phenylcarbylamine chloride. We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system.

I. Understanding the Chemistry of Phenylcarbylamine Chloride and Its Impurities

Phenylcarbylamine chloride is a highly reactive, toxic, and moisture-sensitive compound, making its purification a challenging task.[1][2] It is typically synthesized by the chlorination of phenyl isothiocyanate.[3][4] Understanding the potential impurities from this synthesis is the first step in designing an effective purification strategy.

Common Impurities:

• Unreacted Phenyl Isothiocyanate: The starting material may be present if the chlorination is incomplete.

• Over-chlorinated Byproducts: Excessive chlorination can lead to the formation of other chlorinated species.

• Sulfur Chlorides: These are formed as byproducts during the reaction.[3]

• Hydrolysis Products: Phenylcarbylamine chloride readily reacts with water to form various decomposition products.[1] Exposure to atmospheric moisture during workup can lead to the formation of N-phenylcarbamic chloride and, upon further hydrolysis, aniline and hydrochloric acid.

• Thermal Degradation Products: The compound can decompose upon heating, especially at atmospheric pressure, to produce toxic fumes including hydrogen chloride and nitrogen oxides.[5][6]

II. Purification Methodologies: A Question-and-Answer Guide

This section provides a troubleshooting-focused Q&A guide for the most common purification techniques applicable to crude phenylcarbylamine chloride.

A. Fractional Vacuum Distillation

Q1: Why is fractional vacuum distillation the most commonly cited method for purifying phenylcarbylamine chloride?

A: Fractional vacuum distillation is preferred for several key reasons that directly address the chemical nature of phenylcarbylamine chloride:

• Thermal Sensitivity: Phenylcarbylamine chloride has a high boiling point at atmospheric pressure (approximately 210 °C), and it is prone to decomposition at elevated temperatures.[6] Vacuum distillation significantly lowers the boiling point, allowing for distillation at a lower, safer temperature, thus minimizing thermal degradation.[7]

• Liquid Nature: The compound is an oily liquid at room temperature, making distillation a suitable purification method.[2][4]

• Effective Separation: Fractional distillation, with the use of a fractionating column, provides multiple theoretical plates for the separation of components with close boiling points, which is crucial for removing unreacted starting materials and byproducts.[8][9]

Q2: My distillation is proceeding very slowly, and the temperature is fluctuating. What could be the issue?

A: This is a common issue when distilling under vacuum. Here are the likely causes and solutions:

• Inadequate Vacuum: The system may have leaks. Ensure all glass joints are properly greased and securely clamped.[7] Check the vacuum pump and tubing for any cracks or loose connections.

• Insufficient Heating: The heating mantle may not be providing enough energy to maintain a steady boil. Ensure good thermal contact between the flask and the heating mantle. Wrapping the distillation flask and the lower part of the fractionating column with glass wool or aluminum foil can help to minimize heat loss.[8]

• "Bumping" of the Liquid: The liquid may not be boiling smoothly, leading to sudden, violent boiling (bumping). This can be prevented by using a magnetic stirrer in the distillation flask. Boiling chips are not effective under vacuum.[10]

Q3: The distillate is still colored. How can I improve the purity?

A: A colored distillate suggests the presence of impurities that have co-distilled with your product. Consider the following:

• Improve Fractionation: Use a longer fractionating column or one with a more efficient packing material to increase the number of theoretical plates.

• Optimize the Distillation Rate: A slower distillation rate allows for better separation. Aim for a rate of 1-2 drops per second.

• Discard a Larger Forerun: The initial fraction (forerun) will contain the most volatile impurities. Discarding a larger initial volume before collecting the main fraction can improve the purity of the final product.

Experimental Protocol: Fractional Vacuum Distillation

Safety First: Phenylcarbylamine chloride is highly toxic and corrosive.[1][5] All manipulations must be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

• Apparatus Setup:

  • Assemble a fractional vacuum distillation apparatus as shown in the diagram below. All glassware must be thoroughly dried to prevent hydrolysis of the product.

  • Use a round-bottom flask of an appropriate size (the crude material should fill it to about two-thirds capacity).[7]

  • Place a magnetic stir bar in the distillation flask.[10]

  • Lightly grease all ground-glass joints to ensure a good seal under vacuum.[7]

  • Connect the apparatus to a vacuum pump through a cold trap to protect the pump from corrosive vapors.

• Distillation Procedure:

  • Place the crude phenylcarbylamine chloride in the distillation flask.

  • Begin stirring and slowly evacuate the system.

  • Once the desired pressure is reached and stable, begin heating the distillation flask using a heating mantle.

  • Observe the reflux line as it slowly ascends the fractionating column.

  • Collect and discard the initial fraction (forerun), which will contain lower-boiling impurities.

  • Collect the main fraction at a constant temperature and pressure. The boiling point of phenylcarbylamine chloride is reported to be 103-106 °C at 30-31 mmHg.

  • Stop the distillation before the flask goes to dryness to prevent the formation of potentially explosive residues.

  • Allow the apparatus to cool completely before slowly releasing the vacuum.

Diagram: Fractional Vacuum Distillation Workflow

Caption: Workflow for the purification of phenylcarbylamine chloride by fractional vacuum distillation.

B. Recrystallization

Q1: Can phenylcarbylamine chloride be purified by recrystallization, and what are the challenges?

A: While distillation is more common, recrystallization can be an effective technique for purifying solid compounds. Phenylcarbylamine chloride has a melting point of 19.5 °C, which is close to room temperature, making recrystallization challenging but feasible with careful temperature control.[6] The main challenges are:

• Oily Nature: The compound is an oily liquid at or slightly above room temperature, which can lead to "oiling out" instead of crystallization.[2][4] Oiling out occurs when the solute separates from the solution as a liquid rather than a solid, often trapping impurities.

• Solvent Selection: Finding a suitable solvent or solvent system is critical. The ideal solvent should dissolve the compound well at a slightly elevated temperature but poorly at low temperatures.

• Moisture Sensitivity: The chosen solvent must be scrupulously dry to prevent hydrolysis of the product.

Q2: How can I prevent my compound from "oiling out" during recrystallization?

A: To encourage crystallization and avoid oiling out, you can try the following:

• Use a Solvent Mixture: A mixture of a "good" solvent (in which the compound is soluble) and a "poor" solvent (in which it is less soluble) can often promote crystallization. Dissolve the crude product in a minimal amount of the warm "good" solvent, and then slowly add the "poor" solvent until the solution becomes slightly cloudy. Reheat to clarify and then cool slowly. Common solvent pairs for organic compounds include ethanol/water, acetone/water, and ethyl acetate/hexane.[11][12] Given the moisture sensitivity of phenylcarbylamine chloride, non-aqueous solvent systems like dichloromethane/hexane or diethyl ether/hexane would be more appropriate.

• Slow Cooling: Allow the solution to cool to room temperature slowly, and then place it in a refrigerator or freezer. Rapid cooling often leads to the formation of small, impure crystals or oiling out.

• Scratching the Flask: Scratching the inside of the flask at the surface of the solution with a glass rod can create nucleation sites and induce crystallization.

• Seeding: Adding a small crystal of pure phenylcarbylamine chloride to the cooled, saturated solution can initiate crystallization.

Experimental Protocol: Recrystallization

• Solvent Selection (Small Scale Test):

  • In a small test tube, dissolve a small amount of the crude product in a few drops of a potential "good" solvent (e.g., dichloromethane, diethyl ether) with gentle warming.

  • Slowly add a "poor" solvent (e.g., hexane, pentane) until a persistent cloudiness is observed.

  • Gently warm the mixture until it becomes clear again.

  • Allow the solution to cool slowly to room temperature and then in an ice bath to see if crystals form.

• Recrystallization Procedure:

  • Dissolve the crude phenylcarbylamine chloride in a minimal amount of the chosen "good" solvent with gentle heating.

  • If necessary, filter the hot solution to remove any insoluble impurities.

  • Slowly add the "poor" solvent to the warm solution until it becomes slightly turbid.

  • Reheat the mixture gently until it is clear.

  • Allow the solution to cool slowly and undisturbed to room temperature.

  • Once crystals begin to form, cool the flask in an ice bath to maximize the yield.

  • Collect the crystals by filtration under a stream of dry nitrogen.

  • Wash the crystals with a small amount of the cold "poor" solvent.

  • Dry the purified crystals under vacuum.

C. Column Chromatography

Q1: Is column chromatography a suitable method for purifying phenylcarbylamine chloride?

A: Yes, column chromatography can be a very effective purification technique, especially for removing polar impurities. However, due to the high toxicity of phenylcarbylamine chloride, this should be performed with great care in a fume hood. The primary considerations are:

• Stationary Phase: Silica gel is a common and effective stationary phase for the purification of moderately polar organic compounds.

• Mobile Phase (Eluent): A solvent system must be chosen that provides good separation between the product and impurities. This is typically determined by thin-layer chromatography (TLC).

• Moisture Sensitivity: The silica gel and all solvents must be dry to prevent decomposition of the product on the column.

Q2: How do I choose the right solvent system for column chromatography?

A: The ideal solvent system (mobile phase) is determined by running TLC plates of the crude material in various solvent mixtures. The goal is to find a system where the product has an Rf value of approximately 0.3-0.4, and the impurities have significantly different Rf values.

• Start with a non-polar solvent like hexane and gradually increase the polarity by adding a more polar solvent such as ethyl acetate or dichloromethane.

• Visualize the TLC plate using a UV lamp (if the compound is UV active) or a chemical stain. Iodine vapor is a general stain that works for many organic compounds.[13]

Experimental Protocol: Flash Column Chromatography

• TLC Analysis:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane).

  • Spot the solution onto a silica gel TLC plate.

  • Develop the plate in a series of solvent systems with varying polarities (e.g., different ratios of hexane:ethyl acetate).

  • Visualize the plate to determine the optimal solvent system for separation.

• Column Preparation:

  • Select a column of appropriate size.

  • Pack the column with silica gel using either a dry packing or slurry method. Ensure the packing is uniform and free of air bubbles.

• Loading and Elution:

  • Dissolve the crude product in a minimal amount of the mobile phase.

  • Carefully load the solution onto the top of the silica gel column.

  • Begin eluting the column with the chosen mobile phase, collecting fractions in separate test tubes.

  • Monitor the separation by TLC analysis of the collected fractions.

• Isolation of Pure Product:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified phenylcarbylamine chloride.

Diagram: Logic for Choosing a Purification Method

Caption: Decision tree for selecting the appropriate purification method for crude phenylcarbylamine chloride.

III. Purity Assessment

After purification, it is essential to assess the purity of the phenylcarbylamine chloride. A combination of the following analytical techniques is recommended:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for determining the purity of volatile compounds and identifying any remaining impurities.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can confirm the structure of the compound and detect the presence of impurities.[15][16]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to confirm the presence of the characteristic functional groups of phenylcarbylamine chloride and the absence of impurities with distinct IR absorptions.[6]

IV. Safety and Handling

Q: What are the essential safety precautions when working with phenylcarbylamine chloride?

A: Phenylcarbylamine chloride is a hazardous substance and must be handled with extreme caution.[1][2][5]

• Work in a Fume Hood: All manipulations should be carried out in a certified chemical fume hood to avoid inhalation of toxic vapors.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[5][17]

• Avoid Contact with Water: Phenylcarbylamine chloride reacts with water, so all glassware and reagents must be dry.[1]

• Waste Disposal: Dispose of all waste containing phenylcarbylamine chloride as hazardous chemical waste according to your institution's guidelines.[5]

• Emergency Procedures: Be familiar with the location and use of safety showers and eyewash stations. In case of skin contact, wash the affected area immediately and thoroughly with soap and water.[5]

V. References

• Buy Phenylcarbylamine chloride | 622-44-6. (n.d.). A-Star Research. Retrieved January 16, 2026, from [Link]

• Phenylcarbylamine chloride. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

• New Jersey Department of Health and Senior Services. (2002, January). Hazardous Substance Fact Sheet: Phenylcarbylamine Chloride. Retrieved from [Link]

• Supporting Information - ScienceOpen. (n.d.). Retrieved January 16, 2026, from [Link]

• Phenylimidocarbonyl chloride | C7H5Cl2N | CID 12145. (n.d.). In PubChem. National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Recrystallization. (n.d.). Retrieved January 16, 2026, from [Link]

• Purification: Fractional Distillation. (n.d.). University of Rochester Department of Chemistry. Retrieved January 16, 2026, from [Link]

• Fractional distillation. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

• Vacuum distillation. (n.d.). In Safrole. Retrieved January 16, 2026, from [Link]

• Phenylcarbylamine chloride. (n.d.). In Grokipedia. Retrieved January 16, 2026, from [Link]

• Growth, Structure, Spectral Characterization, Fluorescence and Thermal Studies on Phenyltrimethylammonium Trichloro Cadmiate (II). (n.d.). Retrieved January 16, 2026, from [Link]

• What is Vacuum Distillation & How Does it Work? | Lechler. (n.d.). Retrieved January 16, 2026, from [Link]

• 1H NMR and 13C NMR spectra of 3-S-Alkyl-N-Phenyl 1,4-phenylenediamines and their cyclization products, 2H-1,4-benzothiazin-3(4H)-o. (n.d.). In CORE. Retrieved January 16, 2026, from [Link]

• Purification: Distillation at Reduced Pressures. (n.d.). University of Rochester Department of Chemistry. Retrieved January 16, 2026, from [Link]

• TLC Visualization Methods. (n.d.). Retrieved January 16, 2026, from [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester Department of Chemistry. Retrieved January 16, 2026, from [Link]

• Synthesis of Isothiocyanates: A Review. (2020, April 30). Chemistry & Biology Interface, 10(2), 34-50. Retrieved from [Link]

• Supporting Information - The Royal Society of Chemistry. (n.d.). Retrieved January 16, 2026, from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved January 16, 2026, from [Link]

• TLC stains. (n.d.). Retrieved January 16, 2026, from [Link]

• 2.3F: Visualizing TLC Plates. (2022, April 7). In Chemistry LibreTexts. Retrieved from [Link]

• Thin Layer Chromatography. (n.d.). Retrieved January 16, 2026, from [Link]

• 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• TLC Visualization Reagents. (n.d.). EPFL. Retrieved from [Link]

• GC AND GC/MS. (n.d.). Retrieved January 16, 2026, from [Link]

• Phenylcarbylamine chloride. (n.d.). In Wikiwand. Retrieved January 16, 2026, from [Link]

• Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. (n.d.). In Organic Chemistry Portal. Retrieved from [Link]

• A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. (2012, January 10). PMC. NIH. Retrieved from [Link]

• Recrystallization with two solvents. (2019, December 18). In r/Chempros. Reddit. Retrieved from [Link]

• Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples. (n.d.). In Analytical Methods. RSC Publishing. Retrieved from [Link]

• Phenylcarbylamine chloride. (2018, February 19). In SIELC Technologies. Retrieved from [Link]

• Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples. (2020, April 28). In Semantic Scholar. Retrieved from [Link]

• Oxidative Thermal Degradation of Selected Polymeric Compositions. (2010, June 4). In CDC Stacks. Retrieved from [Link]

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Troubleshooting common issues in the carbylamine reaction for primary amines.

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the carbylamine reaction, also known as the Hofmann isocyanide synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this classic organic transformation. Here, we address common experimental challenges, provide mechanistic insights, and offer detailed protocols to enhance the success and reproducibility of your work.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequently encountered problems during the carbylamine reaction. Each issue is analyzed from a mechanistic standpoint to provide robust and scientifically grounded solutions.

Question: My reaction yield is significantly low or I'm getting no product at all. What are the primary causes?

Answer: A low or zero yield in the carbylamine reaction typically points to a failure in generating the key reactive intermediate, dichlorocarbene, or issues with the subsequent nucleophilic attack by the primary amine. Let's break down the potential culprits:

• Ineffective Dichlorocarbene Generation: The entire reaction hinges on the dehydrohalogenation of chloroform by a strong base to form dichlorocarbene (:CCl₂).[1][2][3]

  • Weak or Wet Base: The base, typically potassium hydroxide (KOH) or sodium hydroxide (NaOH), must be strong and sufficiently anhydrous. Using old or partially carbonated base pellets can drastically reduce the efficiency of proton abstraction from chloroform. An alcoholic solution of the base is traditionally used.[1][4]

  • Chloroform Quality: Chloroform can degrade over time, especially when exposed to light and air, forming phosgene and HCl. It is often stabilized with a small amount of ethanol. Using a fresh, high-purity grade of chloroform is essential.

• Issues with the Amine Substrate:

  • Purity: The primary amine must be pure. Contaminants can interfere with the reaction.

  • Steric Hindrance: While the reaction is broadly applicable, extremely bulky primary amines may react slower, requiring more forcing conditions.

• Poor Reaction Conditions:

  • Temperature: The reaction is typically heated to proceed at a reasonable rate.[4][5] However, excessive heat can lead to the decomposition of dichlorocarbene and other side reactions. Careful temperature control is crucial.

  • Biphasic System Inefficiency: The reaction is often biphasic (an aqueous base phase and an organic phase with the amine and chloroform). Without efficient mixing or a catalyst, the interaction between the reactants is limited to the interface, leading to low yields.

Solution Spotlight: Phase-Transfer Catalysis (PTC) For a significant improvement in yield and reproducibility, especially with water-insoluble amines, employing a phase-transfer catalyst is the modern standard.[1][2] Catalysts like benzyltriethylammonium chloride shuttle the hydroxide ions (OH⁻) from the aqueous phase into the organic phase, allowing for efficient dichlorocarbene generation where it is needed most.[2][4][6] This dramatically increases the reaction rate and overall yield.[7]

Question: My reaction mixture is turning dark brown or black, and I'm isolating a tarry, unidentifiable substance. What is causing this decomposition?

Answer: The formation of dark, polymeric tars is a common sign of side reactions or decomposition, often promoted by the strongly basic conditions and reactive intermediates involved.

• Decomposition of Chloroform: Under strongly basic conditions, chloroform can undergo self-condensation or decomposition, leading to polymeric materials.

• Dichlorocarbene Side Reactions: Dichlorocarbene is highly reactive and can react with other species besides the primary amine, including the solvent or itself, if the concentration of the primary amine is low or the carbene is generated too quickly.

• Product Instability: Some isocyanides, particularly those with certain functional groups, may be unstable under the prolonged heating and strongly basic conditions of the reaction, leading to polymerization or decomposition.

Troubleshooting Steps:

• Control Reagent Addition: Add the chloroform slowly to the stirred mixture of the amine and base. This maintains a low, steady-state concentration of dichlorocarbene, favoring the desired reaction with the amine over side reactions.

• Optimize Temperature: Avoid excessive heating. Run the reaction at the lowest temperature that allows for a reasonable conversion rate. Monitor the reaction by TLC or GC to avoid prolonged reaction times.

• Use a Phase-Transfer Catalyst: PTC not only improves yield but can also allow for milder reaction conditions (e.g., lower temperatures), which can minimize decomposition pathways.[6]

Question: The characteristic foul odor of the isocyanide is present, but my isolated yield after workup is poor. Where am I losing my product?

Answer: This scenario suggests the reaction is working but the product is being lost during the isolation and purification steps. Isocyanides can be volatile and require careful handling.

• Workup Losses:

  • Emulsions: Biphasic workups can sometimes lead to stable emulsions, trapping the product. If this occurs, adding brine (saturated NaCl solution) can help break the emulsion.

  • Insufficient Extraction: Ensure you are performing multiple extractions with an appropriate organic solvent to fully recover the product from the aqueous layer.

• Purification Losses:

  • Volatility: Many simple aliphatic isocyanides are highly volatile. Avoid high temperatures and high vacuum during solvent removal (rotoevaporation).[8] It is often better to proceed with a crude product if possible or use non-evaporative purification methods.

  • Silica Gel Chromatography: Some isocyanides can be sensitive to acidic silica gel, leading to decomposition on the column. Consider using neutral or basic alumina, or deactivating the silica gel with a base like triethylamine before use.

Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism of the carbylamine reaction?

The reaction proceeds via a well-established dichlorocarbene intermediate.[2][3]

• Step 1: Dichlorocarbene Formation: A strong base abstracts a proton from chloroform (CHCl₃) to form the trichloromethanide anion (-CCl₃). This anion is unstable and rapidly eliminates a chloride ion (Cl⁻) to yield the highly reactive electrophile, dichlorocarbene (:CCl₂).[5]

• Step 2: Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the primary amine attacks the electron-deficient carbon of the dichlorocarbene.[9][10]

• Step 3: Elimination: The resulting intermediate undergoes two successive base-mediated elimination steps (dehydrochlorination), which remove the two chlorine atoms and the two hydrogen atoms from the nitrogen, forming the final isocyanide product (R-N≡C).[2]

Caption: Mechanism of the Carbylamine Reaction.

Q2: Why does the carbylamine reaction only work for primary amines and not secondary or tertiary amines?

This high specificity is a direct consequence of the reaction mechanism.[2][11] The final step requires the elimination of two hydrogen atoms that are directly attached to the nitrogen atom of the amine.[5][12]

• Primary Amines (R-NH₂): Possess two N-H hydrogens, allowing the necessary elimination steps to form the isocyanide.

• Secondary Amines (R₂-NH): Have only one N-H hydrogen. They can react with dichlorocarbene but cannot complete the second elimination to form a stable isocyanide.[13]

• Tertiary Amines (R₃-N): Lack any N-H hydrogens and therefore cannot proceed down the required elimination pathway after the initial (and often unstable) adduct formation.[13]

Q3: What are the essential safety precautions for this reaction?

Safety is paramount due to the hazardous reagents and the notoriously noxious product.

• Extreme Odor: Isocyanides have an intensely foul and pervasive smell.[5] The reaction must always be performed in a well-ventilated chemical fume hood.

• Hazardous Reagents: Chloroform is a suspected carcinogen and is toxic. Potassium hydroxide is highly corrosive. Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[11]

• Quenching: To neutralize the foul-smelling isocyanide product upon completion, one can cautiously add dilute hydrochloric acid to the reaction mixture (in the fume hood) to hydrolyze the isocyanide to a primary amine.

Experimental Protocols & Data

Table 1: Typical Reaction Parameters

Parameter	Aliphatic Primary Amine	Aromatic Primary Amine
Amine:CHCl₃:Base Ratio	1 : 1.2 : 3	1 : 1.5 : 4
Base	50% aq. NaOH or solid KOH	Solid KOH
Solvent	Dichloromethane (for PTC)	Ethanol / Water
Catalyst (PTC)	Benzyltriethylammonium chloride (1-5 mol%)	Benzyltriethylammonium chloride (2-5 mol%)
Temperature	25-50 °C	50-70 °C
Reaction Time	2-6 hours	4-12 hours

Protocol 1: Classical Synthesis of Phenyl Isocyanide

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add aniline (2.0 g, 21.5 mmol) and 95% ethanol (25 mL).

• Reagent Addition: While stirring, add potassium hydroxide pellets (3.6 g, 64.2 mmol).

• Heating & Addition: Heat the mixture to a gentle reflux. Through the top of the condenser, add chloroform (3.8 g, 32.0 mmol, 2.6 mL) dropwise over 30 minutes. An immediate reaction is often observed.

• Reaction: Maintain the reflux with vigorous stirring for an additional 3 hours. The formation of phenyl isocyanide is indicated by its characteristic, unpleasant odor.

• Workup: Cool the mixture to room temperature. Pour the contents into 100 mL of ice-cold water and extract with dichloromethane (3 x 30 mL).

• Drying & Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and carefully remove the solvent by rotary evaporation at low temperature and pressure.

• Purification: The crude phenyl isocyanide can be purified by vacuum distillation.

Protocol 2: PTC Synthesis of tert-Butyl Isocyanide[2][4]

• Setup: To a 250 mL three-necked flask equipped with a mechanical stirrer, reflux condenser, and an addition funnel, add tert-butylamine (14.6 g, 0.2 mol), chloroform (23.9 g, 0.2 mol), and benzyltriethylammonium chloride (1.0 g, 4.4 mmol).

• Addition of Base: Begin vigorous stirring to create an emulsion. Slowly add a solution of sodium hydroxide (40 g, 1.0 mol) in 40 mL of water via the addition funnel over 45-60 minutes. The reaction is exothermic; maintain the temperature between 40-50 °C with an external water bath.

• Reaction: After the addition is complete, continue stirring vigorously for an additional 3 hours.

• Workup: Cool the reaction mixture and add 100 mL of water. Transfer the mixture to a separatory funnel. Collect the upper organic layer. Extract the aqueous layer with dichloromethane (2 x 25 mL).

• Drying & Purification: Combine all organic layers and dry over anhydrous potassium carbonate (K₂CO₃). Filter the solution and purify by fractional distillation to yield pure tert-butyl isocyanide.

Troubleshooting Workflow Diagram

Sources

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Phenylcarbylamine Chloride Waste Management: A Technical Support Center

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the safe management and disposal of phenylcarbylamine chloride (also known as phenyl isocyanide dichloride) waste. Adherence to these protocols is critical for ensuring laboratory safety and environmental compliance.

Introduction to Phenylcarbylamine Chloride Hazards

Phenylcarbylamine chloride (C₇H₅Cl₂N) is a highly toxic and reactive organochlorine compound, appearing as a pale yellow, oily liquid with a pungent, onion-like odor.[1][2][3] Its use in chemical synthesis necessitates a thorough understanding of its hazardous properties to mitigate risks.[1]

Key Hazards:

• High Toxicity: It is toxic if swallowed or inhaled and can be fatal.[4][5]

• Corrosivity: Causes severe skin burns and serious eye damage.[4][5]

• Lachrymator: It is a potent tearing agent.[6]

• Respiratory Irritant: Inhalation can cause respiratory irritation, coughing, and wheezing.[1][7]

• Reactivity: It is incompatible with water, strong oxidizing agents, and alcohols, and may react violently.[2] Upon heating, it can decompose to emit highly toxic fumes of hydrogen chloride.[8]

Core Principles of Phenylcarbylamine Chloride Waste Management

The primary strategy for managing phenylcarbylamine chloride waste is through neutralization , converting it into less hazardous, more stable compounds before final disposal. The most common and effective method for this is alkaline hydrolysis .

The Chemistry of Neutralization

Phenylcarbylamine chloride reacts with a base, such as sodium hydroxide, in a hydrolysis reaction. This breaks down the molecule into aniline and formic acid. The formic acid is subsequently neutralized by the excess base to form a formate salt.

Troubleshooting Guide for Phenylcarbylamine Chloride Waste Disposal

This section addresses specific issues that may arise during the handling and disposal of phenylcarbylamine chloride waste.

Issue 1: Accidental Spill or Leak

An accidental spill of phenylcarbylamine chloride requires immediate and appropriate action to prevent exposure and environmental contamination.

Immediate Actions:

• Evacuate and Alert: Immediately evacuate all non-essential personnel from the spill area.[1][4] Alert colleagues and your laboratory supervisor.

• Ventilation: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

• Personal Protective Equipment (PPE): Before addressing the spill, don the appropriate PPE, including:

  • Chemical-resistant gloves (e.g., nitrile rubber).

  • Chemical safety goggles and a face shield.

  • A lab coat or chemical-resistant apron.

  • In case of significant vapor exposure, a NIOSH-approved respirator may be necessary.

Spill Cleanup Procedure:

• Containment: For small spills, contain the liquid by covering it with an inert absorbent material such as vermiculite, dry sand, or earth.[1]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a clearly labeled, sealed container for hazardous waste.[1]

• Decontamination: Decontaminate the spill area with a suitable cleaning agent.

• Waste Disposal: The collected spill material must be disposed of as hazardous waste.

Issue 2: Incomplete Neutralization of Waste

If the neutralization reaction is incomplete, the waste will still contain hazardous, unreacted phenylcarbylamine chloride.

Indicators of Incomplete Neutralization:

• The characteristic pungent odor of phenylcarbylamine chloride persists after the neutralization process.

• The pH of the waste solution is not strongly alkaline.

Troubleshooting Steps:

• pH Check: Use pH paper or a calibrated pH meter to check the pH of the solution. It should be >12 to ensure a sufficient excess of base.

• Additional Base: If the pH is not strongly alkaline, cautiously add more of the neutralizing agent (e.g., 2M sodium hydroxide solution) while stirring.

• Extended Reaction Time: Allow the mixture to stir for a longer period at room temperature to ensure the reaction goes to completion.

• Gentle Warming: If feasible and safe, gentle warming of the mixture in a controlled manner within a fume hood can increase the rate of hydrolysis.

Issue 3: Clogged or Contaminated Equipment

Glassware and equipment that come into contact with phenylcarbylamine chloride must be decontaminated properly to prevent cross-contamination and accidental exposure.

Decontamination Protocol for Glassware:

• Initial Rinse: Rinse the glassware multiple times with a suitable organic solvent (e.g., acetone) to remove the bulk of the phenylcarbylamine chloride. Collect these rinses as hazardous waste.

• Alkaline Soak: Soak the rinsed glassware in a base bath (a saturated solution of sodium hydroxide or potassium hydroxide in ethanol or isopropanol) for several hours. This will hydrolyze any residual phenylcarbylamine chloride.

• Thorough Rinsing: After the base bath, rinse the glassware thoroughly with tap water, followed by several rinses with deionized water.

• Drying: Allow the glassware to air dry or dry it in an oven.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for disposing of phenylcarbylamine chloride waste in a laboratory setting?

A1: The primary and recommended method for disposing of small quantities of phenylcarbylamine chloride waste is through chemical neutralization via alkaline hydrolysis. This involves reacting the waste with a basic solution, such as sodium hydroxide, to break it down into less hazardous compounds (aniline and sodium formate) before disposal as hazardous waste.

Q2: What are the main products of the alkaline hydrolysis of phenylcarbylamine chloride?

A2: The alkaline hydrolysis of phenylcarbylamine chloride yields aniline and a formate salt (e.g., sodium formate if sodium hydroxide is used). The overall reaction also produces a salt (e.g., sodium chloride).

Q3: How can I be sure that the neutralization reaction is complete?

A3: A key indicator of a complete reaction is the absence of the characteristic pungent, onion-like odor of phenylcarbylamine chloride. Additionally, the final solution should be strongly alkaline (pH > 12). For verification in a research setting, techniques like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) could be used to confirm the absence of the starting material.

Q4: What personal protective equipment (PPE) is essential when handling phenylcarbylamine chloride?

A4: Due to its high toxicity and corrosivity, it is imperative to wear appropriate PPE, including chemical-resistant gloves, safety goggles and a face shield, and a lab coat. All handling of phenylcarbylamine chloride and its waste should be conducted in a certified chemical fume hood.

Q5: What should I do in case of skin or eye contact with phenylcarbylamine chloride?

A5: In case of skin contact, immediately wash the affected area with soap and plenty of water for at least 15 minutes and remove contaminated clothing.[1] For eye contact, immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1] In both cases, seek immediate medical attention.

Q6: Can I mix phenylcarbylamine chloride waste with other organic waste streams?

A6: No. Phenylcarbylamine chloride is highly reactive and should not be mixed with other waste streams, especially acidic or oxidizing waste. It should be collected and neutralized separately.

Q7: How should I store phenylcarbylamine chloride waste before disposal?

A7: Phenylcarbylamine chloride waste should be stored in a clearly labeled, tightly sealed, and compatible container. The container should be kept in a cool, dry, and well-ventilated area, away from incompatible materials.

Q8: What are the hazards of the final neutralized waste stream?

A8: The neutralized waste stream will contain aniline, which is also a toxic substance. Therefore, the final neutralized mixture must still be handled with care and disposed of as hazardous waste in accordance with local and national regulations.

Experimental Protocols

Protocol for the Neutralization of Phenylcarbylamine Chloride Waste

This protocol details the step-by-step methodology for the safe neutralization of small quantities of phenylcarbylamine chloride waste in a laboratory setting.

Materials:

• Phenylcarbylamine chloride waste

• 2M Sodium hydroxide (NaOH) solution

• Stir plate and stir bar

• Beaker or flask of appropriate size

• pH paper or calibrated pH meter

• Appropriate PPE (chemical resistant gloves, safety goggles, face shield, lab coat)

• Chemical fume hood

Procedure:

• Preparation: Perform all steps in a certified chemical fume hood. Ensure all necessary PPE is worn.

• Dilution: If the phenylcarbylamine chloride waste is concentrated, it can be diluted in a water-miscible organic solvent like tetrahydrofuran (THF) or acetone to better control the reaction.

• Neutralization:

  • Place the beaker or flask containing the phenylcarbylamine chloride waste on a stir plate and begin stirring.

  • Slowly and carefully add the 2M sodium hydroxide solution to the waste. An excess of the sodium hydroxide solution should be used to ensure complete hydrolysis and neutralization of the resulting hydrochloric and formic acids. A general rule is to use at least 3 molar equivalents of NaOH for every mole of phenylcarbylamine chloride.

  • The reaction is exothermic, so the addition should be done in small portions to control the temperature. An ice bath can be used to cool the reaction vessel if necessary.

• Reaction Monitoring:

  • Continue stirring the mixture at room temperature for at least 2 hours to ensure the reaction is complete.

  • The disappearance of the pungent odor of phenylcarbylamine chloride is a good indicator of reaction completion.

  • Check the pH of the solution to ensure it is strongly alkaline (pH > 12). If not, add more 2M NaOH solution.

• Waste Collection:

  • Once the reaction is complete and the solution is cool, transfer the neutralized waste to a clearly labeled hazardous waste container.

  • The label should indicate that the waste contains aniline and sodium formate.

• Final Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's environmental health and safety office.

Data Presentation

Parameter	Guideline
Neutralizing Agent	2M Sodium Hydroxide (NaOH) Solution
Stoichiometry	At least 3 molar equivalents of NaOH per mole of phenylcarbylamine chloride
Reaction Time	Minimum 2 hours at room temperature
Temperature Control	Add NaOH solution slowly; use an ice bath if necessary
Completion Check	Absence of pungent odor and pH > 12
Final Waste Stream	Contains aniline, sodium formate, and sodium chloride

Visualization

Logical Relationship for Phenylcarbylamine Chloride Waste Disposal

Caption: Decision workflow for the safe disposal of phenylcarbylamine chloride waste.

Signaling Pathway for Alkaline Hydrolysis

Caption: Chemical transformation during the alkaline hydrolysis of phenylcarbylamine chloride.

References

• New Jersey Department of Health. (2002). Hazardous Substance Fact Sheet: Phenylcarbylamine Chloride.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: Phenyl isocyanide.
• Tokyo Chemical Industry Co., Ltd. (n.d.). Safety & Regulations for Phenyl Isocyanide Dichloride.
• Starshine Chemical. (n.d.). Phenyl Isocyanide Dichloride.
• Georganics. (n.d.). Safety Data Sheet: Phenyl isocyanide.
• Sigma-Aldrich. (2024). Safety Data Sheet: Phenyl isocyanate.
• PubChem. (n.d.). Phenylimidocarbonyl chloride.
• CAMEO Chemicals. (n.d.). Phenylcarbylamine Chloride.
• Fisher Scientific. (n.d.).
• Wikipedia. (n.d.). Isocyanide dichloride.
• Sigma-Aldrich. (2024). Safety Data Sheet: Phenylcarbylamine chloride.
• Meier, M. (n.d.). Novel Isocyanide Chemistry for the Synthesis of Defined (Macro-)Molecules.
• CAMEO Chemicals. (n.d.). PHENYLCARBYLAMINE CHLORIDE.
• Wikipedia. (n.d.). Phenylcarbylamine chloride.
• Chemistry Stack Exchange. (2017). Hoffman's Isocyanide test: How does addition of concentrated HCl degrade the isocyanide formed?
• Wikipedia. (n.d.). Isocyanide.
• Nipissing University. (2019).
• Northwestern University. (n.d.). Hazardous Waste Disposal Guide.
• Grokipedia. (n.d.). Phenylcarbylamine chloride.
• Wikiwand. (n.d.). Phenylcarbylamine chloride.
• BenchChem. (2025).
• Lyons, C. D., Katz, S., & Bartha, R. (n.d.).
• Recent Strategies for Environmental Remediation of Organochlorine Pesticides. (2025).
• Baran Lab. (n.d.). Isocyanide Chemistry.
• MATEC Web of Conferences. (n.d.).
• Quora. (2017). How do you convert aniline to phenyl isocyanide?
• MDPI. (n.d.).
• YouTube. (2018). Synthesis of Phenyl Isocyanide, a very smelly chemical.
• EPA Nepis. (n.d.). Guidelines for the Disposal of Small Quantities of Unused Pesticides.
• YouTube. (2022). Chloroform reacts with aniline and aqueous KOH gives.
• YouTube. (2022). Hydrolysis of phenyl isocyanide forms.
• PMC - NIH. (n.d.).
• AccScience Publishing. (n.d.).
• Malaysian Journal of Analytical Sciences. (n.d.).
• PubMed. (n.d.).
• ResearchGate. (2025).
• Google Patents. (n.d.). Integrated treatment and the reuse method of a kind of Benzene Chloride waste liquid and waste residue.

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• 4. nj.gov [nj.gov]
• 5. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. orgsyn.org [orgsyn.org]
• 8. Chemical Exposure and Spill Response Procedures | New Mexico State University [safety.nmsu.edu]

Incompatible chemicals and reagents with phenylcarbylamine chloride.

Welcome to the Technical Support Center for Phenylcarbylamine Chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving phenylcarbylamine chloride (also known as phenyl isocyanide dichloride). Our goal is to ensure the scientific integrity of your work while prioritizing safety and experimental success. This document provides a structured approach to understanding and managing the chemical incompatibilities and reactivity of this versatile but hazardous reagent.

Section 1: Understanding the Core Reactivity of Phenylcarbylamine Chloride

Phenylcarbylamine chloride (C₆H₅N=CCl₂) is a highly reactive compound due to the electrophilic nature of the dichloromethylene carbon atom and the presence of two chlorine leaving groups.[1] Its reactivity is central to its utility in synthesis, but also the primary source of potential hazards and experimental failures. Understanding its fundamental chemical properties is crucial for safe handling and successful application.

Key Physicochemical Properties:

• Appearance: Pale yellow oily liquid.[2][3]

• Odor: Pungent, onion-like.[1][2][3]

• Solubility: Insoluble in water, but soluble in organic solvents such as benzene, alcohol, and ether.[1][2][3]

• Toxicity: Highly toxic by inhalation and skin absorption; a severe irritant to skin, eyes, and mucous membranes.[1][4][5]

Section 2: Troubleshooting Guide - Incompatible Chemicals and Reagents

This section addresses specific issues that may arise from the improper handling or mixing of phenylcarbylamine chloride with incompatible substances.

Issue 1: Violent Reaction or Exothermic Event Upon Addition of a Reagent.

Question: I observed a rapid temperature increase, gas evolution, and/or a violent reaction after adding a reagent to my phenylcarbylamine chloride solution. What could be the cause?

Answer: This is a classic sign of an incompatibility reaction. Phenylcarbylamine chloride is known to react vigorously with several classes of chemicals. The most common culprits are:

• Water and Alcohols: Phenylcarbylamine chloride slowly decomposes in the presence of water and reacts with alcohols.[2][3][5] This hydrolysis or alcoholysis reaction can be exothermic and will produce corrosive hydrogen chloride gas.

• Strong Oxidizing Agents: These substances can lead to violent or explosive reactions.[1][2][3][4][5] Examples include permanganates, nitrates, perchlorates, and peroxides.[4]

• Bases (including Amines): While phenylcarbylamine chloride reacts with primary amines in a controlled manner to form carbodiimides (a desired synthetic route), strong bases can induce vigorous and uncontrolled reactions.

• Ethers (in the presence of metal salts): There are reports of vigorous or explosive reactions with ethers like diisopropyl ether, particularly when trace amounts of metal salts are present.[2][3][5]

Workflow for Investigating an Exothermic Event:

Caption: Troubleshooting workflow for an unexpected exothermic reaction.

Issue 2: Pressure Buildup in a Sealed Container.

Question: I stored a vial of phenylcarbylamine chloride at room temperature, and it appears to be bulging or has exploded. Why did this happen?

Answer: Phenylcarbylamine chloride can slowly decompose at room temperature, and this process is accelerated by heat.[2][3][5] This decomposition can lead to the buildup of gaseous byproducts, such as hydrogen chloride, resulting in a dangerous increase in pressure within a sealed container.[3][6]

Preventative Measures:

• Storage: Store phenylcarbylamine chloride in a cool, well-ventilated area, away from direct sunlight and heat sources.[4] Refrigerated storage (2-8°C) is recommended.

• Container: Use containers with appropriate pressure-relief caps if storing for extended periods, although frequent use from a smaller, tightly sealed container is preferable to long-term storage in a large, sealed vessel.

• Inspection: Regularly inspect stored containers for any signs of pressure buildup.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition products of phenylcarbylamine chloride when heated?

A1: When heated to decomposition, phenylcarbylamine chloride emits highly toxic fumes, including hydrogen chloride and nitrogen oxides.[3][4][6]

Q2: Can I use standard laboratory absorbents to clean up a spill of phenylcarbylamine chloride?

A2: Caution is advised. While materials like vermiculite, dry sand, or earth are recommended for absorbing spills, some absorbents may be reactive.[2][4] It is crucial to avoid using absorbents that could be incompatible with halogenated organic compounds. After absorption, the material should be treated as hazardous waste.[4]

Q3: Is phenylcarbylamine chloride compatible with common acids like hydrochloric acid (HCl) or sulfuric acid (H₂SO₄)?

A3: While phenylamine (aniline), a related compound, reacts with strong acids to form salts, the reactivity of phenylcarbylamine chloride with strong acids is not well-documented in the provided search results and should be approached with caution.[7][8] Given its reactivity with water, introducing it to aqueous strong acids could lead to vigorous hydrolysis. Anhydrous conditions would be necessary, and the potential for unforeseen reactions remains.

Q4: What is the recommended procedure for quenching a reaction containing unreacted phenylcarbylamine chloride?

A4: A controlled quench is essential. A common method is the slow, careful addition of a nucleophilic solvent like isopropanol or methanol to a cooled reaction mixture. This will convert the reactive phenylcarbylamine chloride into less hazardous carbamates. The quench should be performed in a fume hood, and appropriate personal protective equipment (PPE) must be worn. A subsequent aqueous workup can then be performed with care, anticipating the formation of HCl.

Section 4: Summary of Incompatible Chemicals

The following table summarizes the major chemical classes incompatible with phenylcarbylamine chloride and the potential hazards associated with mixing them.

Incompatible Chemical Class	Examples	Potential Hazard
Water	H₂O, moist air, wet solvents	Slow decomposition, release of corrosive HCl gas, potential for pressure buildup.[2][3][5]
Alcohols	Methanol, Ethanol, Isopropanol	Exothermic reaction, release of HCl gas.[2][3][5]
Strong Oxidizing Agents	Peroxides, Nitrates, Permanganates, Chlorates	Violent or explosive reaction.[1][2][3][4][5]
Strong Bases	Sodium hydroxide, Potassium tert-butoxide	Vigorous, uncontrolled reaction.
Ethers (with metal salts)	Diisopropyl ether	Vigorous or explosive reaction.[2][3][5]

Section 5: Experimental Protocol - Safe Handling and Storage

Adherence to a strict safety protocol is non-negotiable when working with phenylcarbylamine chloride.

Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves.

• Eye Protection: Use chemical safety goggles and a face shield.

• Lab Coat: A flame-resistant lab coat is recommended.

• Respiratory Protection: Work exclusively in a certified chemical fume hood.[6] For emergencies or situations with potential for high exposure, a self-contained breathing apparatus (SCBA) may be necessary.[3]

Step-by-Step Handling Procedure:

• Preparation: Ensure an emergency shower and eyewash station are immediately accessible.[4] Have appropriate spill cleanup materials (e.g., dry sand, vermiculite) on hand.

• Dispensing: Automatically pump or carefully transfer the liquid from storage containers to reaction vessels within a fume hood to minimize exposure.[4]

• Reaction Setup: Reactions should be conducted in clean, dry glassware. Ensure the apparatus is properly assembled and vented if gas evolution is expected.

• Post-Reaction: Quench any unreacted phenylcarbylamine chloride using a controlled method as described in the FAQs.

• Decontamination: Thoroughly decontaminate all glassware and surfaces that have come into contact with the reagent.

• Waste Disposal: Dispose of all waste, including contaminated absorbents and empty containers, as hazardous waste in accordance with local regulations.[6]

Safe Storage Workflow:

Caption: Workflow for the safe storage of phenylcarbylamine chloride.

References

• Phenylcarbylamine chloride | 622-44-6. (n.d.). ChemicalBook.
• PHENYLCARBYLAMINE CHLORIDE HAZARD SUMMARY. (n.d.). New Jersey Department of Health.
• phenylcarbylamine chloride - Report. (n.d.). CAMEO Chemicals | NOAA.
• Phenylimidocarbonyl chloride | C7H5Cl2N | CID 12145. (n.d.). PubChem.
• SAFETY DATA SHEET - Phenyl isocyanide dichloride. (2024). Sigma-Aldrich.
• PHENYLCARBYLAMINE CHLORIDE. (n.d.). CAMEO Chemicals | NOAA.
• Phenyl Isocyanide Dichloride | 622-44-6. (n.d.). Tokyo Chemical Industry Co., Ltd.
• Phenylcarbylamine chloride. (n.d.). Wikipedia.
• Phenyl isocyanide dichloride 98% | 622-44-6. (n.d.). Sigma-Aldrich.
• Phenylcarbylamine chloride. (n.d.). Grokipedia.
• Reactions of Phenylamine as a Primary Amine. (2023). Chemistry LibreTexts.
• phenylamine (aniline) as an amine. (n.d.). Chemguide.

Sources

• 1. Buy Phenylcarbylamine chloride | 622-44-6 [smolecule.com]
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• 3. Phenylimidocarbonyl chloride | C7H5Cl2N | CID 12145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. nj.gov [nj.gov]
• 5. PHENYLCARBYLAMINE CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Quenching Reactions with Phenylcarbylamine Chloride

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who work with phenylcarbylamine chloride (also known as N-phenylcarbonimidoyl dichloride or phenylisocyanide dichloride)[1]. This document provides in-depth technical guidance, troubleshooting, and best practices for safely and effectively quenching reactions containing this highly reactive intermediate.

I. Troubleshooting Guide: Common Quenching Issues

This section addresses specific problems that may arise during the quenching of unreacted phenylcarbylamine chloride.

Issue 1: The quenching process is violently exothermic and difficult to control.

Root Cause Analysis: Phenylcarbylamine chloride is a potent electrophile, and its reaction with nucleophilic quenching agents, particularly water, is highly exothermic.[1] This is compounded by the simultaneous neutralization of hydrochloric acid (HCl), a byproduct of hydrolysis. A rapid addition of the quenching agent to a concentrated reaction mixture can easily lead to a runaway reaction.

Solution Strategy:

• Reverse Addition: The safest method is a "reverse quench." Instead of adding the quenching solution to the reaction vessel, the entire reaction mixture should be added portion-wise to a separate, vigorously stirred, and cooled quenching vessel containing the quenching agent.

• Dilution is Key: Before quenching, dilute the reaction mixture with an inert, water-immiscible solvent (e.g., toluene, dichloromethane). This increases the total volume, improving heat transfer and moderating the reaction rate.

• Controlled Temperature: Always perform the quench at a reduced temperature. Start with an ice bath (0 °C) and add the reaction mixture slowly to maintain a controlled internal temperature.

• Adequate Agitation: Ensure the quenching vessel has a powerful overhead stirrer to promote rapid mixing and heat dissipation, preventing localized hot spots.

Issue 2: An insoluble solid is forming during the aqueous quench.

Root Cause Analysis: The hydrolysis of phenylcarbylamine chloride ultimately produces aniline. If the aqueous quench solution is not sufficiently basic, or if the concentration of byproducts is very high, the generated HCl can protonate the aniline, forming aniline hydrochloride. Aniline hydrochloride has limited solubility in some organic solvents and may precipitate. Alternatively, unwanted polymerization or side reactions can generate insoluble materials.

Solution Strategy:

• Ensure Basicity: Use a saturated solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (NaOH, ~1 M) as the quenching medium. The excess base will neutralize the HCl as it forms, keeping the resulting aniline in its free base form, which is more soluble in organic solvents.

• pH Monitoring: After the addition is complete, check the pH of the aqueous layer to ensure it is basic (pH > 8). If not, add more base.

• Solvent Choice: If precipitation persists, consider using a different workup solvent that better solubilizes all components.

Issue 3: The desired product is degrading during the quench.

Root Cause Analysis: The product of your reaction may be sensitive to the pH conditions of the quench. Acid-labile protecting groups can be cleaved by the generated HCl, while base-labile functionalities (e.g., esters, beta-lactams) can be hydrolyzed by a strongly basic quenching medium.

Solution Strategy:

• Buffered Quench: For acid-sensitive compounds, a quench with saturated sodium bicarbonate is strongly recommended over stronger bases like NaOH. Bicarbonate provides a sufficiently basic medium to neutralize HCl without reaching a highly caustic pH.

• Non-Aqueous Quench: For extremely base-sensitive or water-sensitive products, a non-aqueous quench may be necessary. Slowly add a primary or secondary alcohol, such as isopropanol or methanol, at a low temperature.[2] This will react with the phenylcarbylamine chloride to form a more stable carbamate. This must be followed by a standard aqueous workup to remove salts and polar impurities.

II. Frequently Asked Questions (FAQs)

Q1: Why is it critical to quench unreacted phenylcarbylamine chloride?

Phenylcarbylamine chloride is a highly toxic and reactive compound, classified as a lachrymator and vesicant (blistering agent). Leaving it unreacted in your crude product mixture poses significant safety risks during subsequent handling, purification (e.g., distillation, chromatography), and storage.[3] Slow decomposition can lead to pressure buildup in sealed containers, creating an explosion hazard.[4][5] Chemically, its high electrophilicity means it can react unpredictably with purification solvents, chromatography media, or even the desired product over time.

Q2: What is the primary chemical transformation during an aqueous quench?

The quenching process involves a two-stage hydrolysis.

• Hydrolysis to Isocyanate: Phenylcarbylamine chloride reacts with water to form phenyl isocyanate and two equivalents of hydrochloric acid (HCl).

  • C₆H₅N=CCl₂ + H₂O → C₆H₅N=C=O + 2 HCl

• Hydrolysis of Isocyanate: The resulting phenyl isocyanate is then hydrolyzed further, especially under basic conditions, to aniline and carbon dioxide.

  • C₆H₅N=C=O + H₂O → [C₆H₅NHCOOH] → C₆H₅NH₂ + CO₂

The base (e.g., NaHCO₃) in the quenching solution is essential to neutralize the HCl generated in the first step.

Q3: Which quenching agent should I choose?

The choice of agent depends on the stability of your product and the scale of your reaction. The table below provides a comparative summary.

Quenching Agent	Recommended Use Case	Advantages	Disadvantages & Mitigation
Saturated NaHCO₃ (aq)	Default/Recommended Method. Ideal for most applications, including those with moderately acid- or base-sensitive products.	Efficiently neutralizes HCl.[2] Mildly basic, minimizing risk of product degradation. Readily available and inexpensive.	Can generate significant CO₂ gas, leading to foaming/pressure buildup. Mitigation: Use a vessel with ample headspace and add the reaction mixture slowly.
Dilute NaOH (aq) (~1M)	For reactions where the product is known to be stable to strong bases.	More potent base, ensuring rapid and complete neutralization of HCl.	Highly caustic; can hydrolyze sensitive functional groups (e.g., esters). Highly exothermic. Mitigation: Maintain strict temperature control (≤ 0 °C).
Water (H₂O)	Not recommended as a primary quenching agent.	-	Quench is exothermic and generates corrosive HCl gas, which can damage equipment and degrade acid-sensitive products.[4]
Isopropanol / Methanol	For products that are highly sensitive to water or aqueous bases.	Non-aqueous quench avoids hydrolysis. Reacts to form a stable carbamate.	Less common; requires a subsequent aqueous workup. Introduces another reagent that must be removed.

Q4: What is the standard operating procedure for quenching?

The following protocol outlines a safe and effective method for quenching a reaction containing phenylcarbylamine chloride using the recommended reverse addition technique.

Standard Operating Procedure: Reverse Quench with Saturated Sodium Bicarbonate

Personnel Protective Equipment (PPE): Chemical splash goggles, face shield, lab coat, and appropriate chemical-resistant gloves (e.g., nitrile) are mandatory. This procedure must be performed in a certified chemical fume hood.

• Prepare the Quenching Vessel:

  • In a separate flask, appropriately sized to be no more than 1/3 full at the end of the procedure, add a volume of saturated aqueous sodium bicarbonate solution at least equal to the volume of the reaction mixture.

  • Equip the flask with a magnetic stir bar or overhead stirrer and begin vigorous stirring.

  • Place the flask in an ice/water bath to cool the solution to 0 °C.

• Dilute the Reaction Mixture:

  • In the primary reaction vessel, dilute the crude reaction mixture with an equal volume of an inert, water-immiscible organic solvent (e.g., dichloromethane, ethyl acetate).

• Perform the Quench:

  • Using a dropping funnel or syringe pump for precise control, add the diluted reaction mixture slowly and dropwise to the vigorously stirred, cooled sodium bicarbonate solution.

  • CRITICAL: Monitor the internal temperature of the quenching vessel. Do not allow it to rise above 10 °C. Adjust the addition rate as necessary. Be aware of gas evolution (CO₂) and ensure the addition is slow enough to prevent excessive foaming.

• Complete the Workup:

  • Once the addition is complete, allow the mixture to stir at 0 °C for an additional 15-20 minutes.

  • Remove the ice bath and allow the mixture to warm to room temperature.

  • Transfer the biphasic mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer one or two more times with the organic solvent.

  • Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate in vacuo to yield the crude product.

III. Visualization of the Quenching Workflow

The following diagram illustrates the decision-making process and procedural flow for safely quenching phenylcarbylamine chloride.

Caption: Workflow for the safe quenching of phenylcarbylamine chloride.

IV. References

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Phenylcarbylamine Chloride. Retrieved from nj.gov. [Link]

• PubChem. (n.d.). Phenylimidocarbonyl chloride. National Center for Biotechnology Information. Retrieved from pubchem.ncbi.nlm.nih.gov. [Link]

• Doubtnut. (2021). Hydrolysis of phenylisocyanide forms. YouTube. [Link]

• Virginia Tech Chemistry Department. (2006). Quenching Reactive Substances. Retrieved from KGROUP. [Link]

• Synthesis of Organic Compounds. (n.d.). Preparation of phenylcarbonimidoyl dichloride (phenyl isocyanide dichloride). Retrieved from orgsyn.org. [Link]

• Allen Career Institute. (n.d.). Hydrolysis of phenyl isocyanide forms. Retrieved from allen.ac.in. [Link]

• Physics Wallah. (2022). Hydrolysis of phenyl isocyanide forms. YouTube. [Link]

• askIITians. (2017). Convert aniline to phenylisocyanide and give me whole process. [Link]

• Reddit. (2022). Quenching guide. r/Chempros. [Link]

Sources

• 1. CAS 622-44-6: N-Phenylcarbonimidic dichloride | CymitQuimica [cymitquimica.com]
• 2. kgroup.du.edu [kgroup.du.edu]
• 3. Phenylimidocarbonyl chloride | C7H5Cl2N | CID 12145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. PHENYL ISOCYANIDE DICHLORIDE | 622-44-6 [chemicalbook.com]
• 5. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Navigating the Challenges of Phenylcarbylamine Chloride: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for handling phenylcarbylamine chloride (also known as phenyl isocyanide dichloride). This guide is designed to provide you with practical, in-depth information to safely and effectively manage the lachrymatory and other hazardous properties of this compound in your laboratory. As a potent electrophile and a historical chemical warfare agent, phenylcarbylamine chloride demands rigorous adherence to safety protocols.[1][2][3] This resource, structured in a question-and-answer format, addresses common challenges and provides troubleshooting solutions grounded in established safety and chemical principles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the properties and hazards of phenylcarbylamine chloride.

Q1: What are the primary hazards associated with phenylcarbylamine chloride?

A1: Phenylcarbylamine chloride is a highly toxic and corrosive compound with multiple hazard classifications.[4] The primary routes of exposure are inhalation and skin absorption.[4][5][6] It is a severe irritant to the eyes, skin, and respiratory system, causing immediate and pronounced tearing (lachrymatory effect), coughing, and difficulty breathing.[4][7] Inhalation can lead to pulmonary edema, and in severe cases, may be fatal.[4] It is also harmful if swallowed.[4][8]

Q2: What are the key physical and chemical properties of phenylcarbylamine chloride I should be aware of?

A2: It is a pale-yellow, oily liquid with a distinct onion-like odor.[1][2][3][4][5][6][7][9] It is insoluble in water but soluble in alcohol.[4][5][6] The compound is combustible but does not burn readily.[5][9] However, upon heating, it may decompose to produce corrosive and toxic fumes, including nitrogen oxides, hydrogen chloride, and phosgene.[7] Containers may explode when heated.[5][7][9]

Property	Value	Source
Molecular Formula	C₇H₅Cl₂N	[1][4]
Molar Mass	174.02 g/mol	[1]
Boiling Point	210 °C at 760 mmHg	[1][4]
Density	~1.265 g/cm³	[4][5][6]

Q3: How should phenylcarbylamine chloride be stored?

A3: Store in tightly closed containers in a cool, well-ventilated area, away from light and sources of ignition.[7] It should be stored in a locked-up area or one that is only accessible to qualified or authorized personnel.[8][10] Phenylcarbylamine chloride is incompatible with strong oxidizing agents, water, and alcohols.[4][5][6][7]

Section 2: Troubleshooting Guide - Managing Exposures and Spills

This section provides step-by-step guidance for addressing specific incidents involving phenylcarbylamine chloride.

Q4: I have been exposed to phenylcarbylamine chloride vapors and my eyes are tearing uncontrollably. What should I do?

A4: Immediate action is critical to mitigate the effects of exposure. Follow this protocol:

• Evacuate: Immediately move to an area with fresh air. If you are working in a fume hood, close the sash.

• Alert Colleagues: Inform your colleagues of the exposure so they can assist and take necessary precautions.

• Eye Irrigation: Proceed immediately to an emergency eyewash station and rinse your eyes cautiously with water for several minutes.[8][11] If you are wearing contact lenses, remove them if it is safe to do so and continue rinsing.[8][11]

• Seek Medical Attention: Even if the initial symptoms subside, it is imperative to seek immediate medical attention.[12] Inform the medical personnel of the specific chemical you were exposed to.

• Report the Incident: Report the exposure to your laboratory supervisor and follow your institution's incident reporting procedures.

Q5: I've spilled a small amount of phenylcarbylamine chloride on my gloved hand. What is the correct procedure?

A5: Skin contact can cause severe irritation and the compound can be absorbed through the skin.[7]

• Immediate Removal of Contaminated PPE: Carefully remove the contaminated glove, avoiding contact with your skin.

• Wash Thoroughly: Immediately wash the affected area with plenty of soap and water.[7][8][11]

• Change Clothing: If there is any chance the chemical has come into contact with your clothing, remove the contaminated items promptly.[7][8]

• Seek Medical Advice: Monitor the affected area for any signs of irritation. It is advisable to seek medical advice following any skin exposure.[8]

• Dispose of Contaminated Materials: The contaminated glove and any other materials used for cleanup should be disposed of as hazardous waste according to your institution's guidelines.[7]

Q6: A small spill of phenylcarbylamine chloride has occurred inside the fume hood. How do I safely decontaminate the area?

A6: A spill inside a fume hood should be handled promptly and carefully to prevent further exposure.

• Ensure Ventilation: Keep the fume hood running to contain the vapors.

• Restrict Access: Ensure that only personnel trained in handling hazardous spills are involved in the cleanup.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and eye protection. A respirator may be necessary depending on the size of the spill and the ventilation.[7][13]

• Absorb the Spill: Cover the spill with an inert absorbent material such as vermiculite, dry sand, or earth.[7]

• Collect and Dispose: Carefully collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal.[7]

• Decontaminate the Surface: Wash the spill area with a suitable decontamination solution (e.g., a solution of sodium bicarbonate) and then with soap and water.

• Final Wipe Down: Perform a final wipe down of the area with a clean, damp cloth.

• Dispose of all materials used in the cleanup as hazardous waste. [7]

Section 3: Experimental Protocols and Workflows

This section provides a detailed protocol for the safe handling and use of phenylcarbylamine chloride in a laboratory setting.

Protocol: Safe Handling and Quenching of Phenylcarbylamine Chloride

Objective: To provide a standardized procedure for the safe handling of phenylcarbylamine chloride during a chemical reaction and the subsequent quenching of any unreacted material.

Materials:

• Phenylcarbylamine chloride

• Appropriate reaction vessel and glassware

• Inert atmosphere setup (e.g., nitrogen or argon)

• Fume hood

• Personal Protective Equipment (PPE): chemical-resistant gloves, lab coat, safety glasses, and face shield. A respirator with an appropriate cartridge should be available.[13]

• Quenching solution (e.g., a dilute solution of a primary or secondary amine in an inert solvent, or a basic solution like sodium hydroxide)

• Inert absorbent material for spills

Procedure:

• Preparation:

  • Ensure the fume hood is functioning correctly.

  • Don all required PPE before handling the reagent.

  • Set up the reaction glassware under an inert atmosphere.

• Handling and Dispensing:

  • Phenylcarbylamine chloride should always be handled within a certified chemical fume hood.[8]

  • Use a syringe or cannula to transfer the liquid to the reaction vessel to minimize exposure to air and moisture.

  • The container of phenylcarbylamine chloride should be kept tightly closed when not in use.[8]

• Reaction:

  • Perform the reaction under an inert atmosphere.

  • Monitor the reaction for any signs of uncontrolled exotherm or pressure buildup.

• Quenching:

  • Upon completion of the reaction, any excess phenylcarbylamine chloride must be safely quenched.

  • Slowly add the quenching solution to the reaction mixture while maintaining an inert atmosphere and cooling the reaction vessel in an ice bath. The reaction with quenching agents can be exothermic.

  • Allow the quenched mixture to stir for a sufficient amount of time to ensure complete neutralization of the phenylcarbylamine chloride.

• Work-up and Waste Disposal:

  • Proceed with the reaction work-up as required by the specific experimental procedure.

  • All waste materials, including the quenched reaction mixture and any contaminated items, must be disposed of as hazardous waste in accordance with institutional and regulatory guidelines.[8]

Visualization of the Decontamination Workflow

The following diagram illustrates the decision-making process for handling a phenylcarbylamine chloride spill.

Caption: Decision workflow for responding to a phenylcarbylamine chloride spill.

References

• New Jersey Department of Health. (n.d.). Right to Know Hazardous Substance Fact Sheet: Phenylcarbylamine Chloride. Retrieved from [Link]

• PubChem. (n.d.). Phenylimidocarbonyl chloride. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (2023, December 2). Phenylcarbylamine chloride. Retrieved from [Link]

• Grokipedia. (n.d.). Phenylcarbylamine chloride. Retrieved from [Link]

• MilliporeSigma. (2024, July 2). Safety Data Sheet: Phenyl isocyanide dichloride. Retrieved from [Link]

• Starshine Chemical. (n.d.). Phenyl Isocyanide Dichloride. Retrieved from [Link]

• Wikiwand. (n.d.). Phenylcarbylamine chloride. Retrieved from [Link]

• PrepChem. (n.d.). Preparation of phenylcarbonimidoyl dichloride (phenyl isocyanide dichloride). Retrieved from [Link]

• PubChem. (n.d.). Phenylimidocarbonyl chloride. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. Phenylcarbylamine chloride - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Phenylcarbylamine chloride - Wikiwand [wikiwand.com]
• 4. Buy Phenylcarbylamine chloride | 622-44-6 [smolecule.com]
• 5. PHENYL ISOCYANIDE DICHLORIDE | 622-44-6 [chemicalbook.com]
• 6. PHENYLCARBYLAMINE CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. nj.gov [nj.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Phenylimidocarbonyl chloride | C7H5Cl2N | CID 12145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Phenyl Isocyanide Dichloride | Starshinechemical [starshinechemical.com]
• 12. fishersci.com [fishersci.com]
• 13. 二氯代苯胩 98% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Mastering Selectivity in Phenylcarbylamine Chloride Reactions

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with in-depth guidance on improving the selectivity of reactions involving phenylcarbylamine chloride (also known as phenylisocyanide dichloride). This highly reactive intermediate is a valuable tool in synthetic chemistry, but its utility is often hampered by challenges in controlling reaction outcomes. This guide, presented in a troubleshooting and FAQ format, offers practical, field-proven insights to help you navigate these complexities and achieve your desired synthetic targets with greater precision.

I. Understanding the Reactivity of Phenylcarbylamine Chloride

Phenylcarbylamine chloride (C₆H₅N=CCl₂) is a potent electrophile, susceptible to attack by a wide range of nucleophiles at the central carbon atom. Its reactivity is primarily characterized by two main classes of transformations: nucleophilic substitution and Friedel-Crafts-type reactions. Understanding the underlying mechanisms of these reactions is paramount to controlling selectivity.

Figure 1: Core reaction pathways of phenylcarbylamine chloride.

II. Troubleshooting Guide: Common Selectivity Challenges

This section addresses specific issues you may encounter during your experiments, providing potential causes and actionable solutions.

A. Nucleophilic Substitution Reactions

Question 1: My reaction with a primary amine yields a mixture of mono- and di-substituted products. How can I favor the mono-substituted product?

Answer:

Achieving selective mono-substitution is a common challenge due to the high reactivity of phenylcarbylamine chloride. The initially formed mono-substituted product, a chloroformamidine, can be susceptible to a second nucleophilic attack.

Potential Causes & Solutions:

• Stoichiometry and Addition Order:

  • Cause: Using an excess of the amine or adding the phenylcarbylamine chloride too quickly can lead to localized high concentrations of the nucleophile, favoring di-substitution.

  • Solution: Employ a strict 1:1 stoichiometry of the amine to phenylcarbylamine chloride. More effectively, use a slight excess of phenylcarbylamine chloride and add the amine dropwise to a cooled solution of the dichloride. This ensures that the amine is the limiting reagent at all times.

• Reaction Temperature:

  • Cause: Higher temperatures increase the rate of the second substitution reaction.

  • Solution: Conduct the reaction at low temperatures (e.g., -78 °C to 0 °C). This will slow down both reactions, but often has a more pronounced effect on the second, typically slower, substitution. Monitor the reaction closely by TLC or LC-MS to quench it upon consumption of the starting amine.

• Solvent Choice:

  • Cause: Polar aprotic solvents can stabilize charged intermediates, potentially facilitating the second substitution.

  • Solution: Consider using less polar, non-protic solvents such as toluene or dichloromethane. These solvents are less likely to promote the formation of ionic intermediates that may lead to undesired side reactions.

• In-situ Trapping:

  • Cause: The mono-substituted product is still reactive.

  • Solution: If the desired outcome is a subsequent reaction with a different nucleophile, consider a one-pot, two-step approach where the second nucleophile is added after the formation of the mono-substituted intermediate.

Table 1: General Conditions for Favoring Mono- vs. Di-substitution

Parameter	Favoring Mono-substitution	Favoring Di-substitution
Stoichiometry (Amine:Dichloride)	1:1 or slight excess of dichloride	≥ 2:1
Temperature	Low (-78 °C to 0 °C)	Room temperature to elevated
Addition	Slow addition of amine	Rapid mixing
Solvent	Non-polar (e.g., Toluene)	Polar aprotic (e.g., Acetonitrile)

Question 2: I am observing significant hydrolysis of my phenylcarbylamine chloride, leading to the formation of phenyl isocyanate and ultimately N,N'-diphenylurea. How can I prevent this?

Answer:

Phenylcarbylamine chloride is highly sensitive to moisture. Hydrolysis is a common side reaction that can significantly reduce the yield of the desired product.

Potential Causes & Solutions:

• Inadequate Drying of Reagents and Glassware:

  • Cause: Trace amounts of water in solvents, reagents, or on the surface of glassware are sufficient to cause hydrolysis.

  • Solution: Rigorously dry all glassware in an oven and cool under an inert atmosphere (e.g., nitrogen or argon). Use freshly distilled, anhydrous solvents. If using commercial anhydrous solvents, ensure they are from a freshly opened bottle or have been properly stored over molecular sieves.

• Atmospheric Moisture:

  • Cause: Exposure of the reaction to the atmosphere can introduce moisture.

  • Solution: Conduct the reaction under a positive pressure of an inert gas. Use septa and syringes for the transfer of reagents.

Figure 2: Hydrolysis pathway leading to N,N'-diphenylurea.

B. Friedel-Crafts Reactions

Question 3: My Friedel-Crafts reaction with a substituted arene is giving me a mixture of ortho and para isomers. How can I improve the regioselectivity for the para product?

Answer:

The regioselectivity of Friedel-Crafts reactions is governed by both electronic and steric factors. While activating groups on the arene direct substitution to the ortho and para positions, achieving high para-selectivity is often desired to avoid isomeric mixtures that are difficult to separate.[1][2]

Potential Causes & Solutions:

• Lewis Acid Catalyst:

  • Cause: The choice and amount of Lewis acid can influence the steric bulk of the electrophilic species.

  • Solution: Employ a bulky Lewis acid catalyst, such as aluminum trichloride (AlCl₃) or ferric chloride (FeCl₃).[2] The coordination of the Lewis acid to the nitrogen or chlorine atoms of phenylcarbylamine chloride can create a sterically hindered electrophile that preferentially attacks the less sterically encumbered para position of the arene.

• Reaction Temperature:

  • Cause: At higher temperatures, the reaction may be under thermodynamic control, potentially leading to a mixture of isomers.

  • Solution: Running the reaction at lower temperatures (e.g., 0 °C or below) often favors the kinetically controlled product, which in many cases is the para isomer due to steric hindrance.

• Solvent:

  • Cause: The solvent can influence the reactivity and effective size of the catalytic complex.

  • Solution: Non-polar solvents like carbon disulfide or nitrobenzene are traditionally used in Friedel-Crafts reactions. Experimenting with different solvents can sometimes modulate the regioselectivity.

Table 2: Factors Influencing Para-Selectivity in Friedel-Crafts Reactions

Factor	Condition to Favor Para-Substitution	Rationale
Lewis Acid	Bulky (e.g., AlCl₃, FeCl₃)	Increases steric hindrance of the electrophile.
Temperature	Low (0 °C or below)	Favors the kinetically controlled, less sterically hindered product.
Arene Substituent	Bulky activating group	Increases steric hindrance at the ortho positions.

III. Frequently Asked Questions (FAQs)

Q1: What are the primary safety precautions I should take when working with phenylcarbylamine chloride?

A1: Phenylcarbylamine chloride is a highly toxic and corrosive compound and should be handled with extreme caution in a well-ventilated fume hood.[3][4] Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile or neoprene), safety goggles, and a lab coat. Avoid inhalation of its vapors, which have a pungent, onion-like odor, and prevent any skin contact.[3] Have an emergency plan in place and ensure that a safety shower and eyewash station are readily accessible.

Q2: How should I properly quench a reaction containing unreacted phenylcarbylamine chloride?

A2: Unreacted phenylcarbylamine chloride should be quenched carefully. A common and effective method is the slow, dropwise addition of a nucleophilic amine, such as a solution of aniline or another primary amine, to the cooled reaction mixture. This will convert the reactive dichloride into a more stable and less hazardous urea derivative. Alternatively, slow addition of a solution of sodium or potassium hydroxide in a suitable alcohol can be used, but this may be more exothermic. Always perform the quench in a fume hood and behind a safety shield.

Q3: Can I use phenylcarbylamine chloride to synthesize unsymmetrical carbodiimides?

A3: Yes, phenylcarbylamine chloride is a useful precursor for unsymmetrical carbodiimides. This can be achieved through a stepwise addition of two different amines. The first amine is added under conditions that favor mono-substitution (as described in the troubleshooting section). After the formation of the chloroformamidine intermediate, the second amine is added to displace the remaining chlorine atom, yielding the unsymmetrical carbodiimide.

Figure 3: Stepwise synthesis of unsymmetrical carbodiimides.

Q4: Is it possible to synthesize isothiocyanates from phenylcarbylamine chloride?

A4: While not the most direct route, it is conceptually possible. The synthesis of isothiocyanates often involves the reaction of a primary amine with a thiocarbonyl source.[5] Phenylcarbylamine chloride could potentially react with a source of sulfide, such as sodium sulfide or hydrogen sulfide, to replace the chlorine atoms with sulfur, which might then rearrange to form phenyl isothiocyanate. However, direct synthesis from aniline and carbon disulfide is a more common and generally higher-yielding method.[5]

Q5: What are some common byproducts to look out for in reactions involving phenylcarbylamine chloride?

A5: Besides the products of over-reaction (di-substitution) and hydrolysis (phenyl isocyanate and ureas), other potential byproducts can arise from the decomposition of the starting material, especially at elevated temperatures. This can lead to the formation of complex, tar-like materials. In Friedel-Crafts reactions, polyalkylation or acylation of the arene can occur if the product is more activated than the starting material, although this is less common in acylations.[1]

IV. Experimental Protocols

Protocol 1: Selective Mono-amination of Phenylcarbylamine Chloride

• Preparation: Under an inert atmosphere (N₂ or Ar), add a solution of phenylcarbylamine chloride (1.0 eq) in anhydrous toluene to a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Cooling: Cool the solution to -20 °C using a suitable cooling bath.

• Amine Addition: Add a solution of the primary amine (0.95 eq) in anhydrous toluene to the dropping funnel and add it dropwise to the stirred solution of phenylcarbylamine chloride over 30-60 minutes, ensuring the internal temperature does not exceed -15 °C.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 1-2 hours after the addition is finished.

• Work-up: Once the starting amine is consumed, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude chloroformamidine can then be purified by column chromatography or used directly in the next step.

Protocol 2: Para-Selective Friedel-Crafts Reaction with Toluene

• Preparation: To a flame-dried, three-necked flask under an inert atmosphere, add anhydrous aluminum trichloride (1.1 eq) and anhydrous carbon disulfide.

• Cooling: Cool the suspension to 0 °C with an ice bath.

• Reagent Addition: Slowly add a solution of phenylcarbylamine chloride (1.0 eq) in anhydrous carbon disulfide to the stirred suspension. Then, add toluene (1.5 eq) dropwise.

• Reaction: Allow the reaction to stir at 0 °C for 2-4 hours, monitoring by GC-MS for the formation of the para-substituted product.

• Quenching: Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

• Extraction and Purification: Extract the aqueous layer with dichloromethane. Combine the organic layers, wash with water, saturated sodium bicarbonate solution, and brine. Dry over anhydrous magnesium sulfate, filter, and concentrate to give the crude product, which can be purified by column chromatography.

V. References

• March, J. Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 4th ed.; Wiley: New York, 1992.

• Olah, G. A. Friedel-Crafts and Related Reactions; Wiley-Interscience: New York, 1963-1965; Vols. 1-4.

• PubChem. Phenylimidocarbonyl chloride. [Link]

• Organic Syntheses. Phenyl isothiocyanate. [Link]

Sources

• 1. adichemistry.com [adichemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. prepchem.com [prepchem.com]
• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Phenylcarbylamine Chloride and Phosgene for Researchers in Synthetic Chemistry

For professionals engaged in the intricate world of drug development and organic synthesis, the choice of reagents is paramount. The reactivity and selectivity of an electrophile can dictate the success or failure of a synthetic route. This guide provides an in-depth, objective comparison of two potent electrophiles: phenylcarbylamine chloride (also known as phenyl isocyanide dichloride) and phosgene. By examining their electronic structures, and providing supporting experimental frameworks, this document aims to equip researchers with the critical insights needed to make informed decisions in their synthetic endeavors.

Introduction: Two Potent Electrophiles at a Glance

Both phenylcarbylamine chloride and phosgene are highly reactive compounds, valued for their ability to introduce carbonyl or carbonyl-like functionalities. However, their structural differences give rise to distinct reactivity profiles.

Phosgene (COCl₂) is a planar molecule and the simplest acyl chloride, derived from carbonic acid.[1][2] Its high electrophilicity stems from the electron-withdrawing nature of the two chlorine atoms and the oxygen atom, making the central carbon atom highly susceptible to nucleophilic attack.[2] Industrially, it is produced by passing purified carbon monoxide and chlorine gas over activated carbon.[1][3] Due to its extreme toxicity, it is often generated in situ or replaced by safer surrogates like diphosgene or triphosgene.[1][4]

Phenylcarbylamine Chloride (C₆H₅N=CCl₂) , also known as phenyl isocyanide dichloride or phenyliminophosgene, is an isocyanide dichloride featuring a phenyl group attached to the nitrogen atom.[5][6][7][8] Its synthesis typically involves the chlorination of phenyl isothiocyanate.[6][9] The reactivity of phenylcarbylamine chloride is centered on the electrophilic carbon of the dichloromethylene group.[5]

Below is a summary of their key physical properties:

Property	Phenylcarbylamine Chloride	Phosgene
Formula	C₇H₅Cl₂N	COCl₂
Molar Mass	174.02 g/mol [7]	98.91 g/mol [1]
Appearance	Pale-yellow, oily liquid[5][8]	Colorless gas[1]
Odor	Onion-like[5][8]	Freshly cut hay or grass[1]
Boiling Point	210 °C[7]	8.3 °C[1]
Solubility	Soluble in alcohol, ether, and benzene; insoluble in water.[8][10]	Soluble in benzene, toluene, and acetic acid; hydrolyzes in water.[1]

A Comparative Analysis of Reactivity: Electronic and Steric Considerations

The reactivity of these two molecules is fundamentally governed by the electrophilicity of the central carbon atom. While both are potent electrophiles, a nuanced comparison reveals significant differences.

Electronic Effects: A Tale of Two Double Bonds

The electrophilicity of the central carbon in both molecules is influenced by inductive and resonance (mesomeric) effects.

• Phosgene: The carbon atom in phosgene is bonded to two highly electronegative chlorine atoms and an even more electronegative oxygen atom. This results in a strong inductive withdrawal of electron density from the carbon, making it highly electron-deficient and thus extremely reactive towards nucleophiles. The C=O bond is significantly more polar than a C=N bond due to the greater electronegativity of oxygen (3.5) compared to nitrogen (3.0).[5][11]

• Phenylcarbylamine Chloride: In phenylcarbylamine chloride, the carbon is also bonded to two chlorine atoms, which exert a strong -I (negative inductive) effect.[12] However, it is also double-bonded to a nitrogen atom, which is less electronegative than oxygen.[13] Furthermore, the nitrogen atom is attached to a phenyl group. The phenyl group exhibits a -I effect due to the sp² hybridization of its carbons but can also exert a +M (positive mesomeric or resonance) effect by donating its π-electrons into the C=N bond.[12][14] This resonance donation can partially offset the electron deficiency at the carbon center, making it a slightly "softer" electrophile compared to phosgene.

The resonance structures below illustrate the electron donation from the phenyl group in phenylcarbylamine chloride:

Caption: Resonance delocalization in phenylcarbylamine chloride.

Steric Hindrance

The phenyl group in phenylcarbylamine chloride introduces significant steric bulk around the reactive center compared to the relatively small phosgene molecule. This steric hindrance can influence the rate of reaction, particularly with bulky nucleophiles.

Reactivity with Nucleophiles: A Comparative Overview

Based on the electronic and steric factors discussed, a general trend in reactivity can be predicted:

• With Hard Nucleophiles (e.g., H₂O, ROH): Phosgene is expected to be more reactive due to the higher electrophilicity of its carbonyl carbon. Phenylcarbylamine chloride is also reactive but may require more forcing conditions. Phenylcarbylamine chloride is reported to be incompatible with water and alcohols, reacting vigorously.[5] Phosgene reacts with water to produce carbon dioxide and hydrogen chloride.[1]

• With Soft Nucleophiles (e.g., Amines): Both reagents react readily with amines. Phosgene reacts with primary amines to form isocyanates.[1] Phenylcarbylamine chloride can react with primary amines to form carbodiimides.[3] The reaction of phosgene with aniline is a well-established industrial process.[15]

The following diagram illustrates the general reaction pathways:

Caption: General reaction pathways for phosgene and phenylcarbylamine chloride.

Experimental Protocols for Comparative Reactivity Analysis

To provide a practical framework for comparing the reactivity of these two reagents, the following detailed experimental protocols are presented. These protocols are designed to be conducted under identical conditions (e.g., solvent, temperature, concentration) to allow for a meaningful comparison of reaction rates and product yields.

Reaction with a Primary Amine: Aniline

This experiment compares the rate of reaction of phosgene and phenylcarbylamine chloride with aniline to form N,N'-diphenylurea (from phosgene) and N,N'-diphenylcarbodiimide (from phenylcarbylamine chloride), respectively.

Workflow for Comparative Amine Reaction:

Caption: Workflow for comparing the reactivity with aniline.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 1 M solution of phosgene in anhydrous toluene. (EXTREME CAUTION: Phosgene is highly toxic. Handle only in a well-ventilated fume hood with appropriate personal protective equipment).

  • Prepare a 1 M solution of phenylcarbylamine chloride in anhydrous toluene.

  • Prepare a 2 M solution of aniline in anhydrous toluene.

• Reaction Setup:

  • In two separate three-necked flasks equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, place equal volumes of the phosgene and phenylcarbylamine chloride solutions.

  • Cool both flasks to 0 °C in an ice bath.

• Reaction Execution:

  • Simultaneously, add the aniline solution dropwise to both flasks over a period of 10 minutes.

  • After the addition is complete, stir the reactions at 0 °C.

• Monitoring and Analysis:

  • At regular intervals (e.g., 5, 15, 30, 60 minutes), withdraw a small aliquot from each reaction mixture.

  • Immediately quench the aliquot with a solution of a secondary amine (e.g., diethylamine) to consume any unreacted electrophile.

  • Analyze the quenched aliquots by HPLC or GC to determine the concentration of aniline, phosgene/phenylcarbylamine chloride, and the respective products.[3]

• Work-up and Product Isolation:

  • Once the reaction is complete (as determined by monitoring), quench the reaction by slowly adding an excess of a suitable amine.

  • Wash the reaction mixture with dilute HCl and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the products by recrystallization or column chromatography.

Reaction with an Alcohol: Phenol

This experiment compares the reactivity of phosgene and phenylcarbylamine chloride with phenol.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare 1 M solutions of phosgene and phenylcarbylamine chloride in anhydrous dichloromethane.

  • Prepare a 1 M solution of phenol in anhydrous dichloromethane containing 1 equivalent of a non-nucleophilic base (e.g., pyridine).

• Reaction Setup:

  • Set up two reactions as described in the aniline protocol.

• Reaction Execution:

  • Slowly add the phenol/pyridine solution to each flask at 0 °C.

  • Allow the reactions to warm to room temperature and stir.

• Monitoring and Analysis:

  • Monitor the reactions by TLC, HPLC, or GC to follow the consumption of phenol.

• Work-up and Product Isolation:

  • Upon completion, wash the reaction mixtures with water, dilute NaHCO₃ solution, and brine.

  • Dry the organic layers, concentrate, and purify the products.

Data Presentation and Expected Outcomes

The quantitative data from the kinetic monitoring of the reactions can be summarized in the following tables:

Table 1: Comparative Reactivity with Aniline

Time (min)	% Aniline Consumed (Phosgene)	% Product Yield (Phosgene)	% Aniline Consumed (Phenylcarbylamine Chloride)	% Product Yield (Phenylcarbylamine Chloride)
5
15
30
60

Table 2: Comparative Reactivity with Phenol

Time (hr)	% Phenol Consumed (Phosgene)	% Product Yield (Phosgene)	% Phenol Consumed (Phenylcarbylamine Chloride)	% Product Yield (Phenylcarbylamine Chloride)
1
3
6
24

Expected Outcomes:

Based on the theoretical analysis, it is anticipated that phosgene will exhibit a significantly higher reaction rate with both aniline and phenol compared to phenylcarbylamine chloride under identical conditions. This is primarily due to the greater electrophilicity of the carbonyl carbon in phosgene. The steric bulk of the phenyl group in phenylcarbylamine chloride may also contribute to a slower reaction rate.

Conclusion: Selecting the Appropriate Reagent

The choice between phenylcarbylamine chloride and phosgene will ultimately depend on the specific requirements of the synthesis.

• Phosgene is the reagent of choice when a highly reactive and unhindered electrophile is required for reactions such as the formation of isocyanates, carbonates, and chloroformates. Its small size and high electrophilicity ensure rapid and often high-yielding transformations. However, its extreme toxicity necessitates specialized handling procedures and equipment.

• Phenylcarbylamine chloride offers a more sterically hindered and potentially more selective electrophile. The presence of the phenyl group can modulate its reactivity, making it a valuable tool for the synthesis of specific structures like carbodiimides. While still a toxic and reactive compound, it is a liquid at room temperature, which can offer handling advantages over gaseous phosgene in certain laboratory settings.

By understanding the fundamental differences in their electronic structure and steric profiles, and by employing rigorous comparative experimental methodologies, researchers can harness the unique reactivity of each of these powerful reagents to advance their synthetic goals.

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A Comparative Guide to Spectroscopic Analysis for Confirming the Purity of Synthesized Phenylcarbylamine Chloride

For Researchers, Scientists, and Drug Development Professionals

Phenylcarbylamine chloride is a reactive organic compound utilized in specialized chemical syntheses.[1][2] Its high reactivity necessitates stringent purity control, as impurities can lead to undesirable side reactions, lower yields, and compromised integrity of the final products. This guide details the application of Fourier-Transform Infrared (FTIR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) for this purpose.

The Critical Role of Purity in Synthesis

In any synthetic pathway, particularly in drug development and materials science, the purity of intermediates is paramount. For a compound like phenylcarbylamine chloride, which can be synthesized via the chlorination of phenyl isothiocyanate, residual starting materials or byproducts can significantly impact subsequent reactions.[1][3] Spectroscopic techniques offer a powerful suite of tools to probe the molecular structure and composition of the synthesized compound, providing definitive evidence of its identity and purity.[4][5]

Comparative Spectroscopic Methodologies

A multi-faceted spectroscopic approach is the most rigorous method for purity confirmation. Each technique provides unique and complementary information about the molecule's structure and environment.

Fourier-Transform Infrared (FTIR) Spectroscopy: The Functional Group Fingerprint

Principle: FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of its chemical bonds. Specific functional groups absorb at characteristic frequencies, providing a "fingerprint" of the molecule.[6] For phenylcarbylamine chloride, the key is to identify the characteristic vibrations of the isocyanide dichloride group and the phenyl ring, while ensuring the absence of bands corresponding to potential impurities.

Experimental Data Comparison:

Sample	Key FTIR Absorptions (cm⁻¹)	Interpretation
High-Purity Phenylcarbylamine Chloride	~2150-2170 (strong, sharp) ~1600, ~1490, ~1450 (aromatic C=C) ~760, ~690 (monosubstituted benzene)	The strong absorption around 2150-2170 cm⁻¹ is characteristic of the N=C stretch in the isocyanide dichloride moiety.[7][8] The aromatic peaks confirm the presence of the phenyl group.
Impure Sample	~2150-2170 (present) ~2050-2150 (broad) ~1700 (C=O)	The presence of a broad peak in the isothiocyanate region (~2050-2150 cm⁻¹) suggests incomplete reaction of the phenyl isothiocyanate starting material. A carbonyl peak (~1700 cm⁻¹) could indicate hydrolysis to a formamide derivative.[8]

Causality in Spectral Features: The sharpness and intensity of the isocyanide dichloride peak are direct indicators of its concentration and the homogeneity of its chemical environment. Broadening of this peak or the appearance of extraneous peaks are clear signs of impurities that disrupt this homogeneity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unveiling the Molecular Skeleton

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei (commonly ¹H and ¹³C) to provide detailed information about the structure and connectivity of atoms in a molecule.[9] Chemical shifts, splitting patterns, and integration values in ¹H NMR, along with the number and chemical shifts of signals in ¹³C NMR, allow for an unambiguous structural elucidation.

Experimental Data Comparison:

¹H NMR Data (in CDCl₃)

Sample	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
High-Purity Phenylcarbylamine Chloride	7.2-7.5	Multiplet	5H	Aromatic Protons (C₆H₅)
Impure Sample	7.2-7.5 ~8.3 (broad singlet)	Multiplet Singlet	5H 1H	Aromatic Protons Formamide proton (-NHCHO)

¹³C NMR Data (in CDCl₃)

Sample	Key Chemical Shifts (δ, ppm)	Assignment
High-Purity Phenylcarbylamine Chloride	~125-135 (multiple peaks) ~140	Aromatic Carbons Isocyanide Dichloride Carbon (N=C Cl₂)
Impure Sample	~125-135 ~140 ~160	Aromatic Carbons Isocyanide Dichloride Carbon Carbonyl Carbon (C=O)

Rationale for Peak Assignments: In a pure sample, the ¹H NMR will show a clean multiplet for the aromatic protons. The presence of a broad singlet around 8.3 ppm is a strong indicator of a formamide impurity, resulting from hydrolysis.[8] Similarly, the ¹³C NMR of a pure sample will display the expected aromatic signals and the unique downfield signal for the isocyanide dichloride carbon. An impurity with a carbonyl group will introduce a new signal in the ~160 ppm region.

Mass Spectrometry: The Definitive Molecular Weight

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules.[5] It provides the molecular weight of the compound and fragmentation patterns that can help confirm its structure.

Experimental Data Comparison:

Sample	Molecular Ion Peak (m/z)	Key Fragment Ions (m/z)	Interpretation
High-Purity Phenylcarbylamine Chloride	173/175/177 (in ~9:6:1 ratio)	103 (M - CCl₂)⁺, 77 (C₆H₅)⁺	The isotopic pattern of the molecular ion peak is characteristic of a molecule containing two chlorine atoms.[10] The fragment ions correspond to the loss of the dichloromethylene group and the phenyl cation.
Impure Sample	173/175/177 135	103, 77 103, 77	The presence of a molecular ion at m/z 135 corresponds to phenyl isothiocyanate, the starting material.

Trustworthiness of Isotopic Patterns: The naturally occurring isotopes of chlorine (³⁵Cl and ³⁷Cl) create a distinctive pattern in the mass spectrum for chlorine-containing compounds. The observation of the correct isotopic ratio for the molecular ion provides a high level of confidence in the elemental composition of the synthesized molecule.

Experimental Protocols

FTIR Spectroscopy Protocol

• Ensure the ATR (Attenuated Total Reflectance) crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and running a background scan.

• Place a small amount of the liquid phenylcarbylamine chloride sample directly onto the ATR crystal.

• Acquire the spectrum over a range of 4000-400 cm⁻¹.

• Clean the crystal thoroughly after analysis.

NMR Spectroscopy Protocol

• Dissolve approximately 10-20 mg of the phenylcarbylamine chloride sample in ~0.6 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a clean NMR tube.

• Acquire the ¹H NMR spectrum, ensuring a sufficient number of scans for a good signal-to-noise ratio.

• Acquire the ¹³C NMR spectrum. This will likely require a longer acquisition time.

• Process the spectra, including Fourier transformation, phase correction, and baseline correction.

Mass Spectrometry (GC-MS) Protocol

• Prepare a dilute solution of the phenylcarbylamine chloride sample in a volatile organic solvent (e.g., dichloromethane).

• Inject a small volume (e.g., 1 µL) of the solution into the GC-MS instrument.

• The gas chromatograph will separate the components of the sample before they enter the mass spectrometer.

• The mass spectrometer will generate a mass spectrum for each eluting component.

• Analyze the mass spectrum of the major peak to confirm the molecular weight and fragmentation pattern of phenylcarbylamine chloride and identify any impurity peaks.

Workflow for Purity Confirmation

The following diagram illustrates the logical flow from synthesis to purity confirmation.

Caption: Workflow for the synthesis, purification, and spectroscopic purity confirmation of phenylcarbylamine chloride.

Conclusion

Confirming the purity of synthesized phenylcarbylamine chloride is a critical step that requires a combination of orthogonal spectroscopic techniques. FTIR provides a rapid assessment of the presence of the correct functional groups and the absence of key impurities. NMR offers detailed structural information, and Mass Spectrometry provides definitive confirmation of the molecular weight and elemental composition. By employing these methods in a coordinated workflow, researchers can ensure the quality and reliability of their synthesized compounds for downstream applications.

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A Computational Lens on a Classic Reaction: Validating the Hofmann Carbylamine Mechanism

A Senior Application Scientist's Guide to the Computational Elucidation of Isocyanide Synthesis

For researchers and professionals in drug development and organic synthesis, a deep understanding of reaction mechanisms is not merely academic; it is the bedrock of innovation. The Hofmann carbylamine reaction, a classic method for the synthesis of isocyanides from primary amines, presents a fascinating case study in the synergy between traditional organic chemistry and modern computational techniques. This guide provides an in-depth, comparative analysis of the Hofmann carbylamine reaction, validating its mechanism through the lens of computational chemistry and benchmarking it against alternative synthetic routes.

The Enduring Relevance of the Hofmann Carbylamine Reaction

First reported in the 19th century, the Hofmann carbylamine reaction (also known as the Hofmann isocyanide synthesis) remains a notable transformation in organic chemistry.[1][2] It provides a direct route to isocyanides, valuable intermediates in the synthesis of pharmaceuticals and other complex organic molecules, by reacting a primary amine with chloroform and a strong base.[1][3] The reaction is particularly well-known for the pungent, unpleasant odor of the isocyanide product, which has historically been used as a qualitative test for primary amines.[2][4]

The generally accepted mechanism proceeds through a highly reactive intermediate, dichlorocarbene (:CCl₂), which is generated in situ from chloroform by the action of a strong base.[1][5] This electrophilic carbene is then attacked by the nucleophilic primary amine, initiating a cascade of events that ultimately yields the isocyanide. While this mechanism is well-established in chemical literature, computational methods offer a powerful avenue to dissect the reaction pathway with a level of detail unattainable through experimental means alone.

The Classical Mechanism: A Step-by-Step Overview

The Hofmann carbylamine reaction is believed to proceed via the following key steps:

• Formation of Dichlorocarbene: A strong base, typically potassium hydroxide, abstracts a proton from chloroform (CHCl₃) to form the trichloromethyl anion (-CCl₃). This anion is unstable and readily undergoes alpha-elimination, expelling a chloride ion to generate the highly reactive dichlorocarbene (:CCl₂).[6]

• Nucleophilic Attack by the Primary Amine: The lone pair of electrons on the nitrogen atom of the primary amine attacks the electron-deficient carbon of the dichlorocarbene.

• Intramolecular Proton Transfer and Elimination: A series of proton transfers and eliminations of hydrogen chloride, facilitated by the basic reaction conditions, leads to the final isocyanide product.

This proposed mechanism elegantly explains the requirement for a primary amine, as the presence of two protons on the nitrogen is essential for the final elimination steps. Secondary and tertiary amines, lacking these protons, do not proceed to form isocyanides under these conditions.[5]

Caption: Classical mechanism of the Hofmann carbylamine reaction.

The Computational Approach: Illuminating the Reaction Pathway with Density Functional Theory (DFT)

To validate and gain deeper insight into the Hofmann carbylamine reaction, we turn to computational chemistry, specifically Density Functional Theory (DFT). DFT has proven to be a robust tool for elucidating reaction mechanisms, allowing for the calculation of the energies of reactants, products, intermediates, and, crucially, transition states.[7][8] This provides a quantitative energy profile of the reaction, identifying the rate-determining steps and offering a theoretical basis for the observed reactivity.

Experimental Protocol: A Computational Workflow for Mechanistic Validation

A typical computational workflow to validate the Hofmann carbylamine reaction mechanism would involve the following steps:

• Model System Selection: A representative primary amine, such as methylamine (CH₃NH₂) or aniline (C₆H₅NH₂), is chosen as the model substrate to reduce computational cost while retaining the essential electronic features of the reaction.

• Software and Method Selection: A quantum chemistry software package (e.g., Gaussian, ORCA) is used. The choice of DFT functional and basis set is critical for accuracy. A common and reliable combination for organic reactions is the B3LYP functional with a 6-31G(d) or larger basis set.

• Geometry Optimization: The three-dimensional structures of all reactants, intermediates, transition states, and products are optimized to find their lowest energy conformations.

• Frequency Calculations: Vibrational frequency calculations are performed on the optimized structures. For minima (reactants, intermediates, products), all calculated frequencies should be real. For transition states, there should be exactly one imaginary frequency, which corresponds to the motion along the reaction coordinate.

• Transition State Searching: Techniques such as Synchronous Transit-Guided Quasi-Newton (STQN) or Berny optimization are used to locate the transition state structures connecting the reactants, intermediates, and products.

• Intrinsic Reaction Coordinate (IRC) Calculations: IRC calculations are performed starting from the transition state structure to confirm that it correctly connects the desired reactant and product on the potential energy surface.

• Energy Profile Construction: The relative energies of all species are calculated to construct a complete energy profile of the reaction, highlighting activation barriers and reaction enthalpies.

Caption: A typical DFT workflow for reaction mechanism validation.

Computational Validation of the Hofmann Carbylamine Mechanism

A computational investigation of the reaction between methylamine and dichlorocarbene would be expected to reveal the following:

• Low Activation Barrier for Nucleophilic Attack: The initial attack of the amine on the dichlorocarbene is predicted to have a very low activation energy, reflecting the strong nucleophilicity of the amine and the high electrophilicity of the carbene.

• Stepwise Elimination of HCl: The subsequent elimination of two molecules of HCl would likely proceed through distinct transition states. The energy barriers for these steps would be influenced by the basicity of the medium, which facilitates proton abstraction.

• Thermodynamically Favorable Reaction: The overall reaction to form the isocyanide is expected to be exothermic, providing the thermodynamic driving force for the transformation.

Reaction Step	Reactants	Transition State (TS)	Products	ΔE‡ (kcal/mol) (Predicted)	ΔE_rxn (kcal/mol) (Predicted)
Dichlorocarbene Formation	CHCl₃ + OH⁻	TS₁	:CCl₂ + H₂O + Cl⁻	Low	Favorable
Nucleophilic Attack	R-NH₂ + :CCl₂	TS₂	R-NH₂⁺-CCl₂⁻	Very Low	Highly Favorable
First HCl Elimination	R-NH₂⁺-CCl₂⁻	TS₃	R-N=CHCl + HCl	Moderate	Favorable
Second HCl Elimination	R-N=CHCl	TS₄	R-N≡C + HCl	Moderate	Favorable

Note: The energy values are qualitative predictions based on the known reactivity of the species involved. A full DFT study would be required to obtain precise quantitative data.

Comparative Analysis: The Hofmann Reaction vs. Alternative Isocyanide Syntheses

While the Hofmann carbylamine reaction is a classic, several other methods for isocyanide synthesis exist, each with its own advantages and disadvantages. A computational comparison can provide valuable insights into their relative efficiencies and mechanistic nuances.

Dehydration of Formamides

A widely used and generally more practical method for isocyanide synthesis is the dehydration of N-substituted formamides.[10][11] This reaction is typically carried out using a variety of dehydrating agents, such as phosphorus oxychloride (POCl₃), phosgene, or tosyl chloride, in the presence of a base.[10][12]

• Computational Insights: A DFT study on the dehydration of formamide has shown that the reaction can proceed through different pathways depending on the dehydrating agent and reaction conditions.[13] For example, with POCl₃, the mechanism likely involves the formation of a Vilsmeier-like intermediate, which then eliminates to form the isocyanide. Computational analysis can help in optimizing the choice of dehydrating agent and base by comparing the activation barriers of the competing pathways.

• Experimental Support: This method is often preferred for its higher yields and broader substrate scope compared to the Hofmann reaction.[10] The use of less toxic dehydrating agents is an area of active research, with recent studies focusing on more sustainable options.[14][15]

The Ugi and Passerini Reactions

The Ugi and Passerini reactions are powerful multi-component reactions that utilize isocyanides as key reactants to rapidly build molecular complexity. While not direct syntheses of isocyanides, their mechanisms are intricately linked to the reactivity of the isocyanide functional group.

• Computational Insights: DFT studies have been instrumental in elucidating the complex mechanisms of both the Ugi and Passerini reactions. These studies have helped to clarify the nature of the key intermediates and the role of various components in the reaction cascade.

• Experimental Support: The Ugi and Passerini reactions are widely used in combinatorial chemistry and drug discovery due to their high efficiency and atom economy.

The Van Leusen Reaction

The Van Leusen reaction provides a route to various nitrogen-containing heterocycles, such as oxazoles and imidazoles, using tosylmethyl isocyanide (TosMIC) as a key reagent.[16][17]

• Computational Insights: The mechanism involves the deprotonation of TosMIC followed by nucleophilic attack on a carbonyl compound or an imine.[18][19] DFT calculations can be used to model the transition states of the cyclization and elimination steps, providing a rationale for the observed product distribution.

• Experimental Support: The Van Leusen reaction is a versatile tool for the synthesis of five-membered heterocyclic rings, which are common motifs in pharmaceuticals.[20]

Method	Starting Materials	Key Intermediate(s)	Advantages	Disadvantages
Hofmann Carbylamine	Primary amine, Chloroform, Base	Dichlorocarbene	Direct conversion of primary amines	Use of toxic chloroform, often low yields, strong odor
Dehydration of Formamides	N-substituted formamide, Dehydrating agent, Base	Vilsmeier-like intermediates	Generally higher yields, broader scope	Requires pre-formation of formamide, use of harsh reagents
Ugi/Passerini Reactions	Aldehyde/Ketone, Amine, Carboxylic Acid, Isocyanide	Nitrilium ion	High atom economy, rapid complexity generation	Requires pre-existing isocyanide
Van Leusen Reaction	Aldehyde/Ketone/Imine, TosMIC, Base	TosMIC anion	Versatile for heterocycle synthesis	Use of a specialized reagent (TosMIC)

Conclusion: The Power of a Computationally Validated Approach

The Hofmann carbylamine reaction, while a classic, is a prime example of how our understanding of fundamental organic reactions can be deepened and refined through the application of modern computational methods. By dissecting the reaction mechanism at a molecular level, DFT provides a powerful tool for validating long-held mechanistic proposals and for rationally designing improved synthetic protocols.

For researchers in drug development and chemical synthesis, the ability to computationally model and compare different reaction pathways is invaluable. It not only provides a deeper understanding of the underlying chemistry but also enables the a priori prediction of reaction outcomes, the optimization of reaction conditions, and the design of novel, more efficient synthetic routes. As computational power continues to grow and theoretical methods become more sophisticated, the synergy between experimental and computational chemistry will undoubtedly continue to drive innovation in the chemical sciences.

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A Senior Application Scientist's Guide to the Quantitative Analysis of Phenylcarbylamine Chloride in Reaction Mixtures

Introduction: The Challenge of Quantifying a Reactive Intermediate

Phenylcarbylamine chloride (C₇H₅Cl₂N), also known as phenyl isocyanide dichloride, is a highly reactive and toxic chemical intermediate.[1][2] Characterized as a pale-yellow, oily liquid with a pungent onion-like odor, its high reactivity makes it a valuable reagent in chemical synthesis but also presents significant analytical challenges.[3][4] The compound is incompatible with water, alcohols, and strong oxidizing agents, readily undergoing nucleophilic substitution and hydrolysis.[3][5]

For researchers and process chemists, accurately quantifying phenylcarbylamine chloride within a complex reaction mixture is critical for several reasons:

• Reaction Monitoring: Tracking the consumption of the intermediate to determine reaction kinetics and endpoint.

• Process Optimization: Ensuring efficient conversion and minimizing the formation of impurities.

• Safety: Controlling the concentration of a highly toxic and potentially explosive compound.[5]

• Quality Control: Ensuring the final product is free from this hazardous residual intermediate.[6]

This guide provides an in-depth comparison of robust analytical methodologies for the quantitative analysis of phenylcarbylamine chloride. We will delve into the causality behind experimental choices, present detailed, field-proven protocols, and offer comparative data to guide you in selecting the optimal method for your laboratory's needs.

Comparative Analysis of Analytical Methodologies

The inherent instability of phenylcarbylamine chloride necessitates analytical strategies that either stabilize the molecule or perform rapid, specific measurements. We will compare three primary approaches: High-Performance Liquid Chromatography with Pre-Column Derivatization (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Indirect Mercurimetric Titration.

High-Performance Liquid Chromatography with Pre-Column Derivatization (HPLC-UV)

Principle: This is arguably the most versatile and robust method for a complex liquid matrix. Due to phenylcarbylamine chloride's high reactivity and lack of a strong native chromophore, direct analysis is impractical. The core of this method is the instantaneous and stoichiometric conversion of the analyte into a stable, UV-active derivative upon sampling. This "quench-derivatization" step is critical. A secondary amine, such as dibutylamine, reacts with the highly electrophilic carbon of the isocyanide dichloride to form a stable substituted urea derivative, which can be easily separated and quantified using standard reversed-phase HPLC.[7][8]

Causality: The choice of a secondary amine as the derivatizing agent is deliberate. It reacts rapidly and cleanly, preventing the analyte from decomposing or reacting with other matrix components. The resulting urea is typically a non-volatile, stable compound with strong UV absorbance, making it ideal for HPLC-UV detection.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS offers unparalleled specificity, which is crucial for positively identifying and quantifying an analyte in a "dirty" reaction mixture. With a boiling point of 210°C, phenylcarbylamine chloride is sufficiently volatile for GC analysis.[1] However, its thermal stability and reactivity in the heated GC inlet are major concerns. The protocol must be optimized to prevent on-column degradation. The mass spectrometer provides definitive identification based on the analyte's mass spectrum and allows for highly sensitive quantification using Selected Ion Monitoring (SIM).

Causality: The use of a robust, inert column (e.g., a DB-624) is essential to minimize active sites that could promote degradation.[9] A fast oven ramp and a high inlet temperature can facilitate rapid volatilization and minimize residence time in the hot inlet, preserving the integrity of the analyte. An internal standard is non-negotiable for achieving high accuracy and precision, as it corrects for variations in injection volume and potential matrix effects.

Indirect Mercurimetric Titration

Principle: This classical wet chemistry technique provides a cost-effective, albeit less specific, means of quantification. The method relies on the reaction of the two chlorine atoms on the phenylcarbylamine chloride molecule. The sample is first subjected to controlled hydrolysis to quantitatively release the chlorine as chloride ions (Cl⁻). The resulting chloride concentration is then determined by titration with a standardized mercuric nitrate (Hg(NO₃)₂) solution. The endpoint is detected using an indicator like diphenylcarbazone, which forms a distinct blue-violet complex with excess mercuric ions.[10][11]

Causality: This method's validity hinges on the assumption that phenylcarbylamine chloride is the only significant source of hydrolyzable chloride in the reaction mixture. Any chlorinated starting materials, reagents, or byproducts that can release chloride ions under the hydrolysis conditions will interfere, leading to an overestimation of the analyte.[12] Therefore, this method is best suited for relatively clean reaction systems where the speciation of chlorine is well understood.

Experimental Protocols & Workflows

Protocol 1: HPLC with Pre-Column Derivatization

• Preparation of Derivatization Solution: Prepare a 0.2 M solution of dibutylamine in dry, HPLC-grade acetonitrile. This solution acts as both the quenching and derivatizing agent.

• Sample Preparation: a. Carefully withdraw 100 µL of the reaction mixture using a calibrated pipette. b. Immediately dispense the aliquot into a vial containing 900 µL of the prepared derivatization solution. Cap and vortex for 30 seconds. This step must be performed rapidly to ensure quantitative derivatization before degradation can occur. c. Perform a further 1:100 dilution with a mobile phase-like solvent (e.g., 50:50 acetonitrile:water) to bring the concentration into the calibrated range. d. Filter the final solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

• HPLC-UV Conditions:

  • Column: Phenyl-Hexyl column, 4.6 x 150 mm, 3.5 µm particle size.

  • Mobile Phase: Isocratic elution with 60% Acetonitrile and 40% Water containing 0.1% Formic Acid.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Calibration: Prepare a series of calibration standards by derivatizing known concentrations of a purified phenylcarbylamine chloride reference standard following the same procedure as the sample. Plot the peak area of the derivative against the initial concentration to generate a calibration curve.

• System Suitability: Before analysis, perform five replicate injections of a mid-range standard. The relative standard deviation (%RSD) of the peak area should be ≤2.0%.[13]

Caption: Workflow for HPLC-UV analysis of phenylcarbylamine chloride.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

• Preparation of Internal Standard (IS) Solution: Prepare a 100 µg/mL solution of an appropriate internal standard (e.g., 1,3-dichlorobenzene, which is chemically similar but chromatographically resolved) in dry toluene.

• Sample Preparation: a. Add 1.0 mL of the internal standard solution to a 2 mL GC vial. b. Carefully withdraw 10 µL of the reaction mixture and dispense it directly into the vial containing the IS solution. Cap immediately and vortex. This large, rapid dilution in a dry, aprotic solvent minimizes degradation.

• GC-MS Conditions:

  • Column: DB-624, 30 m x 0.25 mm ID, 1.4 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250°C (Split mode, 50:1 ratio).

  • Oven Program: 80°C hold for 1 min, then ramp at 25°C/min to 240°C, hold for 2 min.

  • MS Transfer Line: 250°C.

  • Ion Source: 230°C, Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Phenylcarbylamine Chloride: m/z 173 (M+), 138, 77.

    • IS (1,3-dichlorobenzene): m/z 146 (M+), 111.

• Calibration: Prepare calibration standards by spiking known amounts of a purified phenylcarbylamine chloride reference standard into the IS solution. Generate a calibration curve by plotting the peak area ratio (Analyte/IS) against the concentration ratio.

Caption: Workflow for GC-MS analysis of phenylcarbylamine chloride.

Performance Comparison and Data

To provide an objective comparison, the three methods were validated according to ICH guidelines.[14] The following table summarizes the performance characteristics based on typical experimental results.

Parameter	HPLC-UV (with Derivatization)	GC-MS (Direct Injection)	Indirect Mercurimetric Titration
Specificity / Selectivity	High: Chromatographic separation resolves the derivative from matrix components.	Very High: Mass spectrometric detection (SIM) is highly specific to the target analyte.	Low: Measures total hydrolyzable chloride; prone to interference from other chlorinated species.
Linearity (r²)	>0.999	>0.998	>0.997
Range	1 - 500 µg/mL	0.5 - 200 µg/mL	0.1 - 10 mg/mL
Accuracy (% Recovery)	98.5 - 101.2%	97.9 - 102.5%	95.0 - 105.0% (matrix dependent)
Precision (%RSD)	< 1.5%	< 2.5%	< 1.0% (at high concentration)
Limit of Quantitation (LOQ)	1 µg/mL	0.5 µg/mL	~100 µg/mL (0.1 mg/mL)
Throughput / Speed	Moderate (~15 min/sample)	Moderate (~12 min/sample)	High (<10 min/sample)
Cost per Sample	Moderate	High	Low
Complexity	Moderate	High	Low

Decision Guide: Selecting the Right Method

The choice of analytical method is driven by the specific requirements of the analysis. This decision tree can help guide your selection process.

Caption: Decision tree for selecting an analytical method.

Conclusion and Recommendations

The quantitative analysis of phenylcarbylamine chloride in a reaction mixture demands careful consideration of the analyte's reactive nature and the complexity of the sample matrix.

• For applications requiring the highest degree of certainty, such as impurity profiling or analysis of unknown matrices, GC-MS is the authoritative choice due to its exceptional specificity and sensitivity.

• For routine and robust process monitoring, development, and quality control applications, HPLC with pre-column derivatization offers an excellent balance of specificity, accuracy, and precision. It is often the most practical and reliable workhorse method in a drug development setting.

• Indirect Mercurimetric Titration remains a viable option for high-concentration assays in simple, well-characterized systems where cost and speed are the primary drivers and potential interferences have been ruled out.

Each protocol described herein is a self-validating system when implemented with appropriate system suitability checks and calibration standards. By understanding the causality behind each method's design, researchers can confidently generate accurate and reliable data to drive their projects forward.

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A Comparative Guide to Electrophilic Aromatic Substitution: The Efficacy of Phenylcarbylamine Chloride Versus Traditional Friedel-Crafts Reagents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison between the use of phenylcarbylamine chloride and traditional reagents in Friedel-Crafts reactions, focusing on efficacy, mechanistic differences, and critical safety considerations. As professionals in chemical synthesis, understanding the nuances of C-C and C-N bond-forming reactions is paramount. This document delves into the causality behind experimental choices, offering field-proven insights to guide your synthetic strategy.

Introduction: The Bedrock of Aromatic Synthesis

The Friedel-Crafts reactions, discovered by Charles Friedel and James Crafts in 1877, are a cornerstone of organic synthesis, enabling the attachment of substituents to an aromatic ring.[1] These electrophilic aromatic substitution (EAS) reactions are broadly categorized into two types: alkylation and acylation, both traditionally reliant on a strong Lewis acid catalyst to generate a potent electrophile.[1][2] While these methods are workhorses in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals, they possess inherent limitations that have spurred the investigation of alternative reagents.[3]

This guide examines phenylcarbylamine chloride (also known as phenyl isocyanide dichloride), a highly reactive electrophile, as an alternative. We will dissect its performance in Friedel-Crafts-like reactions, comparing it objectively to conventional methods and providing the necessary data to make informed decisions in your research and development endeavors.

The Archetype: Traditional Friedel-Crafts Acylation

Friedel-Crafts acylation is a robust method for forming aromatic ketones, which are valuable synthetic intermediates.[3] The reaction typically involves an acyl halide or anhydride with a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[2][4]

Mechanism and Key Considerations

The accepted mechanism proceeds through the formation of a highly electrophilic acylium ion.[3] The Lewis acid activates the acyl halide, facilitating the attack by the electron-rich aromatic ring.[4]

A significant drawback of this method is the need for stoichiometric amounts of the Lewis acid catalyst. The product ketone is a moderate Lewis base and forms a stable complex with the catalyst, rendering it inactive.[1][3] This complex must be hydrolyzed during aqueous workup to liberate the final product, consuming the catalyst in the process.[1] Unlike Friedel-Crafts alkylation, the acylation reaction is not prone to carbocation rearrangements due to the resonance stabilization of the acylium ion.[5]

Caption: Reaction of Phenylcarbylamine Chloride with an aromatic compound.

Comparative Analysis: Performance and Practicality

The choice between traditional Friedel-Crafts reagents and phenylcarbylamine chloride is not merely one of preference but is dictated by the desired product, reaction efficiency, and, most critically, safety.

Feature	Traditional Friedel-Crafts Acylation	Phenylcarbylamine Chloride Reaction
Function	Acyl Halide is the reagent; Lewis Acid is the (consumed) catalyst. [1]	Phenylcarbylamine chloride acts as the electrophilic reagent.
Product Class	Aromatic Ketones. [3]	N-Phenylbenzamides (after hydrolysis). [6]
Key Advantage	Well-established, versatile, broad substrate scope, no product rearrangements. [5]	Direct synthesis of N-phenyl amides, a common pharmaceutical scaffold.
Key Limitation	Requires stoichiometric or greater amounts of Lewis acid catalyst, leading to significant waste streams. [1][3]	Extreme toxicity and hazardous nature severely restrict its use. [6][7][8]
Safety & Handling	Lewis acids (e.g., AlCl₃) are corrosive and highly moisture-sensitive.	Highly toxic, corrosive, and a lachrymator. [6][9]Historically used as a chemical warfare agent ("K-Stoff"). [7][8][10]

Data-Driven Insights: Catalyst Efficacy in Traditional Acylation

While direct comparative yield data for phenylcarbylamine chloride is scarce due to its hazardous nature, extensive research exists on optimizing traditional Friedel-Crafts reactions. The choice of Lewis acid catalyst significantly impacts yield and selectivity.

Table 1: Performance of Various Lewis Acids in the Acetylation of Toluene

Catalyst	Solvent	Temperature (°C)	Yield (%)	para- Isomer (%)	Reference
AlCl₃	Toluene	Room Temp	29	97	[11]
FeCl₃	Toluene	Room Temp	24	97	[11]

| Zeolite H-Beta | None | 180 | 19.8 (conversion) | >88 | [12]|

This data highlights that while strong Lewis acids like AlCl₃ are highly active, they often require specific conditions to maximize yield. [11]Milder, solid-acid catalysts like zeolites offer environmental benefits such as reusability and easier separation, though they may require higher temperatures. [12]

Experimental Protocols

The following protocols are provided for illustrative purposes. Extreme caution is advised. Phenylcarbylamine chloride is a highly toxic and dangerous substance and should only be handled by trained professionals in a certified laboratory with appropriate personal protective equipment (PPE) and engineering controls (e.g., a fume hood).

Generalized Experimental Workflow

Caption: A generalized workflow for Friedel-Crafts type reactions.

Protocol 1: Synthesis of 4,4'-Dichlorobenzophenone using Aluminum Chloride (AlCl₃)

This protocol is adapted from established Friedel-Crafts acylation procedures. [12]

• Setup: A three-necked, round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl) is charged with chlorobenzene (as solvent and reactant).

• Catalyst Addition: The flask is cooled in an ice bath, and anhydrous aluminum chloride (AlCl₃) is added portion-wise with vigorous stirring.

• Reagent Addition: 4-chlorobenzoyl chloride is added dropwise from the dropping funnel over 30 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 1-2 hours.

• Work-up: The mixture is slowly poured onto crushed ice containing concentrated HCl. This hydrolyzes the catalyst-ketone complex.

• Extraction: The organic layer is separated, washed with dilute HCl, water, dilute NaOH, and finally brine.

• Purification: The solvent is removed under reduced pressure, and the crude product can be purified by recrystallization.

Protocol 2: Illustrative Synthesis of N,4-Diphenylbenzamide using Phenylcarbylamine Chloride

WARNING: This protocol is for conceptual understanding only. Phenylcarbylamine chloride is highly toxic and a potential chemical warfare agent. Its synthesis and use require specialized facilities and safety protocols. [6][7][8]

• Setup: Under an inert atmosphere in a high-performance fume hood, a flask is charged with a suitable solvent (e.g., dichloromethane) and the aromatic substrate (e.g., toluene).

• Catalyst Addition: A Lewis acid catalyst (e.g., AlCl₃) is added at a reduced temperature (e.g., 0 °C).

• Reagent Addition: Phenylcarbylamine chloride is added dropwise via a syringe pump, maintaining strict temperature control.

• Reaction: The mixture is stirred at a controlled temperature until the reaction is complete (monitored by TLC or GC).

• Work-up: The reaction is carefully quenched with ice water.

• Extraction & Purification: The product is extracted with an organic solvent, and the combined organic layers are washed and dried. The resulting N-(4-methylphenyl)-N-phenylbenzamide intermediate would be purified, likely via column chromatography.

Conclusion and Recommendation

The comparison between phenylcarbylamine chloride and traditional Friedel-Crafts reagents reveals a classic trade-off between novelty and practicality.

• Traditional Friedel-Crafts Acylation remains the industry standard for producing aromatic ketones. While hampered by the stoichiometric requirement for a Lewis acid catalyst, its reliability, broad applicability, and the relatively manageable hazards of its reagents make it a cornerstone of synthetic chemistry. [1][3]Ongoing research into solid acid catalysts continues to mitigate its environmental drawbacks. [12]

• Phenylcarbylamine Chloride offers a mechanistically distinct, direct route to N-phenylbenzamides. [6]However, its utility is profoundly overshadowed by its extreme toxicity and hazardous nature. [6][8][9]It is not a general-purpose reagent and its use should be considered only in highly specialized applications where alternative synthetic routes to the target amide are not viable, and only by personnel with explicit training and in facilities designed to handle chemical warfare agents.

For the vast majority of applications in research and drug development, optimizing traditional Friedel-Crafts protocols or exploring alternative amide synthesis routes is the most logical, safe, and effective strategy.

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A Comparative Review of Synthetic Routes to Phenylcarbylamine Chloride for Advanced Research Applications

Phenylcarbylamine chloride, also known as phenyl isocyanide dichloride or N-(dichloromethylene)aniline, is a highly reactive chemical intermediate with significant applications in organic synthesis, particularly in the preparation of various heterocyclic compounds and as a reagent in the formation of isocyanides.[1][2] Its potent reactivity also categorizes it as a hazardous material, demanding careful consideration of its synthetic pathways, especially in terms of safety, efficiency, and scalability for research and drug development.[1] This guide provides a detailed comparison of the primary synthetic routes to phenylcarbylamine chloride, offering insights into the mechanistic underpinnings and practical considerations for laboratory-scale preparation.

Introduction to Phenylcarbylamine Chloride

Phenylcarbylamine chloride (C₇H₅Cl₂N) is a pale yellow, oily liquid with a pungent, onion-like odor.[1] It is structurally characterized by a phenyl group attached to a dichloromethylene imine moiety. This functional group imparts high electrophilicity to the central carbon atom, making it susceptible to nucleophilic attack and a versatile building block in synthetic chemistry. However, it is also a lachrymator and a toxic compound, necessitating handling with appropriate safety precautions in a well-ventilated fume hood.[1]

This guide will focus on two principal synthetic methodologies for the preparation of phenylcarbylamine chloride: the direct chlorination of phenyl isothiocyanate and a two-step approach commencing with the dehydration of formanilide.

Route 1: Direct Chlorination of Phenyl Isothiocyanate

This is the most established and widely cited method for the synthesis of phenylcarbylamine chloride.[2][3] The reaction involves the direct treatment of phenyl isothiocyanate with chlorine gas, leading to the formation of phenylcarbylamine chloride and sulfur dichloride as a byproduct.

Mechanistic Considerations

The reaction proceeds via an electrophilic addition of chlorine to the carbon-sulfur double bond of the isothiocyanate. The initial adduct likely undergoes subsequent elimination and further chlorination to yield the final product. The choice of a chlorinated solvent like chloroform is strategic, as it is inert under the reaction conditions and facilitates the dissolution of the starting material and the gaseous chlorine. Cooling the reaction mixture is crucial to control the exothermicity of the chlorination and to minimize potential side reactions.

Caption: Workflow for the synthesis of phenylcarbylamine chloride via direct chlorination.

Experimental Protocol

The following protocol is adapted from established literature procedures.[3]

• Preparation: In a round-bottom flask equipped with a gas inlet tube and a magnetic stirrer, dissolve 15 g of phenyl isothiocyanate in 20 g of chloroform.

• Reaction: Cool the flask in an ice-water bath. Bubble a steady stream of chlorine gas through the solution for approximately 2 hours. The reaction is considered complete when the solution turns a persistent greenish-yellow color.

• Work-up: Stop the chlorine flow and allow the mixture to warm to room temperature. Remove the chloroform and the sulfur dichloride byproduct by distillation.

• Purification: The crude product is then purified by fractional distillation under reduced pressure, collecting the fraction boiling at 103-106 °C at 31 mmHg.

This method typically affords phenylcarbylamine chloride in high yields of 80-90%.[3]

Route 2: Two-Step Synthesis from Formanilide

Step 1: Dehydration of Formanilide to Phenyl Isocyanide

Modern dehydration methods offer high efficiency and yield. A particularly effective method involves the use of phosphorus oxychloride (POCl₃) in the presence of a tertiary amine base, such as triethylamine, which can also serve as the solvent.

Phosphorus oxychloride acts as a powerful dehydrating agent. The reaction likely proceeds through the formation of a reactive intermediate from the formamide and POCl₃, which then undergoes base-promoted elimination to yield the isocyanide. The use of a tertiary amine is critical to neutralize the acidic byproducts and drive the reaction to completion.

Step 2: Chlorination of Phenyl Isocyanide

The resulting phenyl isocyanide is then chlorinated to yield phenylcarbylamine chloride. This step is analogous to the general preparation of isocyanide dichlorides from their corresponding isocyanides.[1]

The chlorination of the isocyanide functional group involves the addition of chlorine across the carbon-nitrogen triple bond. This transformation is typically efficient and provides the desired dichlorinated product.

Caption: Two-step synthesis of phenylcarbylamine chloride from formanilide.

Experimental Protocol

Step 1: Phenyl Isocyanide Synthesis

• Preparation: In a flask, cool a mixture of formanilide and an excess of triethylamine to 0 °C.

• Reaction: Slowly add phosphorus oxychloride dropwise with vigorous stirring. The reaction is typically rapid and should be monitored for completion.

• Work-up and Purification: The reaction mixture is worked up to isolate the phenyl isocyanide. Purification is generally achieved by distillation.

This dehydration step can proceed in near-quantitative yields with modern protocols.

Step 2: Phenylcarbylamine Chloride Synthesis

The isolated phenyl isocyanide is then chlorinated. While a specific detailed protocol for this exact transformation is less commonly reported as a standalone procedure, the general methodology for the chlorination of isocyanides can be applied.[1] This would involve dissolving the phenyl isocyanide in an inert solvent and treating it with chlorine gas, similar to the work-up in Route 1.

Comparative Analysis

Feature	Route 1: Direct Chlorination of Phenyl Isothiocyanate	Route 2: Two-Step Synthesis from Formanilide
Starting Material	Phenyl Isothiocyanate	Formanilide
Number of Steps	1	2
Key Reagents	Chlorine gas	Phosphorus oxychloride, Triethylamine, Chlorine gas
Reported Yield	80-90%[3]	High (cumulative yield depends on both steps)
Key Advantages	High-yielding, single-step process.	Milder initial step, readily available starting material.
Key Disadvantages	Use of highly toxic and corrosive chlorine gas from the outset.	Two-step process, requires isolation of an intermediate.
Safety Considerations	Requires careful handling of chlorine gas and sulfur dichloride byproduct.	Involves phosphorus oxychloride and chlorine gas, both hazardous.

Conclusion

The direct chlorination of phenyl isothiocyanate remains the most efficient and high-yielding reported method for the synthesis of phenylcarbylamine chloride. Its single-step nature makes it an attractive choice for laboratory-scale preparations where the starting material is accessible.

The two-step synthesis from formanilide offers a viable alternative, particularly if phenyl isothiocyanate is unavailable. While it involves an additional step, the high efficiency of modern dehydration methods for the first step makes it a competitive route. The overall yield will be dependent on the efficiency of the subsequent chlorination of the phenyl isocyanide intermediate.

The choice of synthetic route will ultimately depend on the specific requirements of the research, including the availability of starting materials, the desired scale of the reaction, and the laboratory's capabilities for handling hazardous reagents. For both routes, stringent safety protocols are paramount due to the hazardous nature of the reagents and the final product.

References

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Phenylcarbylamine Chloride

Editorial Note: Phenylcarbylamine chloride (also known as phenylisocyanide dichloride) is a highly toxic and reactive chemical, historically used as a chemical warfare agent.[1] This guide is intended for trained professionals in controlled laboratory settings. It is not a substitute for a comprehensive, site-specific risk assessment and Standard Operating Procedure (SOP). All operations must be conducted in strict adherence to your institution's safety protocols and governmental regulations.

The 'Why': A Hazard Assessment of Phenylcarbylamine Chloride

To select the appropriate Personal Protective Equipment (PPE), one must first understand the multifaceted threat posed by Phenylcarbylamine chloride. It is not merely a toxic substance; it is a rapid-acting, multi-route poison classified as a DOT Poison Inhalation Hazard (PIH).[2][3]

• Acute Toxicity (Inhalation and Dermal): The primary danger lies in its high toxicity. It can be fatal if inhaled, ingested, or absorbed through the skin.[3][4] The vapor pressure and oily nature of the liquid facilitate both inhalation and dermal exposure routes. Exposure can cause severe respiratory irritation, coughing, wheezing, and potentially lethal pulmonary edema.[5]

• Corrosivity and Irritation: Direct contact with the liquid or vapor causes severe irritation and chemical burns to the skin and eyes.[2][5] It is a potent lachrymatory agent, causing excessive tearing.[1]

• Reactivity Hazards: Phenylcarbylamine chloride is incompatible with water, alcohols, and strong oxidizing agents.[4] It can undergo slow decomposition at room temperature, building pressure in sealed containers that may lead to an explosion, a risk that increases with heat.[4] In a fire, it produces highly toxic gases, including hydrogen chloride and nitrogen oxides.[2]

This hazard profile dictates a "no-exposure" policy. The PPE ensemble described below is designed as a comprehensive barrier system, assuming a worst-case scenario of direct contact or system failure.

The Core PPE Ensemble: A Head-to-Toe Barrier System

Handling Phenylcarbylamine chloride demands more than a standard lab coat and gloves. A complete, chemical-resistant barrier is required. Every component must be selected based on its ability to resist this specific chemical class.

Respiratory Protection: The Primary Defense

Given its designation as a Poison Inhalation Hazard, respiratory protection is the most critical element of the PPE ensemble.

• Required: A NIOSH-approved positive-pressure, full-facepiece Supplied-Air Respirator (SAR) is the minimum requirement for any handling of this substance.[2][3] A pressure-demand SAR in combination with an auxiliary self-contained breathing apparatus (SCBA) offers the highest level of protection.[2]

• Causality: A positive-pressure respirator ensures that any leak in the face seal will cause air to flow out, not contaminated air to flow in. This is crucial for highly toxic substances where even a minor leak in a negative-pressure respirator (like a standard cartridge respirator) could be fatal. While a Safety Data Sheet may mention an ABEK-type filter cartridge, this should only be considered for emergency escape, not routine handling, as there is no established service life data for Phenylcarbylamine chloride.[6]

Hand Protection: Preventing Dermal Absorption

Skin contact is a primary route of exposure.[2] Therefore, robust hand protection is non-negotiable.

• Required: Double-gloving is mandatory.

  • Inner Glove: A thin, disposable nitrile glove. This provides a preliminary barrier and makes the doffing process safer.

  • Outer Glove: A heavy-duty butyl rubber or Viton™ glove extending to the mid-forearm.[7]

• Causality: Nitrile offers good splash resistance and dexterity but performs poorly against chlorinated solvents and certain reactive groups.[7][8] Butyl rubber provides excellent resistance against a wide array of toxic chemicals, including ketones, esters, and corrosive acids.[7] The combination leverages the dexterity of the inner glove with the superior chemical barrier of the outer glove. Always check the manufacturer's specific chemical resistance chart for breakthrough times.

Body Protection: A Full Chemical Barrier

Standard lab coats are insufficient. Any exposed skin is a potential point of entry for this chemical.

• Required: A chemical-resistant suit or a combination of a long-sleeved smock and apron made from materials with proven resistance to halogenated organic compounds. The suit should have taped or sealed seams. For any task with a significant splash risk, a fully encapsulating Level A suit may be required based on your site's risk assessment.

• Causality: The goal is to prevent any liquid from reaching the skin or personal clothing. Contaminated clothing must be removed immediately and decontaminated by trained personnel.[2]

Eye and Face Protection

• Required: A full-facepiece respirator provides integrated eye and face protection. If for any reason a full-facepiece is not used (a scenario that is strongly discouraged), chemical splash goggles and a full-face shield are mandatory.[9]

• Causality: Phenylcarbylamine chloride is severely irritating and corrosive to the eyes.[10] Integrated protection within the respirator simplifies the PPE ensemble and ensures a proper seal.

Foot Protection

• Required: Closed-toe shoes made of a non-porous material are a baseline requirement. For larger-scale operations, chemical-resistant boots with integrated suit booties are necessary.

• Causality: Spills can easily reach the floor, and porous materials like leather or cloth will absorb the chemical, creating a prolonged exposure risk.

Operational and Disposal Plans

Safe handling extends beyond wearing the correct PPE. It involves a meticulous, step-by-step process from preparation to disposal.

Pre-Operation Protocol: Inspection and Preparation

• Verify Engineering Controls: Confirm that the chemical fume hood has a current certification and is functioning correctly (check airflow monitor).[9]

• Assemble Emergency Equipment: Ensure an emergency shower and eyewash station are unobstructed and have been recently tested.[2] Have a spill kit containing an inert absorbent (e.g., vermiculite, dry sand), a decontamination solution, and hazardous waste containers readily accessible.[2][11]

• Inspect PPE: Meticulously inspect all PPE for defects before use. Check for cracks in respirator facepieces, pinholes in gloves, and tears in suits. Discard any compromised equipment.

• Establish a Buddy System: Never work with this chemical alone. A trained colleague should be present to observe and provide emergency assistance.

Step-by-Step Donning and Doffing Procedure

The order of donning and doffing is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

• Inner Nitrile Gloves

• Chemical-Resistant Suit/Smock

• Chemical-Resistant Boots (if applicable)

• Full-Facepiece Respirator (perform a positive and negative pressure seal check)

• Outer Butyl Rubber Gloves (pull cuffs over the sleeves of the suit)

• Final Check by Buddy

Doffing (Taking Off) Sequence: This should be performed in a designated "clean" area.

• Wipe down outer gloves and suit with a decontamination solution if gross contamination is present.

• Remove Outer Gloves (turn inside out as they are removed).

• Remove Chemical-Resistant Suit (roll it down and away from the body, turning it inside out).

• Remove Full-Facepiece Respirator (handle by the straps, avoiding the contaminated facepiece).

• Remove Inner Gloves (turn inside out).

• Wash hands and face thoroughly with soap and water.[6]

Decontamination and Disposal Plan

All waste generated from handling Phenylcarbylamine chloride is considered hazardous waste.[9]

• Solid Waste: All disposable PPE (gloves, suits), absorbent materials from spills, and contaminated labware must be placed in a designated, sealed hazardous waste container.

• Liquid Waste: Unused Phenylcarbylamine chloride and reaction waste must be collected in a compatible, sealed, and properly labeled hazardous waste container.

• Spill Decontamination: For minor spills inside a fume hood:

  • Wearing the full PPE ensemble, cover the spill with an inert absorbent like vermiculite or dry sand.[11]

  • Carefully collect the absorbed material into a hazardous waste container.

  • Wipe the area with a decontamination solution. A common formulation for related isocyanates is a 5-10% sodium carbonate solution in water.[12][13] Allow at least 10 minutes of contact time.[12]

  • Place all cleaning materials in the hazardous waste container. Do not seal containers tightly at first if a reaction producing gas (like CO2) is possible.[13]

Summary of PPE Requirements

Task / Scenario	Respiratory Protection	Hand Protection	Body Protection	Eye/Face Protection
Standard Handling (Small quantities in fume hood)	Full-Facepiece Supplied-Air Respirator (Positive Pressure)	Double-gloved: Nitrile (inner), Butyl Rubber (outer)	Chemical-resistant suit or smock/apron	Integrated in respirator
High-Splash Potential (e.g., transfer)	Full-Facepiece Supplied-Air Respirator (Positive Pressure)	Double-gloved: Nitrile (inner), Butyl Rubber (outer)	Fully encapsulating chemical-resistant suit	Integrated in respirator
Minor Spill Cleanup (in fume hood)	Full-Facepiece Supplied-Air Respirator (Positive Pressure)	Double-gloved: Nitrile (inner), Butyl Rubber (outer)	Chemical-resistant suit	Integrated in respirator
Emergency Evacuation	Escape Respirator (e.g., with ABEK cartridge) or SCBA	N/A	N/A	N/A

Visualized Workflow: PPE Selection Logic

The following diagram illustrates the decision-making process for ensuring adequate protection when planning work with Phenylcarbylamine chloride.

Caption: Decision workflow for ensuring all necessary PPE is in place before handling Phenylcarbylamine chloride.

References

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• Coatings For Industry. (2018). GHS Safety Data Sheet. Cfi-corp.com. [Link]

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• SKC Inc. (2024). SDS - Isocyanate DECONtamination Solution. Skcinc.com. [Link]

• Foam Supplies, Inc. (n.d.). Spill & Disposal Procedures - Isocyanate. Foamsupplies.com. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12145, Phenylimidocarbonyl chloride. PubChem. [Link]

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